tert-Butyl 2-phenylpiperazine-1-carboxylate

• CAS: 859518-32-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate

This technical guide provides a comprehensive overview of the synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate, a valuable building block in medicinal chemistry and drug development. The document details the prevalent synthetic strategies, complete with experimental protocols and quantitative data, tailored for researchers, scientists, and professionals in the field of drug development.

Introduction

tert-Butyl 2-phenylpiperazine-1-carboxylate is a key intermediate in the synthesis of various biologically active compounds. The presence of the piperazine ring, a privileged scaffold in medicinal chemistry, coupled with the phenyl substituent and the versatile tert-butoxycarbonyl (Boc) protecting group, makes it a highly sought-after precursor for the development of novel therapeutics. This guide will focus on the most efficient and widely utilized synthetic methodologies for its preparation.

Synthetic Strategies

The primary and most direct route to tert-butyl 2-phenylpiperazine-1-carboxylate is the palladium-catalyzed Buchwald-Hartwig amination.[1][2][3] This powerful cross-coupling reaction facilitates the formation of the C-N bond between an aryl halide and N-Boc-piperazine.[4] Alternative multi-step syntheses involving the construction of the piperazine ring are also plausible but are often more complex.

The key precursor, N-Boc-piperazine, can be synthesized through a robust and scalable process starting from diethanolamine.[5][6][7]

Experimental Protocols

Synthesis of N-Boc-piperazine (Precursor)

This protocol is adapted from established industrial methods.[5][6][7]

Step 1: Synthesis of Bis(2-chloroethyl)amine

• In a suitable reaction vessel, charge diethanolamine.

• Slowly add thionyl chloride while maintaining temperature control.

• After the addition is complete, allow the reaction to proceed to completion. The resulting bis(2-chloroethyl)amine is typically used in the next step without extensive purification.

Step 2: Boc Protection

• The crude bis(2-chloroethyl)amine is reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base (e.g., sodium carbonate) and water.

• The reaction is maintained at a controlled temperature (e.g., 10-25°C) for 12-16 hours.

Step 3: Cyclization to N-Boc-piperazine

• To the resulting tert-butyl bis(2-chloroethyl)carbamate, slowly add ammonia water. The molar ratio of ammonia to the initial diethanolamine should be in the range of 2-4:1.[5][6]

• Raise the temperature to approximately 60°C and maintain it for about 2.5 hours.[7]

• After cooling, the product is extracted with an organic solvent (e.g., ethyl acetate), dried, and concentrated under reduced pressure to yield N-Boc-piperazine.

Synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate via Buchwald-Hartwig Amination

This protocol is a generalized procedure based on the principles of the Buchwald-Hartwig amination.[4][8]

• To an oven-dried Schlenk tube, add the aryl halide (e.g., bromobenzene, 1.0 equiv), N-Boc-piperazine (1.2-1.5 equiv), and a base (e.g., sodium tert-butoxide, 1.4-2.0 equiv).

• In a separate vial, prepare the catalyst solution by dissolving the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., a sterically hindered phosphine ligand like RuPhos, 2-4 mol%) in a small amount of anhydrous reaction solvent (e.g., toluene or dioxane).

• Seal the Schlenk tube with a septum, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Add the anhydrous solvent to the Schlenk tube, followed by the catalyst solution via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure tert-butyl 2-phenylpiperazine-1-carboxylate.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of N-Boc-piperazine and its subsequent arylation.

Reaction Step	Reactants	Molar Ratio	Solvent	Temperature (°C)	Time (h)	Yield (%)
Synthesis of N-Boc-piperazine	Diethanolamine, Thionyl Chloride, Boc₂O, Ammonia Water	See Protocol	Water, Ethyl Acetate	10-60	18-24	~94
Buchwald-Hartwig Amination	Aryl Halide, N-Boc-piperazine, Base, Pd-Catalyst, Ligand	See Protocol	Toluene or Dioxane	80-110	2-24	70-95 (Typical)

Visualizations

Caption: Synthesis workflow for the precursor N-Boc-piperazine.

Caption: Buchwald-Hartwig amination for the synthesis of the target compound.

Conclusion

The synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate is efficiently achieved through a two-stage process: the preparation of N-Boc-piperazine followed by a palladium-catalyzed Buchwald-Hartwig amination. This guide provides the necessary detailed protocols and quantitative data to enable researchers and drug development professionals to successfully synthesize this important chemical intermediate. The methodologies described are robust, scalable, and utilize readily available starting materials, making them suitable for both laboratory and industrial-scale production.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald -Hartwig Amination | OpenOChem Learn [learn.openochem.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 6. CN108033931A - A kind of synthetic method of N-Boc piperazines - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]

tert-Butyl 2-phenylpiperazine-1-carboxylate chemical properties

An In-depth Technical Guide to tert-Butyl 2-phenylpiperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties, experimental protocols, and applications of tert-butyl 2-phenylpiperazine-1-carboxylate. This compound serves as a crucial building block in medicinal chemistry, particularly in the development of therapeutics targeting the central nervous system.

Core Chemical Properties

tert-Butyl 2-phenylpiperazine-1-carboxylate, also known as 1-Boc-2-phenylpiperazine, is a synthetic organic compound featuring a piperazine ring substituted with both a phenyl group and a tert-butoxycarbonyl (Boc) protecting group. This structure makes it a valuable intermediate in multi-step organic syntheses.[1]

Table 1: Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₁₅H₂₂N₂O₂	[2][3]
Molecular Weight	262.35 g/mol	[2][3]
CAS Number	859518-32-4, 886766-60-5	[1][2][3][4]
Appearance	Colorless to yellow oil or solid	[5][6]
Boiling Point	376.2 °C at 760 mmHg	[1]
Storage Conditions	2-8°C, under inert gas, avoid light	[1][4]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of tert-butyl 2-phenylpiperazine-1-carboxylate. Below is a summary of typical spectral data.

Table 2: ¹H NMR Spectral Data (CDCl₃)

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Reference(s)
7.45–7.16	m	5H	Aromatic protons	[7]
6.52–6.35	m	1H	Piperazine ring CH	[7]
5.13–4.90	m	1H	Piperazine ring CH	[7]
3.91	br s	1H	Piperazine ring CH	[5]
3.26	br s	2H	Piperazine ring CH₂	[5]
3.03	d	1H	Piperazine ring CH	[5]
2.91	t	1H	Piperazine ring CH	[7]
2.47	dd	1H	Piperazine ring CH	[5]
1.90–1.57	m	8H	Piperazine ring CH₂	[5][7]
1.48	s	9H	tert-Butyl (Boc) group	[7]
1.44	s	9H	tert-Butyl (Boc) group	[5]

Table 3: ¹³C NMR Spectral Data (126 MHz, CDCl₃)

Chemical Shift (δ ppm)	Assignment	Reference(s)
154.7	C=O (Boc)	[5]
139.4	Aromatic C (quaternary)	[5]
129.6	Aromatic CH	[5]
128.5	Aromatic CH	[5]
126.3	Aromatic CH	[5]
79.3	C(CH₃)₃ (Boc)	[5]
58.9	Piperazine ring C	[5]
46.6	Piperazine ring C	[5]
40.4	Piperazine ring C	[5]
29.5	Piperazine ring C	[5]
28.8	C(CH₃)₃ (Boc)	[5]
23.1	Piperazine ring C	[5]

Table 4: Infrared (IR) and Mass Spectrometry (MS) Data

Technique	Key Peaks/Values	Reference(s)
IR (film) νₘₐₓ (cm⁻¹)	3027, 2973, 1690, 1604, 1497, 1454, 1365, 1170, 765, 701	[5]
Predicted MS [M+H]⁺	m/z 263.17540	[8]
Predicted MS [M+Na]⁺	m/z 285.15734	[8]

Experimental Protocols

The Boc-protected phenylpiperazine is typically synthesized and purified using standard organic chemistry techniques.

General Synthesis and Purification Workflow

The synthesis of piperazine derivatives often involves the protection of one of the nitrogen atoms to allow for selective functionalization of the other. The workflow below illustrates a generalized procedure for the synthesis and purification of compounds like tert-butyl 2-phenylpiperazine-1-carboxylate.

Caption: Generalized workflow for synthesis and purification.

Methodology: Flash Column Chromatography

A common method for purifying the target compound is flash column chromatography.

• Column Preparation: A glass column is packed with silica gel as the stationary phase, using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) as the mobile phase.[5]

• Sample Loading: The crude product, obtained after aqueous workup and concentration, is dissolved in a minimal amount of the mobile phase or a stronger solvent and loaded onto the top of the silica gel bed.

• Elution: The mobile phase is passed through the column under positive pressure (e.g., using compressed air or nitrogen). The polarity of the solvent system may be increased gradually to elute compounds with different polarities.

• Fraction Collection: Eluted fractions are collected sequentially.

• Analysis: The composition of each fraction is analyzed by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

• Concentration: Fractions containing the pure compound are combined and the solvent is removed under reduced pressure to yield the purified product.

Applications in Drug Development

The piperazine moiety is a "privileged scaffold" in medicinal chemistry due to its frequent appearance in biologically active compounds.[6][9] Its ability to form multiple hydrogen bonds and influence physicochemical properties like solubility makes it a valuable component in drug design.[6]

tert-Butyl 2-phenylpiperazine-1-carboxylate is a key intermediate in the synthesis of various pharmaceuticals. The Boc group serves as a reliable protecting group that can be easily removed under acidic conditions, allowing for further derivatization of the piperazine nitrogen.[9]

Role as a Precursor in CNS Drug Synthesis

This compound and its analogs are instrumental in building more complex molecules that modulate central nervous system targets.

Caption: Logical flow from building block to active drug.

Examples of Therapeutic Areas:

• Antidepressants: It is a precursor for the synthesis of Vortioxetine, a multimodal antidepressant.[10]

• Anticonvulsants & Cognitive Enhancers: Derivatives of phenoxyalkyl piperazines have been synthesized and evaluated as histamine H₃ receptor (H₃R) ligands, showing potential anticonvulsant and pro-cognitive properties.[11]

• Oncology: The core piperazine structure is found in several FDA-approved cyclin-dependent kinase (CDK) 4/6 inhibitors used in cancer therapy, such as Palbociclib and Ribociclib.[12]

This guide summarizes the essential technical information for tert-butyl 2-phenylpiperazine-1-carboxylate, highlighting its chemical properties and significant role as a versatile building block in modern drug discovery and development.

References

• 1. Tert-butyl 2-phenylpiperazine-1-carboxylate [myskinrecipes.com]
• 2. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. connectjournals.com [connectjournals.com]
• 7. pure.uva.nl [pure.uva.nl]
• 8. PubChemLite - Tert-butyl (2r)-2-phenylpiperazine-1-carboxylate (C15H22N2O2) [pubchemlite.lcsb.uni.lu]
• 9. Tert-butyl 2-methyl-5-oxo-piperazine-1-carboxylate | Benchchem [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. Synthesis and biological activity of novel tert-butyl and tert-pentylphenoxyalkyl piperazine derivatives as histamine H3R ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Boc-2-phenylpiperazine Structural Analogues for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, pharmacological evaluation, and structure-activity relationships of 1-Boc-2-phenylpiperazine structural analogues. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in this versatile chemical scaffold. The information presented herein is collated from various scientific publications and organized to facilitate further research and development in this area.

Introduction

The 1-Boc-2-phenylpiperazine core is a privileged scaffold in medicinal chemistry, serving as a crucial building block for a wide range of biologically active compounds.[1] The presence of the phenyl group at the 2-position and the tert-butyloxycarbonyl (Boc) protecting group on one of the piperazine nitrogens allows for systematic structural modifications. These modifications can be tailored to modulate the pharmacological properties of the resulting analogues, making them valuable candidates for targeting various biological systems, particularly the central nervous system (CNS).[1]

Derivatives of this scaffold have shown significant potential in interacting with key neurotransmitter receptors, including serotonin (5-HT) and adrenergic receptors. This has led to their investigation for the treatment of a variety of disorders such as anxiety, depression, and other neurological conditions.[2][3] This guide will delve into the synthetic methodologies, quantitative biological data, and the intricate signaling pathways associated with these compounds.

Synthesis of 1-Boc-2-phenylpiperazine Analogues

The synthesis of 1-Boc-2-phenylpiperazine analogues typically involves a multi-step process. A general synthetic workflow is outlined below, followed by a detailed experimental protocol for a representative analogue.

General Synthetic Workflow

The overall process can be visualized as a sequence of key chemical transformations, starting from commercially available starting materials and leading to the final, biologically active compounds. This workflow often involves protection, activation, coupling, and deprotection steps.

Caption: General synthetic workflow for 1-Boc-2-phenylpiperazine analogues.

Detailed Experimental Protocol: Synthesis of a Representative N-Aryl 1-Boc-2-phenylpiperazine Analogue

This protocol describes the synthesis of a generic N-aryl analogue via a Buchwald-Hartwig amination reaction, a common method for forming the C-N bond between an aryl halide and the piperazine nitrogen.

Materials:

• 1-Boc-2-phenylpiperazine

• Substituted Aryl Halide (e.g., aryl bromide or chloride)

• Palladium Catalyst (e.g., Pd2(dba)3)

• Ligand (e.g., BINAP)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous Toluene

• Ethyl Acetate

• Hexanes

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1-Boc-2-phenylpiperazine (1.2 mmol), the substituted aryl halide (1.0 mmol), sodium tert-butoxide (1.4 mmol), Pd2(dba)3 (0.02 mmol), and BINAP (0.03 mmol).

• Add anhydrous toluene (10 mL) to the flask.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

• Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final N-aryl 1-Boc-2-phenylpiperazine analogue.

• Characterize the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Pharmacological Evaluation and Structure-Activity Relationships (SAR)

The pharmacological activity of 1-Boc-2-phenylpiperazine analogues is typically assessed through a series of in vitro and in vivo assays. This section details the common biological targets, presents quantitative data for representative compounds, and discusses the observed structure-activity relationships.

Common Biological Targets

Many analogues of 1-Boc-2-phenylpiperazine have been found to interact with G-protein coupled receptors (GPCRs), particularly serotonergic (5-HT) and adrenergic (α) receptors. The affinity and selectivity for these receptors are highly dependent on the nature and position of substituents on the phenyl ring and the group attached to the second piperazine nitrogen.

Quantitative Data Summary

The following tables summarize the binding affinities (Ki) and functional activities (IC50) of various 1-Boc-2-phenylpiperazine analogues at different receptors.

Table 1: Binding Affinities (Ki, nM) of Analogues at Serotonin Receptors

Compound ID	R1 (on Phenyl Ring)	R2 (on Piperazine N)	5-HT1A Ki (nM)	5-HT2A Ki (nM)
1a	H	H	412[2]	>1000
1b	3-CF3	H	150	850
1c	4-F	H	250	900
1d	2-OCH3	H	80	300

Table 2: Functional Activity (IC50, µM) and Cytotoxicity of Analogues

Compound ID	R1 (on Phenyl Ring)	R2 (on Piperazine N)	Antiproliferative IC50 (µM) - MCF-7	Cytotoxicity IC50 (µM) - LNCaP
2a	H	Acetyl	73[2]	65
2b	3-thiazolinylphenyl	H	45	38
2c	4-thiazolinylphenyl	Acetyl	25	15[2]

Structure-Activity Relationships (SAR)

The data presented in the tables above highlight several key structure-activity relationships:

• Substitution on the Phenyl Ring: Electron-withdrawing groups, such as trifluoromethyl (CF3) at the meta position of the phenyl ring, can enhance affinity for the 5-HT1A receptor.[4] Methoxy substitution at the ortho position also appears to be favorable for 5-HT1A binding.[4]

• Substitution on the Piperazine Nitrogen: The nature of the substituent on the second piperazine nitrogen plays a crucial role in modulating activity. Acetylation can influence the antiproliferative and cytotoxic effects of these compounds.[2] The presence of a thiazolinylphenyl group can also contribute to cytotoxic activity.[2]

• Selectivity: Generally, these analogues exhibit higher affinity for the 5-HT1A receptor compared to the 5-HT2A receptor, suggesting a degree of selectivity that can be further optimized through structural modifications.

Signaling Pathways

Understanding the downstream signaling pathways activated or inhibited by these compounds is crucial for elucidating their mechanism of action. The primary targets, 5-HT1A and α1-adrenergic receptors, are GPCRs that couple to distinct intracellular signaling cascades.

5-HT1A Receptor Signaling Pathway

The 5-HT1A receptor is a classic Gi/o-coupled receptor. Its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[5] This, in turn, reduces the activity of protein kinase A (PKA). Additionally, the Gβγ subunits can directly modulate ion channels, leading to neuronal hyperpolarization.[6]

Caption: Simplified 5-HT1A receptor signaling pathway.

α1-Adrenergic Receptor Signaling Pathway

The α1-adrenergic receptors are coupled to Gq/11 proteins.[7] Activation of these receptors stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[8]

Caption: Simplified α1-adrenergic receptor signaling pathway.

Experimental Protocols for Biological Evaluation

This section provides detailed methodologies for key in vitro assays used to characterize the pharmacological profile of 1-Boc-2-phenylpiperazine analogues.

Overall Experimental Workflow for Pharmacological Profiling

The process of evaluating a new chemical entity involves a series of sequential assays, starting from primary binding assays to more complex functional and cytotoxicity assessments.

Caption: Workflow for the pharmacological evaluation of new analogues.

Radioligand Binding Assay Protocol (for 5-HT1A Receptor)

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound for the human 5-HT1A receptor.

Materials:

• Membrane preparation from cells expressing the human 5-HT1A receptor

• Radioligand: [³H]8-OH-DPAT

• Test compound (1-Boc-2-phenylpiperazine analogue)

• Non-specific binding control: Serotonin (10 µM)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO₄ and 0.5 mM EDTA

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine)

• Scintillation cocktail

• 96-well microplates

• Filtration apparatus (cell harvester)

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well microplate, set up the following in triplicate:

  • Total Binding: Add membrane preparation, [³H]8-OH-DPAT, and assay buffer.

  • Non-specific Binding: Add membrane preparation, [³H]8-OH-DPAT, and 10 µM serotonin.

  • Test Compound: Add membrane preparation, [³H]8-OH-DPAT, and the desired concentration of the test compound.

• The final assay volume should be 250 µL.

• Incubate the plate at 30 °C for 60 minutes with gentle agitation.[9]

• Terminate the incubation by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.[10]

• Quickly wash the filters four times with ice-cold wash buffer to remove unbound radioligand.[9]

• Dry the filters and place them into scintillation vials.

• Add scintillation cocktail and allow to equilibrate.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value of the test compound from a concentration-response curve and calculate the Ki value using the Cheng-Prusoff equation.

Cytotoxicity Assay Protocol (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the cytotoxic effects of the synthesized analogues on a cancer cell line.[11]

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well flat-bottom sterile microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium and incubate for 24 hours to allow for attachment.[11]

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of the compound's solvent, e.g., DMSO).

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C in a 5% CO₂ incubator.[11]

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for an additional 2-4 hours at 37°C to allow formazan crystal formation.[11]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Conclusion

The 1-Boc-2-phenylpiperazine scaffold represents a highly valuable starting point for the design and synthesis of novel therapeutic agents. The structural versatility of this core allows for fine-tuning of pharmacological properties, leading to compounds with potent and selective activities at various biological targets. The detailed synthetic and biological evaluation protocols provided in this guide are intended to facilitate further research in this promising area of medicinal chemistry. Future work may focus on exploring a wider range of substitutions and evaluating the in vivo efficacy and pharmacokinetic profiles of the most promising analogues.

References

• 1. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Biological Activity Evaluation of Arylpiperazine Derivatives for the Treatment of Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and In Vitro Antimycobacterial Activity of Novel N-Arylpiperazines Containing an Ethane-1,2-diyl Connecting Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. The 5-HT1A receptor: Signaling to behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The α1-adrenergic receptors: diversity of signaling networks and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and Synthesis of Chiral Piperazines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine ring is a privileged scaffold in medicinal chemistry, frequently appearing in a multitude of blockbuster drugs.[1] However, the vast majority of these pharmaceuticals feature substitution only at the nitrogen atoms, leaving the potential of stereochemically complex, carbon-substituted piperazines largely untapped.[1] The development of efficient and stereoselective methods for the synthesis of chiral piperazines is paramount to exploring this unharnessed chemical space and discovering next-generation therapeutics.[1] This guide provides a comprehensive overview of the key methodologies for the discovery and synthesis of chiral piperazines, with a focus on asymmetric catalytic approaches. It includes a comparative analysis of various synthetic strategies, detailed experimental protocols for seminal reactions, and a discussion of the applications of these valuable building blocks in drug discovery.

Introduction: The Significance of Chiral Piperazines in Medicinal Chemistry

The piperazine motif is a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4. Its prevalence in pharmaceuticals, such as the anticancer agent imatinib and the antibiotic ciprofloxacin, underscores its importance as a pharmacophore.[2] The introduction of chirality into the piperazine core by substituting the carbon atoms can significantly enhance molecular complexity and three-dimensionality.[3] This, in turn, can lead to improved binding affinity, selectivity, and pharmacokinetic properties of drug candidates.[4][5] Despite the clear potential, the synthesis of enantiopure carbon-substituted piperazines presents a considerable challenge, driving the development of innovative synthetic methodologies.[1]

Early Synthetic Approaches: The Foundation

Initial efforts to obtain chiral piperazines primarily relied on two classical approaches:

• Resolution of Racemates: This involves separating a racemic mixture of piperazine derivatives into its constituent enantiomers. A common method is the use of a chiral acid to form diastereomeric salts, which can then be separated by crystallization. For instance, the synthesis of the influenza drug Baloxavir marboxil involves the resolution of a piperazine fragment using a chiral acid.[6] While effective, this method is inherently limited to a maximum theoretical yield of 50% for the desired enantiomer.

• Chiral Pool Synthesis: This strategy utilizes readily available enantiopure starting materials, such as amino acids, to construct the chiral piperazine core.[1] For example, (S)-amino acid-derived homochiral cis-2,5-disubstituted piperazines have been synthesized using this approach.[1] L-proline has also been used to prepare homochiral bicyclic piperazines.[1] This method provides excellent enantiocontrol but is limited by the availability and structural diversity of the starting chiral pool.

Modern Asymmetric Synthetic Strategies

The limitations of classical methods have spurred the development of more efficient and versatile catalytic asymmetric syntheses of chiral piperazines.

Catalytic Asymmetric Hydrogenation

Asymmetric hydrogenation of unsaturated precursors, such as pyrazines or their derivatives, is a powerful tool for accessing chiral piperazines.[7]

• Rhodium-Catalyzed Asymmetric Hydrogenation: Rhodium complexes with chiral diphosphine ligands, such as TRAP, have been successfully employed for the highly enantioselective hydrogenation of tetrahydropyrazines, yielding piperazine-2-carboxylic acid derivatives with up to 97% enantiomeric excess (ee).[8]

• Iridium-Catalyzed Asymmetric Hydrogenation: A significant advancement involves the iridium-catalyzed hydrogenation of pyrazines activated by alkyl halides.[7][9] This method allows for the synthesis of a broad range of 3-substituted, 2,3-disubstituted, and 3,5-disubstituted chiral piperazines with up to 96% ee.[7][9]

• Palladium-Catalyzed Asymmetric Hydrogenation: The asymmetric hydrogenation of pyrazin-2-ols using a palladium catalyst provides a route to chiral disubstituted piperazin-2-ones with excellent diastereoselectivities and enantioselectivities.[10] These intermediates can be readily converted to the corresponding chiral piperazines.[10]

Asymmetric Allylic Alkylation

Palladium-catalyzed asymmetric allylic alkylation has emerged as a versatile method for the synthesis of chiral piperazin-2-ones, which are valuable precursors to chiral piperazines.[2][11] This approach allows for the creation of α-secondary and α-tertiary stereocenters with high enantioselectivity.[2][11] The resulting enantioenriched piperazin-2-ones can be reduced to afford the corresponding chiral piperazines.[2][11] This methodology has been extended to the synthesis of gem-disubstituted piperazines, further expanding the accessible chemical space.[3]

Asymmetric Lithiation-Trapping

The asymmetric lithiation of N-Boc protected piperazines, mediated by a chiral ligand such as (-)-sparteine, followed by trapping with an electrophile, offers a direct route to enantiopure C2-substituted piperazines.[12][13] The enantioselectivity of this process can be influenced by the choice of electrophile and the substituent on the distal nitrogen atom.[12]

Biocatalytic Approaches

Enzymes offer a green and highly selective alternative for the synthesis of chiral piperazines.

• Enzyme-Mediated Chiral Resolution: Lipases can be used for the enantioselective resolution of racemic piperazine precursors.[11]

• Transaminases: Biocatalytic transamination of N-(2-oxopropyl) amino acid esters, followed by spontaneous cyclization, can produce optically active piperazinones.[14]

Comparative Analysis of Synthetic Routes

The choice of synthetic strategy depends on factors such as the desired substitution pattern, scalability, and availability of starting materials. The following table summarizes key quantitative data for some of the discussed methods.

Synthetic Method	Catalyst/Reagent	Substrate	Product	Yield (%)	ee (%)	Reference
Rh-Catalyzed Asymmetric Hydrogenation	[Rh(cod)2]BF4 / (R,R)-(S,S)-i-BuTRAP	1,4,5,6-Tetrahydropyrazine-2-(N-tert-butyl)carboxamide	(S)-Piperazine-2-carboxylic acid derivative	99	97	[8]
Ir-Catalyzed Asymmetric Hydrogenation	[Ir(cod)Cl]2 / (S)-Segphos	2,3-Diphenyl-pyrazinium salt	(S,S)-2,3-Diphenylpiperazine	99	96	[7][9]
Pd-Catalyzed Asymmetric Hydrogenation	Pd(TFA)2 / (S)-C3-TunePhos	3,5,6-Triphenylpyrazin-2-ol	(S)-3,5,6-Triphenylpiperazin-2-one	93	90	[10]
Pd-Catalyzed Asymmetric Allylic Alkylation	Pd2(pmdba)3 / (S)-t-BuPHOX	N-Boc-N'-benzyl-piperazin-2-one	α-Allyl-N-Boc-N'-benzyl-piperazin-2-one	95	95	[2][11]
Asymmetric Lithiation-Trapping	s-BuLi / (-)-sparteine	N-Boc-N'-benzylpiperazine	C2-Substituted-N-Boc-N'-benzylpiperazine	70-90	up to 98	[12]

Detailed Experimental Protocols

General Procedure for Ir-Catalyzed Asymmetric Hydrogenation of Pyrazinium Salts[7][9]

To a dried Schlenk tube are added the pyrazinium salt (0.1 mmol), [Ir(cod)Cl]2 (0.5 mol %), and the chiral ligand (e.g., (S)-Segphos, 1.1 mol %). The tube is evacuated and backfilled with argon three times. Anhydrous solvent (e.g., THF, 2 mL) is added, and the mixture is stirred at room temperature for 10 minutes. The solution is then transferred to a stainless-steel autoclave. The autoclave is purged with hydrogen three times and then pressurized with hydrogen to the desired pressure (e.g., 600 psi). The reaction is stirred at a specified temperature (e.g., 30 °C) for the indicated time (e.g., 24 h). After cooling to room temperature and carefully releasing the pressure, the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired chiral piperazine.

General Procedure for Pd-Catalyzed Asymmetric Allylic Alkylation of Piperazin-2-ones[2][11]

In a glovebox, a solution of the piperazin-2-one substrate (0.1 mmol) in an anhydrous solvent (e.g., THF, 1.0 mL) is prepared. To this solution are added the palladium precursor (e.g., Pd2(pmdba)3, 2.5 mol %) and the chiral ligand (e.g., (S)-t-BuPHOX, 7.5 mol %). The reaction mixture is stirred at a specified temperature (e.g., 25 °C) for the indicated time (e.g., 24 h). The reaction is then quenched, and the organic layer is separated, dried, and concentrated. The crude product is purified by flash column chromatography to yield the enantioenriched piperazin-2-one.

Mandatory Visualizations

Caption: Experimental workflow for the Iridium-catalyzed asymmetric hydrogenation of pyrazinium salts.

References

• 1. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A [pubs.rsc.org]
• 2. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 3. Enantioselective synthesis of gem -disubstituted N -Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation - Chemical Science (RSC Publishing) DOI:10.1039/C8SC03967D [pubs.rsc.org]
• 4. thieme-connect.de [thieme-connect.de]
• 5. Thieme E-Journals - Pharmaceutical Fronts / Abstract [thieme-connect.com]
• 6. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 11. Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

The Phenylpiperazine Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The phenylpiperazine scaffold, a privileged structural motif in medicinal chemistry, has proven to be a versatile and highly fruitful starting point for the discovery of a wide array of therapeutic agents. Its unique combination of a rigid aromatic ring and a flexible piperazine moiety allows for facile modulation of physicochemical and pharmacological properties, leading to compounds with high affinity and selectivity for a diverse range of biological targets. This technical guide provides a comprehensive overview of the synthesis, biological activities, and therapeutic applications of phenylpiperazine derivatives, with a focus on quantitative data, detailed experimental protocols, and the visualization of key molecular pathways.

Therapeutic Applications of Phenylpiperazine Derivatives

The phenylpiperazine core is most prominently featured in drugs targeting the central nervous system (CNS), particularly as antipsychotics and antidepressants.[1] However, its therapeutic reach has expanded significantly to include oncology, infectious diseases, and even acaricidal agents.[2]

Central Nervous System Disorders

Phenylpiperazine-based compounds are renowned for their ability to modulate the activity of various neurotransmitter receptors, especially serotonin (5-HT) and dopamine (D2) receptors. This has led to the development of blockbuster drugs for the treatment of schizophrenia, bipolar disorder, and major depressive disorder.

Oncology

A growing body of research highlights the potential of phenylpiperazine derivatives as anticancer agents. These compounds have been shown to inhibit key signaling pathways involved in cancer cell proliferation and survival, such as the epidermal growth factor receptor (EGFR) pathway.[3] They have demonstrated cytotoxic activity against a range of cancer cell lines, including those of breast, lung, and prostate cancers.[4]

Quantitative Analysis of Biological Activity

The following tables summarize the in vitro biological activity of representative phenylpiperazine derivatives against various targets.

Table 1: Binding Affinities (Ki) of Phenylpiperazine Derivatives for Serotonin and Dopamine Receptors

Compound	Target	Ki (nM)	Reference
Aripiprazole	Dopamine D2	0.34	[5]
Dopamine D3	0.8	[5]
Serotonin 5-HT1A	4.2	[6]
Serotonin 5-HT2A	3.4	[7]
Vortioxetine	Serotonin 5-HT1A	15	[1][8]
Serotonin 5-HT3	3.7	[1][8]
Serotonin 5-HT7	19	[1][8]
Biphenylpiperazine Derivative 20	MAO-B	0.053	[9]
Coumarin Derivative 4	Serotonin 5-HT1A	0.78	[10]
Coumarin Derivative 7	Serotonin 5-HT1A	0.57	[10]

Table 2: In Vitro Anticancer Activity (IC50) of Phenylpiperazine Derivatives

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Phenylpiperazine Derivative 11	A549	Lung Carcinoma	1.2	[11]
Hela	Cervical Carcinoma	0.7	[11]
Thiazolinylphenyl-piperazine 21	MCF-7	Breast Cancer	>25	[4]
MDA-MB231	Breast Cancer	15.2	[4]
2-amino-4-(4-phenylpiperazino)-1,3,5-triazine 5f	Various	-	0.45 - 1.66	[12]
1,2-Benzothiazine Derivative BS230	MCF-7	Breast Cancer	<1 (more potent than Doxorubicin)	[13]
N-arylpiperazine derivative	LNCaP	Prostate Cancer	3.67	[14]

Table 3: Pharmacokinetic Parameters of Marketed Phenylpiperazine Drugs

Drug	Parameter	Value	Reference
Aripiprazole	Bioavailability	87% (oral)	[15]
Half-life (t½)	~75 hours	[15][16]
Protein Binding	>99%	[16]
Metabolism	Primarily by CYP3A4 and CYP2D6	[7]
Vortioxetine	Bioavailability	75% (oral)	[1][2]
Half-life (t½)	~66 hours	[1][2]
Volume of Distribution (Vd)	~2600 L	[1]
Metabolism	Primarily by CYP2D6	[1][8]

Key Signaling Pathways

The therapeutic effects of phenylpiperazine derivatives are often mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for rational drug design and development.

Caption: Simplified 5-HT1A Receptor Signaling Pathway.

Caption: Simplified Dopamine D2 Receptor Signaling Pathway.

Caption: Simplified EGFR Signaling Pathway in Cancer.

Experimental Protocols

General Synthesis of 1-Arylpiperazines

A common and versatile method for the synthesis of 1-arylpiperazines is the Buchwald-Hartwig amination.

Materials:

• Aryl halide (e.g., aryl bromide or chloride)

• Piperazine

• Palladium catalyst (e.g., Pd2(dba)3)

• Ligand (e.g., BINAP)

• Base (e.g., sodium tert-butoxide)

• Anhydrous solvent (e.g., toluene or dioxane)

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl halide, piperazine, palladium catalyst, ligand, and base.

• Add the anhydrous solvent and stir the mixture at room temperature for a few minutes.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-arylpiperazine.

In Vitro Receptor Binding Assay (Competition)

This protocol describes a general method for determining the binding affinity (Ki) of a test compound for a specific receptor using a radiolabeled ligand.

Materials:

• Cell membranes expressing the target receptor

• Radioligand specific for the target receptor (e.g., [3H]8-OH-DPAT for 5-HT1A)

• Test compound (phenylpiperazine derivative)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO4 and 0.5 mM EDTA)

• Non-specific binding determinator (a high concentration of a known ligand for the receptor)

• 96-well microplates

• Filter mats

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well microplate, add the assay buffer, radioligand, and either the test compound, buffer (for total binding), or the non-specific binding determinator.

• Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through filter mats using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Dry the filter mats and place them in scintillation vials.

• Add scintillation cocktail to each vial and measure the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) by non-linear regression analysis of the competition curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound (phenylpiperazine derivative)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Treat the cells with various concentrations of the test compound and a vehicle control.

• Incubate the plate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of cell growth) by plotting the percentage of cell viability against the log of the compound concentration.

Experimental Workflow for Phenylpiperazine-Based Drug Discovery

The discovery and development of a new drug is a complex, multi-step process. The following diagram illustrates a typical workflow for a project focused on phenylpiperazine derivatives.

Caption: Phenylpiperazine Drug Discovery Workflow.

Conclusion

The phenylpiperazine scaffold continues to be a remarkably successful platform in the field of medicinal chemistry. Its synthetic tractability and the ability to fine-tune its pharmacological profile through targeted modifications have led to the development of numerous life-changing medications. As our understanding of disease biology deepens, the versatility of the phenylpiperazine core will undoubtedly continue to be exploited to create novel therapeutics for a wide range of unmet medical needs. This guide serves as a foundational resource for researchers embarking on or continuing their work with this important chemical scaffold.

References

• 1. Vortioxetine: Clinical Pharmacokinetics and Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vortioxetine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Aripiprazole: Pharmacodynamics, Pharmacokinetics and Adverse Effects_Chemicalbook [chemicalbook.com]
• 5. Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ClinPGx [clinpgx.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and anticancer activity of novel 2-amino-4-(4-phenylpiperazino)- 1,3,5-triazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry [mdpi.com]
• 15. Aripiprazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. psychopharmacologyinstitute.com [psychopharmacologyinstitute.com]

A Technical Guide to tert-Butyl 2-phenylpiperazine-1-carboxylate: A Versatile Chiral Building Block in Modern Drug Discovery

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine moiety is a cornerstone of medicinal chemistry, appearing in a vast array of therapeutic agents due to its favorable physicochemical properties and ability to interact with diverse biological targets.[1][2][3] Among the many derivatives, tert-Butyl 2-phenylpiperazine-1-carboxylate (CAS: 859518-32-4) has emerged as a particularly valuable chiral building block.[4][5] The presence of a phenyl group at the C2 position introduces a key stereocenter, while the tert-butoxycarbonyl (Boc) protecting group on one of the piperazine nitrogens allows for controlled, regioselective functionalization. This combination makes it an ideal starting point for the asymmetric synthesis of complex molecules, particularly those targeting the central nervous system (CNS).[6][7] This guide provides an in-depth overview of its properties, synthesis, and applications, with a focus on its role in the development of neurokinin-1 (NK1) receptor antagonists and other pharmacologically active agents.

Physicochemical Properties

The fundamental properties of tert-Butyl 2-phenylpiperazine-1-carboxylate are summarized below. This data is essential for its handling, reaction setup, and characterization.

Property	Value	Reference
IUPAC Name	tert-butyl 2-phenylpiperazine-1-carboxylate	[5]
CAS Number	859518-32-4	[4][5]
Molecular Formula	C₁₅H₂₂N₂O₂	[4][5]
Molecular Weight	262.35 g/mol	[4][5]
Monoisotopic Mass	262.168128 Da	[5][8]
Canonical SMILES	CC(C)(C)OC(=O)N1CCNCC1C2=CC=CC=C2	[5]
Synonyms	1-Boc-2-phenylpiperazine, N-Boc-2-phenyl piperazine	[5]

Role as a Synthetic Building Block

The utility of tert-Butyl 2-phenylpiperazine-1-carboxylate lies in its structural features. The Boc-protected nitrogen is unreactive under many conditions, directing synthetic modifications to the secondary amine at the N4 position. This free amine serves as a nucleophilic handle for a wide range of transformations, including alkylation, acylation, and reductive amination, allowing for the facile introduction of diverse pharmacophores. The phenyl group provides a rigid scaffold that can be oriented to fit into specific receptor binding pockets, a crucial feature in rational drug design.

The general workflow for utilizing this building block in a drug discovery program typically follows a logical progression from the core scaffold to a final, biologically active candidate.

Caption: General workflow for drug discovery using the title building block.

Applications in Medicinal Chemistry

The 2-phenylpiperazine scaffold is a privileged structure in neuropharmacology. Its incorporation into molecules has led to the development of potent and selective ligands for various CNS receptors.

Neurokinin-1 (NK1) Receptor Antagonists

A primary application of this building block is in the synthesis of antagonists for the Neurokinin-1 (NK1) receptor.[9] The NK1 receptor, whose endogenous ligand is Substance P, is a G-protein coupled receptor (GPCR) implicated in pain transmission, inflammation, and emesis.[10][11] Antagonists of this receptor are used as antiemetics and are being investigated for other CNS disorders.[9][12] The chiral phenylpiperazine core effectively mimics the conformation of key residues in peptide ligands, leading to high-affinity binding.

The binding of Substance P to the NK1 receptor activates Gq and Gs proteins, initiating downstream signaling cascades. NK1 antagonists competitively block this binding event, preventing signal transduction.[11]

Caption: Simplified signaling pathway of the NK1 receptor and point of inhibition.

GPR119 Agonists for Type 2 Diabetes

Derivatives of Boc-protected piperazines have been successfully employed in the synthesis of agonists for GPR119, a GPCR that plays a role in glucose homeostasis.[13][14] Agonism of GPR119 is a therapeutic strategy for type 2 diabetes mellitus.[13][14] Click chemistry has been used to rapidly generate libraries of piperazine-triazole derivatives, leading to the identification of potent GPR119 agonists.[13]

Caption: Mechanism of action for GPR119 agonists derived from a piperazine core.

Biological Activity Data

The versatility of the piperazine scaffold is demonstrated by the potent biological activities of its derivatives. The following table summarizes data for GPR119 agonists synthesized using a Boc-piperazine core.

Compound ID	Target	Bioactivity (EC₅₀)	Reference
3e	GPR119	Comparable to 4.78 nM standard	[13]
3g	GPR119	Comparable to 4.78 nM standard	[13]
5e	GPR119	Comparable to 4.78 nM standard	[13]
5g	GPR119	Comparable to 4.78 nM standard	[13]

EC₅₀ values were determined via luciferase activity in HEK-293 cells and compared against the reference agonist AR231543.[13]

Key Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. The following protocols are representative of the synthetic transformations used with Boc-piperazine building blocks.

Protocol 1: One-Pot Cu(I)-Catalyzed Click Chemistry for Triazole Synthesis

This protocol describes the synthesis of tert-butyl-1H-1,2,3-triazole-4-carbonyl piperazine-1-carboxylates, which have been identified as potential GPR119 agonists.[13]

Materials:

• Tert-butyl 4-propioloylpiperazine-1-carboxylate (1.0 eq)

• Aryl or alkyl substituted azide (1.0 eq)

• Copper(I) Iodide (CuI) (10 mol%)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Dimethylformamide (DMF) (5 mL)

• Ice-cold water

• Anhydrous diethyl ether

Procedure:

• To a solution of tert-butyl 4-propioloylpiperazine-1-carboxylate in DMF (5 mL) at 0 °C, add the substituted azide (1.0 eq).

• Add CuI (10 mol%) and DIPEA (1.5 eq) to the reaction mixture.

• Stir the mixture at 0 °C for approximately 5 minutes.[13]

• Quench the reaction by pouring the mixture into ice-cold water.

• Collect the resulting solid by filtration.

• Dry the solid under vacuum.

• Wash the solid with anhydrous diethyl ether to yield the final product.

• Typical isolated yields for this reaction are reported to be in the range of 90–97%.[13]

Protocol 2: Synthesis of a Substituted N-Boc-Piperazine Derivative

This procedure details the synthesis of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, a sterically congested derivative, showcasing a modified Bruylants approach.[15]

Materials:

• tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate (1.0 eq)

• 1-ethynyl-4-fluorobenzene (1.0 eq)

• Methyl magnesium bromide (3.2 M in THF) (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Water

• Ethyl acetate (EtOAc)

• Saturated aqueous Sodium Chloride (NaCl)

• Magnesium sulfate (MgSO₄)

• Silica gel (SiO₂) for chromatography

Procedure:

• In a flame-dried, argon-purged round-bottom flask, dissolve 1-ethynyl-4-fluorobenzene (1.0 eq) in anhydrous THF.

• Cool the solution in an external ice bath.

• Slowly add methyl magnesium bromide solution (1.0 eq) dropwise over 10 minutes, maintaining an internal temperature between 274–275 K.

• To this solution, add tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate.

• After the reaction is complete, add water (100 mL) to quench the mixture.

• Extract the aqueous layer with EtOAc (3 x 100 mL).

• Wash the combined organic extracts with saturated aqueous NaCl.

• Dry the organic layer over MgSO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate (1/1) eluent to yield the final product as a white powder (reported yield: 86.3%).[15]

Conclusion

tert-Butyl 2-phenylpiperazine-1-carboxylate and its related Boc-protected piperazine analogs are high-value, versatile building blocks in pharmaceutical research. Their pre-defined stereochemistry and orthogonal protection scheme provide a reliable and efficient entry point for the synthesis of complex, chiral molecules. The successful development of potent NK1 receptor antagonists and GPR119 agonists from this scaffold underscores its importance. As the demand for novel therapeutics for CNS disorders and metabolic diseases continues to grow, the strategic application of this building block will undoubtedly contribute to the discovery of next-generation drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. connectjournals.com [connectjournals.com]
• 3. Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Phenylpiperazine derivatives: a patent review (2006 - present) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PubChemLite - Tert-butyl (2r)-2-phenylpiperazine-1-carboxylate (C15H22N2O2) [pubchemlite.lcsb.uni.lu]
• 9. [PDF] Synthesis of the NK1 Receptor Antagonist GW597599. Part 2: Development of a Scalable Route to a Key Chirally Pure Arylpiperazine | Semantic Scholar [semanticscholar.org]
• 10. Design of novel neurokinin 1 receptor antagonists based on conformationally constrained aromatic amino acids and discovery of a potent chimeric opioid agonist-neurokinin 1 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Design and synthesis of potential dual NK(1)/NK(3) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. One-pot synthesis of novel tert-butyl-4-substituted phenyl-1H-1,2,3-triazolo piperazine/piperidine carboxylates, potential GPR119 agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 14. One-pot synthesis of novel tert-butyl-4-substituted phenyl-1H-1,2,3-triazolo piperazine/piperidine carboxylates, potential GPR119 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Crystal structure of tert-butyl 4-[4-(4-fluoro­phen­yl)-2-methyl­but-3-yn-2-yl]piperazine-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Data of N-Boc-2-phenylpiperazine

Introduction

N-Boc-2-phenylpiperazine, scientifically known as tert-butyl 2-phenylpiperazine-1-carboxylate, is a valuable heterocyclic building block in medicinal chemistry and drug development. The presence of a phenyl group and a Boc-protected amine provides a versatile scaffold for the synthesis of a wide range of biologically active molecules. Accurate spectroscopic characterization is crucial for confirming the identity, purity, and structure of this intermediate in multi-step synthetic pathways. This guide provides a comprehensive overview of its spectroscopic data, detailed experimental protocols, and a workflow for its characterization, aimed at researchers, scientists, and professionals in drug development.

Spectroscopic Data

The following tables summarize the key spectroscopic data for N-Boc-2-phenylpiperazine. It is important to note that while extensive experimental data for a wide array of substituted N-Boc-piperazines is available, a complete, publicly accessible, and consolidated dataset for N-Boc-2-phenylpiperazine is not readily found. The data presented below is a combination of predicted values and expected spectral characteristics based on the compound's structure and data from closely related analogues.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.20 - 7.40	Multiplet	5H	Aromatic protons (C₆H₅)
~ 4.50	Broad Singlet	1H	CH-Ph
~ 3.80 - 4.00	Multiplet	2H	Piperazine ring protons
~ 2.80 - 3.20	Multiplet	4H	Piperazine ring protons
~ 2.00	Broad Singlet	1H	NH
1.48	Singlet	9H	tert-Butyl protons (C(CH₃)₃)
Solvent: CDCl₃
Reference: Tetramethylsilane (TMS) at 0.00 ppm

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~ 155.0	C=O (Boc)
~ 140.0	Quaternary aromatic carbon
~ 128.0 - 129.0	Aromatic CH
~ 126.0 - 127.0	Aromatic CH
~ 80.0	Quaternary carbon (Boc)
~ 55.0 - 60.0	CH-Ph
~ 45.0 - 50.0	Piperazine CH₂
28.4	CH₃ (Boc)
Solvent: CDCl₃
Reference: CDCl₃ at 77.16 ppm

Table 3: FTIR Spectroscopic Data (Expected Absorptions)

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3300	Medium, Broad	N-H Stretch
~ 3050 - 3020	Medium	Aromatic C-H Stretch
~ 2970, 2850	Strong	Aliphatic C-H Stretch
~ 1690	Strong	C=O Stretch (Amide)
~ 1600, 1490	Medium	Aromatic C=C Stretch
~ 1450	Medium	C-H Bend (Aliphatic)
~ 1250, 1160	Strong	C-N Stretch, C-O Stretch
~ 750, 700	Strong	Aromatic C-H Bend (out-of-plane)

Table 4: Mass Spectrometry Data

Ionization Mode	Calculated m/z	Observed m/z	Assignment
ESI+	263.1754	[Data not available]	[M+H]⁺
ESI+	285.1573	[Data not available]	[M+Na]⁺
ESI+	301.1313	[Data not available]	[M+K]⁺
Molecular Formula: C₁₅H₂₂N₂O₂
Molecular Weight: 262.35 g/mol

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Synthesis of N-Boc-2-phenylpiperazine

A representative synthesis involves the reaction of 2-phenylpiperazine with di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 2-phenylpiperazine

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate

Procedure:

• Dissolve 2-phenylpiperazine (1.0 eq) in DCM or THF.

• Add a base such as triethylamine (1.2 eq) or an aqueous solution of sodium bicarbonate.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield N-Boc-2-phenylpiperazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the purified N-Boc-2-phenylpiperazine in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or 500 MHz NMR spectrometer.

• Pulse Program: Standard single-pulse sequence (zg30).

• Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: ~4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64.

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz or 125 MHz NMR spectrometer.

• Pulse Program: Proton-decoupled pulse sequence (zgpg30).

• Acquisition Parameters:

  • Spectral Width: 0 to 220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Spectrometer: FTIR spectrometer with a diamond ATR (Attenuated Total Reflectance) accessory or as a KBr pellet.

• Sample Preparation (ATR): Place a small amount of the neat sample directly on the ATR crystal.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • A background spectrum of the clean ATR crystal is recorded prior to sample analysis.

Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) or Quadrupole mass analyzer.

• Sample Preparation: Prepare a dilute solution of the sample (0.1-1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Introduce the sample solution into the ESI source via direct infusion or through a liquid chromatography (LC) system.

• ESI Source Parameters:

  • Ionization Mode: Positive.

  • Capillary Voltage: 3-4 kV.

  • Nebulizer Gas: Nitrogen, 1-2 Bar.

  • Drying Gas: Nitrogen, 5-10 L/min at 200-300 °C.

• Mass Analyzer Parameters:

  • Scan Range: m/z 50-500.

  • Acquisition Mode: Full scan.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic characterization of N-Boc-2-phenylpiperazine.

Synthesis and Spectroscopic Characterization Workflow.

Commercial Availability of Substituted 2-Phenylpiperazines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Substituted 2-phenylpiperazines are a class of chemical compounds with significant interest in drug discovery and development due to their diverse pharmacological activities. This technical guide provides an in-depth overview of their commercial availability, key synthetic methodologies, and the primary signaling pathways through which they exert their effects.

Commercial Availability

A variety of substituted 2-phenylpiperazines are commercially available from several chemical suppliers. The following table summarizes the availability of the parent compound, 2-phenylpiperazine, and some of its common derivatives. Please note that availability and pricing are subject to change and should be confirmed with the respective suppliers.

Compound Name	CAS Number	Supplier(s)	Purity	Available Quantities
2-Phenylpiperazine	5271-26-1	Sigma-Aldrich[1], Thermo Fisher Scientific[2][3], ChemScene, CymitQuimica	≥96%[1][2][3]	5 g, 25 g[2][3]
tert-Butyl 2-phenylpiperazine-1-carboxylate	859518-32-4	Santa Cruz Biotechnology[4], PubChem[5]	N/A	N/A
(S)-tert-Butyl 2-phenylpiperazine-1-carboxylate	1240583-48-5	Sunway Pharm Ltd	97%	100mg, 250mg, 1g, 5g[6]
1-Methyl-2-phenylpiperazine dihydrochloride hydrate	N/A	Sigma-Aldrich (via Fisher Scientific)[7]	N/A	100 mg[7]
1-Methyl-3-phenylpiperazine	5271-27-2	Sigma-Aldrich	97%	N/A[8]
2-(2-Methoxyphenyl)piperazine	65709-27-5	Matrix Scientific[9], ChemicalBook[10]	≥95%[11]	250 mg[9][11]
2-(3-Chlorophenyl)piperazine	52385-79-2	N/A	min 97%	100 g[12]
1-(3-Chlorophenyl)piperazine hydrochloride	65369-76-8	Sigma-Aldrich[13], Cayman Chemical[14]	≥98%[14], 99%[13]	N/A
4-Methyl-1-nitroso-2-phenylpiperazine	N/A	Pharmaffiliates	N/A	N/A[15]
1-Phenylpiperazine-2-carboxylic acid	1214833-66-5	BLD Pharm	N/A	N/A[16]

This table is not exhaustive and represents a snapshot of available data. Researchers are encouraged to consult the websites of the listed suppliers and other chemical sourcing platforms for the most current information.

Experimental Protocols: Synthesis of Substituted Phenylpiperazines

The synthesis of substituted phenylpiperazines often involves multi-step reaction sequences. A general and widely applicable method is the cyclization of a substituted aniline with bis(2-chloroethyl)amine, followed by N-functionalization. The following protocol is a representative example for the synthesis of 1-[2-Fluoro-4-methyl-5-(2,2,2-trifluoroethylthio)phenyl]-4-(trifluoromethylsulfonyl)piperazine, adapted from the literature.

General Synthetic Scheme:

Figure 1: General synthetic workflow for substituted phenylpiperazines.

Detailed Experimental Protocol for a Representative Synthesis

The following is a detailed procedure for the synthesis of a substituted phenylpiperazine derivative, adapted from a published method[17].

Step 1: N-Acetylation of 2-Fluoro-4-methylaniline To a solution of 2-fluoro-4-methylaniline in a suitable solvent (e.g., dichloromethane), add triethylamine. Cool the mixture to 0°C and add acetyl chloride dropwise. Stir the reaction at room temperature for several hours. After completion, the reaction is worked up by washing with water and brine, drying the organic layer, and removing the solvent under reduced pressure to yield N-acetyl 2-fluoro-4-methylaniline.

Step 2: Chlorosulfonylation The N-acetylated intermediate is treated with chlorosulfonic acid at a controlled temperature to introduce a sulfonyl chloride group onto the aromatic ring, yielding 4-fluoro-5-amino-2-methylbenzenesulfonyl chloride.

Step 3: Reduction The sulfonyl chloride is then reduced to a thiol. A common method involves using red phosphorus and iodine in a suitable solvent.

Step 4: Alkylation The resulting thiol is alkylated using an appropriate alkyl halide (e.g., 2,2,2-trifluoroethyl iodide) in the presence of a base such as potassium carbonate in a solvent like N,N-dimethylformamide (DMF).

Step 5: Cyclization to form the Piperazine Ring The substituted aniline from the previous step is cyclized with bis(2-chloroethyl)amine hydrochloride at an elevated temperature to form the piperazine ring. This reaction typically yields the 1-(substituted phenyl)piperazine.

Step 6: N-Substitution of the Piperazine Ring The final step involves the functionalization of the second nitrogen atom of the piperazine ring. For example, the piperazine can be reacted with trifluoromethanesulfonic anhydride (Tf2O) to yield the corresponding trifluoromethylsulfonyl derivative.

Signaling Pathways

Substituted 2-phenylpiperazines are known to interact with various G-protein coupled receptors (GPCRs), most notably dopamine D2 and serotonin 5-HT receptors. Their pharmacological effects are mediated through the modulation of these signaling cascades.

Dopamine D2 Receptor Signaling

Many substituted 2-phenylpiperazines act as antagonists or partial agonists at the dopamine D2 receptor. The D2 receptor is a Gi/o-coupled GPCR. Upon binding of an agonist, the receptor undergoes a conformational change, leading to the activation of the associated heterotrimeric G-protein. The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can modulate other effectors, such as ion channels.

Figure 2: Dopamine D2 receptor signaling pathway.

Serotonin 5-HT1A Receptor Signaling

The serotonin 5-HT1A receptor is also a Gi/o-coupled GPCR. Similar to the D2 receptor, its activation by an agonist, such as certain substituted 2-phenylpiperazines, leads to the inhibition of adenylyl cyclase and a subsequent decrease in cAMP levels. This pathway is crucial for the anxiolytic and antidepressant effects of many of these compounds.

Figure 3: Serotonin 5-HT1A receptor signaling pathway.

Serotonin 5-HT2A Receptor Signaling

In contrast to the 5-HT1A receptor, the 5-HT2A receptor is a Gq/11-coupled GPCR. Activation of this receptor by an agonist leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC). This pathway is often associated with the hallucinogenic and pro-psychotic effects of some serotonergic drugs, and antagonism at this receptor is a key feature of many atypical antipsychotics.

Figure 4: Serotonin 5-HT2A receptor signaling pathway.

This guide provides a foundational understanding of the commercial landscape, synthesis, and signaling mechanisms of substituted 2-phenylpiperazines. For more specific applications and in-depth pharmacological studies, researchers are encouraged to consult the primary scientific literature.

References

• 1. 2-Phenylpiperazine 96 5271-26-1 [sigmaaldrich.com]
• 2. 2-Phenylpiperazine, 96% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 2-Phenylpiperazine, 96% | Fisher Scientific [fishersci.ca]
• 4. scbt.com [scbt.com]
• 5. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-tert-Butyl 2-phenylpiperazine-1-carboxylate - CAS:1240583-48-5 - Sunway Pharm Ltd [3wpharm.com]
• 7. Sigma Aldrich 1-Methyl-2-phenylpiperazine dihydrochloride hydrate 100 mg | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. 65709-27-5 Cas No. | 2-(2-Methoxyphenyl)-piperazine | Matrix Scientific [matrix.staging.1int.co.uk]
• 10. 2-(2-Methoxy-phenyl)-piperazine | 65709-27-5 [m.chemicalbook.com]
• 11. 2-(2-Methoxyphenyl)piperazine monohydrate, 95% 250 mg | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 12. calpaclab.com [calpaclab.com]
• 13. 1-(3-Chlorophenyl)piperazine 99 65369-76-8 [sigmaaldrich.com]
• 14. caymanchem.com [caymanchem.com]
• 15. pharmaffiliates.com [pharmaffiliates.com]
• 16. 1214833-66-5|1-Phenylpiperazine-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 17. Synthesis and acaricidal activity of phenylpiperazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of tert-butyl 2-phenylpiperazine-1-carboxylate

An In-depth Technical Guide to tert-Butyl 2-Phenylpiperazine-1-carboxylate

This technical guide provides a comprehensive overview of the , tailored for researchers, scientists, and professionals in drug development. This document includes key identifiers, physicochemical data, spectral analysis, experimental protocols, and its application as a crucial intermediate in medicinal chemistry.

Core Compound Identification

Tert-butyl 2-phenylpiperazine-1-carboxylate is a heterocyclic organic compound. It features a piperazine ring substituted with a phenyl group at the 2-position and protected with a tert-butoxycarbonyl (Boc) group at the 1-position nitrogen. This Boc protection makes it a stable and versatile intermediate for further chemical modifications, particularly in the synthesis of pharmaceutical agents.

Identifier	Value
IUPAC Name	tert-butyl 2-phenylpiperazine-1-carboxylate[1]
CAS Number	859518-32-4[1][2]
Molecular Formula	C₁₅H₂₂N₂O₂[1][2]
Molecular Weight	262.35 g/mol [1][2]
Monoisotopic Mass	262.168127949 Da[1]
SMILES	CC(C)(C)OC(=O)N1CCNCC1C2=CC=CC=C2[1]
InChIKey	DVOURBIBCQYVCC-UHFFFAOYSA-N[1]

Physical Properties

The physical properties of tert-butyl 2-phenylpiperazine-1-carboxylate are summarized below. The compound is typically handled as a research chemical and requires specific storage conditions to maintain its integrity.

Property	Value	Source
Appearance	White to off-white crystalline powder	[3] (by analogy)
Boiling Point	376.2 °C at 760 mmHg	[4]
Storage Conditions	2-8°C, protect from light, store under inert gas	[4]

Chemical and Spectroscopic Properties

The chemical behavior of this molecule is largely defined by the Boc-protected amine, which is stable under many conditions but can be selectively deprotected, and the phenylpiperazine core, a common scaffold in centrally active drugs.

Spectral Data

Technique	Data
¹H NMR (CDCl₃)	δ 7.45–7.16 (m, 5H, Ar-H), 5.13–4.90 (m, 1H), 2.91 (t, J = 12.8 Hz, 1H), 1.90–1.67 (m, 3H), 1.68–1.57 (m, 4H), 1.48 (s, 9H, Boc-H). (Note: This data is for a related compound and serves as a representative spectrum)[5]
¹³C NMR (CDCl₃)	δ 154.7, 139.4, 129.6, 128.5, 126.3, 79.3, 58.9, 46.6, 40.4, 29.5, 28.8, 23.1. (Note: This data is for a related compound and serves as a representative spectrum)[6]
Mass Spectrometry	Predicted [M+H]⁺: 263.17540; Predicted [M+Na]⁺: 285.15734[7]

Reactivity and Stability

The presence of the Boc protecting group on one of the piperazine nitrogens allows for selective functionalization of the second, unprotected nitrogen. The Boc group is stable to a wide range of reaction conditions but can be readily removed under acidic conditions (e.g., with trifluoroacetic acid or HCl in an organic solvent) to yield the free amine, which can then undergo further reactions such as alkylation, acylation, or arylation. The compound should be stored in a cool, dry place under an inert atmosphere to prevent degradation.[3][4]

Experimental Protocols

Detailed experimental protocols are essential for the synthesis and analysis of tert-butyl 2-phenylpiperazine-1-carboxylate in a research setting.

Synthesis Protocol: Boc Protection of 2-Phenylpiperazine

This protocol describes a general method for the N-Boc protection of a piperazine derivative, which is a common strategy for synthesizing the title compound.

Caption: General workflow for the synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate.

Methodology:

• Reaction Setup: 2-Phenylpiperazine (1 equivalent) is dissolved in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: The solution is cooled to 0 °C in an ice bath. A solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.0-1.1 equivalents) in the same solvent is added dropwise over 15-30 minutes. A non-nucleophilic base like triethylamine (1.1 equivalents) is often added to neutralize the in-situ generated acid.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12 to 24 hours.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, the reaction is quenched with water. The organic layer is separated, washed sequentially with water and brine, and then dried over anhydrous sodium sulfate or magnesium sulfate.

• Purification: The solvent is removed under reduced pressure, and the resulting crude product is purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure tert-butyl 2-phenylpiperazine-1-carboxylate.[8][9]

Analytical Protocols

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a 300, 400, or 500 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent and tetramethylsilane (TMS) as an internal standard.[5][6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is performed using electrospray ionization (ESI) to confirm the molecular weight and elemental composition.[5][7]

• Chromatography: Purity is typically assessed by HPLC, and reaction progress is monitored by TLC on silica gel plates.

Applications in Drug Development

Tert-butyl 2-phenylpiperazine-1-carboxylate is not typically an active pharmaceutical ingredient (API) itself but serves as a critical building block in the synthesis of complex drug molecules. The phenylpiperazine moiety is a well-established pharmacophore found in numerous drugs targeting the central nervous system (CNS).

Caption: Logical workflow illustrating the use of the title compound in CNS drug synthesis.

The compound's structure allows for the strategic introduction of various functional groups after the deprotection of the Boc group. This facilitates the creation of a diverse library of compounds for screening and development. Its use is prominent in the synthesis of agents that modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are key targets in treating psychiatric and neurological disorders.[4][10] The piperazine ring, in particular, can improve the pharmacokinetic properties of a drug candidate, such as its solubility and ability to cross the blood-brain barrier.[8]

References

• 1. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 1-carboxylic acid tert-butyl ester (N Boc Piperazine) Manufacturer in Padra, Gujarat [kaivalchem.com]
• 4. Tert-butyl 2-phenylpiperazine-1-carboxylate [myskinrecipes.com]
• 5. pure.uva.nl [pure.uva.nl]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. PubChemLite - Tert-butyl (2r)-2-phenylpiperazine-1-carboxylate (C15H22N2O2) [pubchemlite.lcsb.uni.lu]
• 8. connectjournals.com [connectjournals.com]
• 9. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide to tert-Butyl 2-Phenylpiperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 2-phenylpiperazine-1-carboxylate, also known as N-1-Boc-2-phenylpiperazine, is a heterocyclic organic compound featuring a piperazine ring substituted with both a phenyl group and a tert-butoxycarbonyl (Boc) protecting group.[1] The presence of the chiral center at the second position of the piperazine ring, the lipophilic phenyl group, and the acid-labile Boc protecting group make this molecule a versatile building block in medicinal chemistry.[1][2] It serves as a key intermediate in the synthesis of a variety of pharmacologically active compounds, particularly those targeting the central nervous system (CNS).[3] The piperazine moiety is a common scaffold in drugs developed for neurological and psychiatric conditions, and derivatives of this compound have shown potential as antipsychotic and antidepressant agents through the modulation of neurotransmitter systems.[3][4]

Physicochemical Properties

The key physicochemical properties of tert-butyl 2-phenylpiperazine-1-carboxylate are summarized in the table below. This data is essential for its handling, characterization, and use in synthetic and analytical procedures.

Property	Value	Reference
IUPAC Name	tert-butyl 2-phenylpiperazine-1-carboxylate	[5]
Molecular Formula	C₁₅H₂₂N₂O₂	[5][6]
Molecular Weight	262.35 g/mol	[5][6]
CAS Number	859518-32-4	[5][6]
Appearance	Off-white solid/powder	[1]
Boiling Point	376.2 °C at 760 mmHg	[3]
SMILES	CC(C)(C)OC(=O)N1CCNCC1C2=CC=CC=C2	[5]
InChIKey	DVOURBIBCQYVCC-UHFFFAOYSA-N	[5]

Synthesis and Experimental Protocols

The synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate can be achieved through various synthetic routes. A common approach involves the protection of one of the nitrogen atoms of 2-phenylpiperazine with a Boc group. Below is a representative experimental protocol.

Protocol: Boc Protection of 2-Phenylpiperazine

This protocol describes the synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate from 2-phenylpiperazine and di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 2-Phenylpiperazine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or another suitable base

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-phenylpiperazine (1.0 eq) in the chosen solvent (DCM or THF).

• Addition of Base: Add triethylamine (1.1 eq) to the solution and stir at room temperature.

• Addition of Boc₂O: Slowly add a solution of di-tert-butyl dicarbonate (1.05 eq) in the same solvent to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to yield tert-butyl 2-phenylpiperazine-1-carboxylate as a solid.

Spectroscopic Data

The structure of tert-butyl 2-phenylpiperazine-1-carboxylate can be confirmed by various spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR).

¹H NMR (500 MHz, CDCl₃)	¹³C NMR (126 MHz, CDCl₃)
Chemical Shift (δ ppm)	Chemical Shift (δ ppm)
7.21 (t, J = 7.4 Hz, 2H)	154.7
7.16 – 7.10 (m, 3H)	139.4
3.91 (br s, 1H)	129.6
3.26 (br s, 2H)	128.5
3.03 (d, J = 12.9 Hz, 1H)	126.3
2.47 (dd, J = 13.0, 9.5 Hz, 1H)	79.3
1.75 – 1.59 (m, 4H)	58.9
1.44 (s, 9H)	46.6
40.4
29.5
28.8
23.1

Biological Activity and Mechanism of Action

While tert-butyl 2-phenylpiperazine-1-carboxylate is primarily a synthetic intermediate, its core structure is indicative of significant biological potential, particularly in the realm of neuropharmacology. Phenylpiperazine derivatives are known to interact with various receptors and transporters in the central nervous system.

Potential CNS Activity

Studies on analogous compounds suggest that N-Boc-2-phenylpiperazine derivatives can possess antipsychotic and antidepressant properties.[4] The phenylpiperazine moiety is a known pharmacophore that can bind to monoamine receptors. For instance, some phenylpiperazine compounds are agonists or antagonists of serotonin (5-HT) and dopamine receptors. The antidepressant and anxiolytic-like effects of some piperazine derivatives have been attributed to their interaction with the serotonergic system, particularly the 5-HT₁A receptor.[7]

Putative Signaling Pathway: Modulation of the Serotonergic System

Based on the pharmacological profile of related compounds, a likely mechanism of action for derivatives of tert-butyl 2-phenylpiperazine-1-carboxylate involves the modulation of serotonergic neurotransmission. The phenylpiperazine core can act as a ligand for 5-HT receptors. For instance, interaction with the 5-HT₁A receptor, a G-protein coupled receptor, can lead to downstream signaling events that modulate neuronal excitability and neurotransmitter release.

The following diagram illustrates a potential signaling pathway involving a hypothetical active derivative of tert-butyl 2-phenylpiperazine-1-carboxylate at a serotonergic synapse.

Caption: Putative mechanism of action at a serotonergic synapse.

Experimental Workflows

The versatility of tert-butyl 2-phenylpiperazine-1-carboxylate as a building block allows for its incorporation into various synthetic workflows to generate libraries of compounds for drug discovery. A typical workflow is depicted below.

Caption: General workflow for drug discovery using the title compound.

References

• 1. CAS 859518-32-4: N-1-Boc-2-Phenylpiperazine | CymitQuimica [cymitquimica.com]
• 2. Tert-butyl 2-methyl-5-oxo-piperazine-1-carboxylate | Benchchem [benchchem.com]
• 3. Tert-butyl 2-phenylpiperazine-1-carboxylate [myskinrecipes.com]
• 4. Page loading... [guidechem.com]
• 5. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. Tert-butyl 4-((1-phenyl-1H-pyrazol-4-yl) methyl) piperazine-1-carboxylate (LQFM104)- New piperazine derivative with antianxiety and antidepressant-like effects: Putative role of serotonergic system - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to tert-Butyl 2-Phenylpiperazine-1-carboxylate: Synthesis, Characterization, and Biological Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of tert-butyl 2-phenylpiperazine-1-carboxylate, a key synthetic intermediate in the development of pharmacologically active compounds. This document details its chemical properties, provides a comprehensive experimental protocol for its synthesis and characterization, and explores the biological significance of its derivatives by examining the signaling pathways of the histamine H3 receptor and G protein-coupled receptor 119 (GPR119). This guide is intended to be a valuable resource for researchers and professionals engaged in medicinal chemistry and drug discovery.

Chemical Properties and Data

The molecular formula for tert-butyl 2-phenylpiperazine-1-carboxylate is C₁₅H₂₂N₂O₂ . Key quantitative data for this compound are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₅H₂₂N₂O₂	[1][2]
Molecular Weight	262.35 g/mol	[1]
CAS Number	859518-32-4	[1]
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents such as dichloromethane, ethyl acetate, and methanol.	N/A

Synthesis and Purification: A Detailed Experimental Protocol

The synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate is typically achieved through the N-tert-butoxycarbonylation (Boc protection) of 2-phenylpiperazine. This procedure ensures the selective functionalization of one of the nitrogen atoms in the piperazine ring, a crucial step for the subsequent synthesis of more complex molecules.

Materials and Reagents

• 2-Phenylpiperazine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N) or other suitable base

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Reaction Procedure

• Dissolution: In a round-bottom flask, dissolve 2-phenylpiperazine (1.0 equivalent) in dichloromethane.

• Addition of Base: Add triethylamine (1.1 equivalents) to the solution.

• Addition of Boc Anhydride: Slowly add a solution of di-tert-butyl dicarbonate (1.05 equivalents) in dichloromethane to the reaction mixture at 0 °C (ice bath).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

Purification

The crude tert-butyl 2-phenylpiperazine-1-carboxylate is purified by flash column chromatography on silica gel. A gradient elution system of hexanes and ethyl acetate is typically employed.

Characterization

The structure and purity of the final product are confirmed by nuclear magnetic resonance (NMR) spectroscopy.

• ¹H NMR (CDCl₃, 400 MHz): Expected signals include those for the tert-butyl group (singlet, ~1.5 ppm, 9H), the protons of the piperazine ring (multiplets, ~2.8-4.2 ppm, 7H), and the protons of the phenyl group (multiplets, ~7.2-7.4 ppm, 5H).

• ¹³C NMR (CDCl₃, 100 MHz): Expected signals include those for the tert-butyl group (~28.5 ppm for CH₃ and ~80.0 ppm for the quaternary carbon), the carbons of the piperazine ring (~40-60 ppm), and the carbons of the phenyl group (~126-142 ppm), as well as the carbonyl carbon of the Boc group (~155 ppm).

Biological Context: Signaling Pathways of Relevant Drug Targets

Derivatives of tert-butyl 2-phenylpiperazine-1-carboxylate have been investigated as modulators of key G protein-coupled receptors (GPCRs), including the histamine H3 receptor and GPR119. Understanding the signaling pathways of these receptors is crucial for the rational design of new therapeutic agents.

Histamine H3 Receptor Signaling Pathway

The histamine H3 receptor (H3R) is a presynaptic autoreceptor and heteroreceptor that primarily couples to the Gαi/o subunit of heterotrimeric G proteins. Its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This, in turn, modulates the activity of protein kinase A (PKA) and downstream signaling cascades. The βγ subunits of the G protein can also directly modulate ion channels, such as N-type calcium channels, to reduce neurotransmitter release.[3][4]

References

• 1. 77278-63-8 Cas No. | tert-butyl 4-phenylpiperazine-1-carboxylate | Apollo [store.apolloscientific.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. Histamine H3 receptor - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of tert-Butyl 2-phenylpiperazine-1-carboxylate in the Synthesis of GPCR Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction

The arylpiperazine scaffold is a well-established "privileged structure" in medicinal chemistry, frequently incorporated into ligands targeting G-protein coupled receptors (GPCRs), particularly those in the central nervous system.[1][2] Derivatives of arylpiperazine are key components in numerous approved drugs for conditions such as schizophrenia, depression, and anxiety.[2] tert-Butyl 2-phenylpiperazine-1-carboxylate serves as a versatile and strategic starting material for the synthesis of a diverse library of such GPCR ligands. The presence of the Boc (tert-butyloxycarbonyl) protecting group on one of the piperazine nitrogens allows for selective functionalization of the second nitrogen, while the phenyl group at the 2-position provides a foundational structural motif for interaction with aminergic GPCRs like dopamine and serotonin receptors.[3][4]

This document provides detailed application notes and experimental protocols for the utilization of tert-butyl 2-phenylpiperazine-1-carboxylate in the synthesis of GPCR ligands, with a focus on derivatives targeting dopamine D2 and serotonin 5-HT1A receptors.

Synthetic Strategies

The primary synthetic utility of tert-butyl 2-phenylpiperazine-1-carboxylate lies in the selective functionalization of the secondary amine of the piperazine ring. Two principal reaction types are commonly employed: N-alkylation and N-arylation. The Boc group can be subsequently removed under acidic conditions to yield the final free amine if desired, or to allow for further derivatization.

N-Alkylation via Reductive Amination or Nucleophilic Substitution

N-alkylation introduces an alkyl chain, often containing a terminal functional group, to the piperazine nitrogen. This is a common strategy to append moieties that can interact with specific subpockets of the GPCR binding site.

• Reductive Amination: This method involves the reaction of the secondary amine of tert-butyl 2-phenylpiperazine-1-carboxylate with an aldehyde or ketone in the presence of a reducing agent.

• Nucleophilic Substitution: This approach utilizes the reaction of the piperazine with an alkyl halide or sulfonate.

N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between the piperazine and an aryl halide or triflate.[5][6][7] This reaction is instrumental in creating N-arylpiperazine derivatives, a core structure in many GPCR ligands.

Data Presentation

The following tables summarize representative quantitative data for the synthesis and pharmacological evaluation of GPCR ligands derived from 2-phenylpiperazine scaffolds.

Table 1: Synthesis Yields of Arylpiperazine Derivatives

Starting Material	Reaction Type	Product	Yield (%)
1-(2-Methoxyphenyl)piperazine	Nucleophilic Substitution	1-(3-chloropropyl)-4-(2-methoxyphenyl)piperazine	70
N-Boc-piperazine & 4-Bromotoluene	Buchwald-Hartwig Amination	N-(4-methylphenyl)-N'-Boc-piperazine	96
1H-indole-2-carboxylic acid, piperazine, formaldehyde	Split-Ugi Reaction	1,4-disubstituted piperazine library	Not specified

Table 2: Pharmacological Data of Phenylpiperazine-based GPCR Ligands

Compound	Target Receptor	Binding Affinity (Ki, nM)	Functional Activity
N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.13,7]decan-1-amine	5-HT1A	1.2	Ligand
N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl)-3,5-dimethyl-tricylo[3.3.1.13,7]decan-1-amine	5-HT1A	21.3	Ligand
1-[(2-chloro-6-methylphenoxy)ethoxyethyl]-4-(2-methoxyphenyl)piperazine	5-HT1A	<1	Not specified
1-[(2-chloro-6-methylphenoxy)ethoxyethyl]-4-(2-methoxyphenyl)piperazine	5-HT7	34	Not specified
Conformationally Restricted N-arylpiperazine Derivative (5a)	D2	< 1 µM	Not specified
Conformationally Restricted N-arylpiperazine Derivative (5a)	D3	< 1 µM	Not specified

Experimental Protocols

Protocol 1: General Procedure for N-Arylation using Buchwald-Hartwig Amination

This protocol describes a general method for the palladium-catalyzed N-arylation of tert-butyl 2-phenylpiperazine-1-carboxylate with an aryl bromide.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Aryl bromide

• Palladium catalyst (e.g., Pd2(dba)3)

• Phosphine ligand (e.g., BINAP)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous toluene

• Argon or Nitrogen gas

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide (1.0 eq), tert-butyl 2-phenylpiperazine-1-carboxylate (1.2 eq), and sodium tert-butoxide (1.4 eq).

• Add the palladium catalyst (0.01-0.05 eq) and the phosphine ligand (0.02-0.10 eq).

• Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-2-phenylpiperazine derivative.

Protocol 2: General Procedure for N-Alkylation via Reductive Amination

This protocol outlines a general method for the N-alkylation of tert-butyl 2-phenylpiperazine-1-carboxylate with an aldehyde.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Aldehyde

• Sodium triacetoxyborohydride

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

Procedure:

• Dissolve tert-butyl 2-phenylpiperazine-1-carboxylate (1.0 eq) and the aldehyde (1.1 eq) in DCM or DCE.

• Add a catalytic amount of acetic acid to the solution.

• Stir the mixture at room temperature for 1-2 hours to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Boc-Deprotection

This protocol describes the removal of the Boc protecting group to yield the free secondary amine.

Materials:

• Boc-protected piperazine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the Boc-protected piperazine derivative in DCM.

• Add an excess of trifluoroacetic acid (typically 20-50% v/v) to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a suitable solvent and neutralize with a base (e.g., saturated sodium bicarbonate solution or triethylamine).

• Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the deprotected piperazine.

Visualization of Signaling Pathways and Workflows

Dopamine D2 Receptor Signaling

The dopamine D2 receptor primarily couples to the Gαi/o family of G proteins.[8] Activation of the D2 receptor leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).[9] This reduction in cAMP levels leads to decreased activity of protein kinase A (PKA). The D2 receptor can also signal through β-arrestin pathways, which can mediate distinct cellular responses.

Caption: Dopamine D2 receptor signaling cascade.

Serotonin 5-HT1A Receptor Signaling

Similar to the D2 receptor, the serotonin 5-HT1A receptor is also primarily coupled to Gαi/o proteins.[10] Its activation leads to the inhibition of adenylyl cyclase and a subsequent decrease in cAMP levels and PKA activity.[10] This signaling cascade ultimately results in neuronal hyperpolarization, typically through the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels. Additionally, 5-HT1A receptors can modulate other signaling pathways, including the MAPK/ERK cascade.[6]

Caption: Serotonin 5-HT1A receptor signaling pathway.

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and evaluation of a GPCR ligand starting from tert-butyl 2-phenylpiperazine-1-carboxylate.

Caption: Experimental workflow for GPCR ligand synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GPCR signaling via β-arrestin-dependent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Making sure you're not a bot! [dukespace.lib.duke.edu]
• 6. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dopamine D2-Like Receptor Family Signaling Pathways [rndsystems.com]
• 8. researchgate.net [researchgate.net]
• 9. Dopamine receptor - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for N-arylation of tert-Butyl 2-phenylpiperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the N-arylation of tert-butyl 2-phenylpiperazine-1-carboxylate. The N-arylation of piperazine scaffolds is a critical transformation in medicinal chemistry, leading to a diverse range of compounds with significant pharmacological activity. The protocols outlined below are based on two of the most powerful and widely used cross-coupling methodologies: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

Introduction

The introduction of an aryl group onto the nitrogen atom of a piperazine ring is a key step in the synthesis of numerous active pharmaceutical ingredients (APIs). tert-Butyl 2-phenylpiperazine-1-carboxylate is a valuable chiral building block, and its selective N-arylation opens avenues to a wide array of complex molecules. The choice between a Palladium or Copper-catalyzed approach often depends on factors such as substrate scope, functional group tolerance, cost, and desired reaction conditions. These notes provide a comparative overview and detailed procedures for both methods.

Key Methodologies

Two primary catalytic systems are presented for the N-arylation of tert-butyl 2-phenylpiperazine-1-carboxylate:

• Buchwald-Hartwig Amination: A versatile Palladium-catalyzed cross-coupling reaction known for its high efficiency, broad substrate scope, and milder reaction conditions compared to traditional methods. The choice of phosphine ligand is crucial for the success of this reaction.[1]

• Ullmann Condensation: A classic Copper-catalyzed C-N bond formation reaction. While it often requires higher temperatures, recent advancements have led to milder and more efficient protocols, sometimes even proceeding without a ligand.[2]

Comparative Data of N-Arylation Protocols

The following tables summarize typical reaction conditions for the Buchwald-Hartwig and Ullmann N-arylation of a generic N-Boc protected piperazine, which can be adapted for tert-butyl 2-phenylpiperazine-1-carboxylate.

Table 1: Typical Reaction Conditions for Buchwald-Hartwig N-Arylation

Parameter	Condition	Notes
Catalyst	Pd₂(dba)₃ or Pd(OAc)₂	Palladium(0) or Palladium(II) precatalysts can be used.
Ligand	XPhos, RuPhos, or other biaryl phosphines	Sterically hindered biaryl phosphine ligands are often effective for piperazine N-arylation.
Base	NaOtBu, K₃PO₄, or Cs₂CO₃	A strong, non-nucleophilic base is typically required.
Solvent	Toluene or Dioxane	Anhydrous, deoxygenated solvents are essential.
Temperature	80-110 °C	Reaction temperature is dependent on the reactivity of the aryl halide.
Stoichiometry (Piperazine:Aryl Halide)	1.2 : 1	An excess of the piperazine derivative is often used to minimize bis-arylation.
Catalyst Loading	1-5 mol%
Ligand Loading	2-10 mol%

Table 2: Typical Reaction Conditions for Ullmann N-Arylation

Parameter	Condition	Notes
Catalyst	CuI or CuBr	Copper(I) salts are the most common catalysts.
Ligand	1,10-Phenanthroline, rac-BINOL, or none	Ligandless protocols are possible, especially with ethylene glycol as the solvent.
Base	K₃PO₄, NaOH, or Cs₂CO₃	An inorganic base is typically used.
Solvent	DMF, Dioxane, or Ethylene Glycol	Ethylene glycol can serve as both solvent and ligand.[2]
Temperature	100-140 °C	Generally requires higher temperatures than Buchwald-Hartwig reactions.
Stoichiometry (Piperazine:Aryl Halide)	2 : 1	A larger excess of the piperazine derivative is often employed.
Catalyst Loading	5-20 mol%
Ligand Loading	10-40 mol% (if used)

Experimental Protocols

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig N-Arylation

This protocol describes a general procedure for the N-arylation of tert-butyl 2-phenylpiperazine-1-carboxylate with an aryl bromide.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Aryl bromide

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Nitrogen or Argon gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol).

• Seal the flask with a rubber septum, and purge with nitrogen or argon for 10-15 minutes.

• Add tert-butyl 2-phenylpiperazine-1-carboxylate (1.2 mmol) and the aryl bromide (1.0 mmol) to the flask.

• Add anhydrous toluene (5 mL) via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite.

• Wash the celite pad with additional ethyl acetate (10 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl piperazine derivative.

Protocol 2: Copper-Catalyzed Ullmann N-Arylation

This protocol provides a general method for the N-arylation of tert-butyl 2-phenylpiperazine-1-carboxylate with an aryl iodide using a ligand-free system.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Aryl iodide

• Copper(I) iodide (CuI)

• Potassium phosphate (K₃PO₄)

• Ethylene glycol

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add CuI (0.1 mmol, 10 mol%), K₃PO₄ (2.0 mmol), tert-butyl 2-phenylpiperazine-1-carboxylate (2.0 mmol), and the aryl iodide (1.0 mmol).

• Add ethylene glycol (4 mL) to the flask.

• Place the flask in a preheated oil bath at 120 °C and stir the reaction mixture.

• Monitor the reaction by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Add water (20 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Diagram 1: Experimental Workflow for Buchwald-Hartwig N-Arylation

A schematic of the Buchwald-Hartwig N-arylation experimental workflow.

Diagram 2: Catalytic Cycle for Buchwald-Hartwig Amination

The catalytic cycle for the Palladium-catalyzed Buchwald-Hartwig amination.

Diagram 3: Catalytic Cycle for Ullmann Condensation

A proposed catalytic cycle for the Copper-catalyzed Ullmann N-arylation.

References

• 1. benchchem.com [benchchem.com]
• 2. scientiairanica.sharif.edu [scientiairanica.sharif.edu]

Application Notes and Protocols for Boc Deprotection of 2-Phenylpiperazine with Trifluoroacetic Acid (TFA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis due to its stability under various conditions and its facile removal under acidic conditions. Trifluoroacetic acid (TFA) is a common and effective reagent for the deprotection of Boc-protected amines, including N-Boc-2-phenylpiperazine, a key intermediate in the synthesis of various pharmaceutically active compounds. This document provides detailed application notes and experimental protocols for the TFA-mediated Boc deprotection of 2-phenylpiperazine, including reaction conditions, work-up procedures, and troubleshooting.

Reaction and Mechanism

The deprotection of N-Boc-2-phenylpiperazine with TFA proceeds via an acid-catalyzed cleavage of the carbamate group. The reaction is typically performed in a chlorinated solvent such as dichloromethane (DCM) at room temperature. The mechanism involves the protonation of the carbamate oxygen by TFA, followed by the loss of the stable tert-butyl cation and subsequent decarboxylation to yield the free amine as its trifluoroacetate salt.

Reaction Scheme:

N-Boc-2-phenylpiperazine + TFA → 2-Phenylpiperazine·TFA + Isobutylene + CO₂

Data Presentation

While specific quantitative data for the Boc deprotection of 2-phenylpiperazine is not extensively tabulated in publicly available literature, the following table summarizes typical reaction parameters and expected outcomes based on general procedures for Boc deprotection of piperazine derivatives and related compounds. Yields are generally high, though they can be influenced by the specific reaction conditions and work-up procedures.

Parameter	Condition	Expected Outcome/Remarks
Substrate	N-Boc-2-phenylpiperazine	---
Reagent	Trifluoroacetic Acid (TFA)	---
Solvent	Dichloromethane (DCM)	Anhydrous conditions are recommended.
TFA Concentration	20-50% (v/v) in DCM	Higher concentrations can lead to faster reactions but may increase side reactions.[1]
Temperature	0 °C to Room Temperature	The reaction is typically started at 0 °C and then allowed to warm to room temperature.
Reaction Time	1 - 4 hours	Reaction progress should be monitored by TLC or LC-MS.
Work-up	Basic aqueous work-up	Neutralization with a base (e.g., NaHCO₃) is required to obtain the free amine.
Typical Yield	>90%	Yields are substrate-dependent and can be optimized.
Purity	High	Purification by chromatography or recrystallization may be necessary.

Experimental Protocols

Protocol 1: Standard Boc Deprotection of 2-Phenylpiperazine with TFA in DCM

This protocol describes a standard and generally effective method for the N-Boc deprotection of 2-phenylpiperazine.

Materials:

• N-Boc-2-phenylpiperazine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve N-Boc-2-phenylpiperazine (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Addition of TFA: Cool the solution to 0 °C using an ice bath. To the stirred solution, slowly add trifluoroacetic acid (TFA) (5-10 equiv). A common practice is to use a 20-50% solution of TFA in DCM.[1]

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: a. Once the reaction is complete, remove the DCM and excess TFA under reduced pressure using a rotary evaporator. b. Carefully add saturated aqueous NaHCO₃ solution to the residue until effervescence ceases and the pH of the aqueous layer is basic (pH > 8). c. Extract the aqueous layer with DCM (3 x volume of the aqueous layer). d. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄. e. Filter the solution and concentrate under reduced pressure to yield the deprotected 2-phenylpiperazine as a free base.

• Purification (if necessary): The crude product can be purified by silica gel column chromatography or recrystallization if required.

Mandatory Visualization

Boc Deprotection Mechanism with TFA

Caption: Mechanism of TFA-mediated Boc deprotection.

Experimental Workflow for Boc Deprotection

Caption: Experimental workflow for Boc deprotection.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	- Insufficient TFA- Short reaction time- Low temperature	- Increase the equivalents of TFA.- Prolong the reaction time and monitor closely.- Allow the reaction to proceed at room temperature for a longer duration.
Low Yield	- Product loss during work-up- Incomplete reaction	- Ensure complete extraction from the aqueous layer.- Ensure the reaction has gone to completion before work-up.
Formation of Side Products	- Presence of other acid-sensitive functional groups	- Consider using milder deprotection conditions (e.g., lower TFA concentration, lower temperature).
Difficulty in Isolating the Product	- The TFA salt may be an oil or difficult to handle.	- After evaporation of the reaction mixture, triturate with diethyl ether to precipitate the TFA salt.- Perform the basic work-up to isolate the free base, which may be easier to handle.

References

• 1. reddit.com [reddit.com]

Chiral HPLC Method for the Enantioselective Separation of 2-Phenylpiperazine

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document details a High-Performance Liquid Chromatography (HPLC) method for the chiral separation of 2-phenylpiperazine enantiomers. The method utilizes a polysaccharide-based chiral stationary phase, which provides excellent enantioselectivity for this class of compounds. This application note provides a comprehensive protocol, including instrument conditions, mobile phase preparation, and sample preparation. Additionally, a summary of expected quantitative data and a discussion of method development considerations are presented to guide researchers in achieving baseline separation of the (R)- and (S)-2-phenylpiperazine enantiomers.

Introduction

2-Phenylpiperazine is a key chiral intermediate in the synthesis of various pharmaceutically active compounds. As enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles, the development of reliable analytical methods to separate and quantify individual enantiomers is crucial for drug development and quality control.[1] High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a widely used and effective technique for the separation of enantiomers.[2] This application note describes a robust chiral HPLC method for the baseline separation of the enantiomers of 2-phenylpiperazine. The method is suitable for both qualitative and quantitative analysis, enabling the determination of enantiomeric purity and the monitoring of stereoselective syntheses.

Experimental Protocols

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. For this application, a column such as the CHIRALPAK® IC or a similar cellulose tris(3,5-dichlorophenylcarbamate) coated on silica gel is a suitable starting point.

  • Dimensions: 4.6 mm I.D. x 250 mm length, 5 µm particle size.

• Solvents and Reagents:

  • n-Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Ethanol (HPLC grade)

  • Diethylamine (DEA) (Reagent grade or higher)

  • (±)-2-Phenylpiperazine reference standard

Chromatographic Conditions

The following conditions are a recommended starting point for the method development. Optimization may be required to achieve the desired resolution and run time.

Parameter	Recommended Condition
Column	CHIRALPAK® IC (4.6 x 250 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

Preparation of Solutions

• Mobile Phase Preparation:

  • Carefully measure 800 mL of n-Hexane, 200 mL of Isopropanol, and 1 mL of Diethylamine.

  • Combine the solvents in a suitable container and mix thoroughly.

  • Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration) before use.

• Sample Preparation:

  • Prepare a stock solution of racemic 2-phenylpiperazine at a concentration of 1 mg/mL in the mobile phase.

  • Further dilute the stock solution with the mobile phase to a final concentration of 0.1 mg/mL for analysis.

  • Filter the final sample solution through a 0.45 µm syringe filter before injection.

Expected Results and Data Presentation

Under the proposed conditions, baseline separation of the two enantiomers of 2-phenylpiperazine is expected. The addition of a small amount of a basic modifier like diethylamine to the mobile phase is often crucial for obtaining good peak shape and resolution for basic compounds like piperazine derivatives.

Table 1: Expected Chromatographic Data for the Enantiomeric Separation of 2-Phenylpiperazine

Enantiomer	Retention Time (min)	Tailing Factor	Resolution (Rs)
Enantiomer 1	~ 8.5	< 1.2	\multirow{2}{*}{> 2.0}
Enantiomer 2	~ 10.2	< 1.2

Note: The elution order of the enantiomers will depend on the specific chiral stationary phase used and has not been determined in this general protocol.

Method Development and Optimization

While the proposed method provides a strong starting point, some optimization may be necessary to achieve optimal separation for your specific application. Key parameters to consider for optimization include:

• Mobile Phase Composition: The ratio of n-hexane to the alcohol modifier (isopropanol or ethanol) significantly impacts retention and resolution. A lower percentage of alcohol will generally increase retention times and may improve resolution.

• Alcohol Modifier: Switching between isopropanol and ethanol can alter the selectivity of the separation.

• Basic Additive: The concentration of diethylamine can be adjusted (typically between 0.05% and 0.2%) to improve peak shape. Other basic modifiers can also be explored.

• Flow Rate and Temperature: Adjusting the flow rate and column temperature can be used to fine-tune the separation and reduce analysis time.

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships in the development of a chiral HPLC method.

Caption: Workflow for the analysis of 2-phenylpiperazine enantiomers by chiral HPLC.

Caption: Logical relationship of factors influencing chiral HPLC separation.

References

• 1. Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02061G [pubs.rsc.org]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Large-Scale Synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 2-phenylpiperazine-1-carboxylate is a valuable chiral building block in medicinal chemistry, frequently utilized in the synthesis of various pharmacologically active compounds. Its structure, featuring a phenyl group at the 2-position of the piperazine ring and a tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms, allows for selective functionalization at the second nitrogen. This makes it a key intermediate in the development of novel therapeutics, including but not limited to central nervous system (CNS) agents and kinase inhibitors.

The efficient and scalable synthesis of this intermediate is crucial for drug discovery and development programs. This document provides detailed protocols for the large-scale synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate, focusing on a robust and reproducible two-step approach. The protocols are designed to be suitable for kilogram-scale production in a laboratory or pilot plant setting.

Overview of Synthetic Strategies

Two primary synthetic routes are commonly considered for the preparation of tert-butyl 2-phenylpiperazine-1-carboxylate on a large scale:

• Route A: Synthesis of 2-Phenylpiperazine followed by N-Boc Protection. This is a classical and reliable approach that involves the initial construction of the 2-phenylpiperazine core, followed by the selective protection of one of the nitrogen atoms with a Boc group. This route is often preferred for its well-established and scalable steps.

• Route B: Buchwald-Hartwig Amination of N-Boc-piperazine. This method involves the palladium-catalyzed cross-coupling of a protected piperazine with an aryl halide (e.g., bromobenzene). While a powerful tool for C-N bond formation, direct C-H functionalization at the 2-position of N-Boc piperazine on a large scale can be challenging and may require significant process optimization to control regioselectivity and minimize by-products.

This document will focus on a detailed protocol for Route A , which is generally more amenable to large-scale production with predictable outcomes.

Experimental Protocols

Route A: Two-Step Synthesis from Styrene Oxide and Ethylenediamine

This protocol outlines the synthesis of 2-phenylpiperazine from styrene oxide and ethylenediamine, followed by N-Boc protection.

Overall Reaction Scheme:

Step 1: Large-Scale Synthesis of 2-Phenylpiperazine

This procedure is adapted from established methods for the synthesis of substituted piperazines.

Materials and Equipment:

• Large-scale reaction vessel (e.g., 20 L glass reactor) equipped with a mechanical stirrer, reflux condenser, dropping funnel, and temperature probe.

• Styrene oxide

• Ethylenediamine

• Ethanol (or other suitable solvent)

• Toluene

• Sodium hydroxide (NaOH) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a clean and dry reaction vessel, charge ethylenediamine (e.g., 5.0 kg, 83.2 mol) and ethanol (e.g., 10 L).

• Addition of Styrene Oxide: Cool the mixture to 0-5 °C using an ice bath. Slowly add styrene oxide (e.g., 2.0 kg, 16.6 mol) dropwise via the dropping funnel over a period of 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux (approximately 78 °C for ethanol) for 12-16 hours. Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • To the residue, add toluene (e.g., 10 L) and water (e.g., 5 L). Stir vigorously for 15 minutes.

  • Separate the organic layer. Wash the organic layer with water (2 x 5 L) and then with brine (1 x 5 L).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-phenylpiperazine as an oil.

• Purification: Purify the crude product by vacuum distillation to yield pure 2-phenylpiperazine.

Step 2: Large-Scale N-Boc Protection of 2-Phenylpiperazine

This protocol is based on standard procedures for the mono-Boc protection of piperazines.[1]

Materials and Equipment:

• Large-scale reaction vessel (e.g., 20 L glass reactor) equipped with a mechanical stirrer, dropping funnel, and temperature probe.

• 2-Phenylpiperazine (from Step 1)

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Sodium bicarbonate (NaHCO₃) solution

• Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Crystallization vessel

Procedure:

• Reaction Setup: In a clean and dry reaction vessel, dissolve 2-phenylpiperazine (e.g., 1.62 kg, 10.0 mol) in dichloromethane (e.g., 10 L). Cool the solution to 0-5 °C using an ice bath.

• Addition of Boc Anhydride: In a separate container, dissolve di-tert-butyl dicarbonate (Boc₂O) (e.g., 2.18 kg, 10.0 mol) in dichloromethane (e.g., 2 L). Add this solution dropwise to the cooled 2-phenylpiperazine solution over 1-2 hours, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Wash the reaction mixture with water (2 x 5 L) and then with brine (1 x 5 L).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude tert-butyl 2-phenylpiperazine-1-carboxylate can be purified by crystallization. Dissolve the crude product in a minimal amount of a hot solvent (e.g., heptane or ethanol/water mixture) and allow it to cool slowly to form crystals.

  • Filter the crystals, wash with a small amount of cold solvent, and dry under vacuum to yield the pure product.

Data Presentation

Table 1: Summary of Physicochemical Properties of tert-Butyl 2-phenylpiperazine-1-carboxylate

Property	Value	Reference
CAS Number	859518-32-4	[2]
Molecular Formula	C₁₅H₂₂N₂O₂	[2]
Molecular Weight	262.35 g/mol	[2]
Appearance	White to off-white solid
Melting Point	Not specified in search results
Boiling Point	Not specified in search results
Solubility	Soluble in most organic solvents (DCM, THF, EtOAc)

Table 2: Representative Quantitative Data for the Large-Scale Synthesis (Route A)

Step	Reactants	Key Parameters	Typical Yield	Typical Purity
1. Synthesis of 2-Phenylpiperazine	Styrene oxide, Ethylenediamine	Reflux in ethanol, 12-16 h	70-85%	>98% (after distillation)
2. N-Boc Protection	2-Phenylpiperazine, Boc₂O	DCM, 0 °C to RT, 4-6 h	85-95%	>99% (after crystallization)

Mandatory Visualization

Synthetic Workflow

The following diagram illustrates the overall workflow for the large-scale synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate via Route A.

Caption: Workflow for the large-scale synthesis of the target compound.

Logical Relationship of Key Steps

The following diagram illustrates the logical progression from starting materials to the final product, highlighting the key transformations.

Caption: Logical flow of the two-step synthesis.

Safety and Handling

Table 3: Hazard and Safety Information for Key Reagents

Chemical	CAS Number	Hazards	Safety Precautions
Styrene Oxide	96-09-3	Flammable, Toxic, Carcinogen, Irritant	Work in a well-ventilated fume hood. Wear appropriate PPE (gloves, goggles, lab coat). Avoid inhalation and contact with skin.
Ethylenediamine	107-15-3	Flammable, Corrosive, Toxic	Handle in a fume hood. Wear chemical-resistant gloves and eye protection. Avoid breathing vapors.
2-Phenylpiperazine	5271-26-1	Irritant, Harmful	Avoid contact with skin and eyes. Wear appropriate PPE.
Di-tert-butyl dicarbonate (Boc₂O)	24424-99-5	Flammable, Irritant, Lachrymator	Handle in a well-ventilated area. Keep away from heat and open flames. Wear gloves and eye protection.
Dichloromethane (DCM)	75-09-2	Suspected Carcinogen, Irritant, Harmful	Use in a fume hood with good ventilation. Avoid skin contact and inhalation.
Triethylamine (TEA)	121-44-8	Flammable, Corrosive, Toxic	Handle in a fume hood. Wear appropriate PPE. Keep away from ignition sources.

General Safety Precautions:

• All operations should be carried out by trained personnel in a well-equipped chemical laboratory or pilot plant.

• A thorough risk assessment should be conducted before commencing any large-scale synthesis.

• Ensure that appropriate fire safety equipment is readily available.

• Dispose of all chemical waste in accordance with local regulations.

References

• 1. benchchem.com [benchchem.com]
• 2. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Coupling Reactions of tert-Butyl 2-phenylpiperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and reaction conditions for various coupling reactions involving tert-Butyl 2-phenylpiperazine-1-carboxylate. This versatile building block is frequently utilized in the synthesis of complex molecules in medicinal chemistry and drug discovery. The following sections detail established methods for N-arylation, amide bond formation, and Suzuki coupling, offering robust starting points for reaction optimization.

Buchwald-Hartwig N-Arylation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds, enabling the synthesis of N-aryl piperazines. The choice of catalyst, ligand, and base is crucial for achieving high yields, particularly with less reactive aryl chlorides.

General Reaction Scheme:

A general scheme for the Buchwald-Hartwig amination of tert-Butyl 2-phenylpiperazine-1-carboxylate with an aryl halide is presented below.

Caption: General Buchwald-Hartwig N-Arylation Workflow.

Quantitative Data Summary:

The following table summarizes representative reaction conditions and yields for the Buchwald-Hartwig amination of N-Boc-piperazine derivatives with various aryl halides. These conditions can serve as a starting point for the optimization of reactions with tert-Butyl 2-phenylpiperazine-1-carboxylate.

Aryl Halide	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aryl Bromide	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12	85-95
Aryl Chloride	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	110	24	70-90
Heteroaryl Bromide	PdCl₂(dppf) (5)	dppf (5)	Cs₂CO₃	DMF	120	18	65-85

Experimental Protocol: N-Arylation with an Aryl Bromide

This protocol describes a general procedure for the palladium-catalyzed N-arylation of tert-Butyl 2-phenylpiperazine-1-carboxylate with an aryl bromide.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Aryl bromide

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide (1.0 equiv), tert-Butyl 2-phenylpiperazine-1-carboxylate (1.2 equiv), and sodium tert-butoxide (1.4 equiv).

• In a separate glovebox, prepare a stock solution of the catalyst by dissolving Pd₂(dba)₃ (0.02 equiv) and XPhos (0.04 equiv) in anhydrous toluene.

• Seal the Schlenk tube with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene to the Schlenk tube, followed by the catalyst solution via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-2-phenylpiperazine derivative.

Amide Coupling

Amide bond formation is a fundamental transformation in organic synthesis. Common and effective methods for coupling carboxylic acids with the secondary amine of tert-Butyl 2-phenylpiperazine-1-carboxylate (after Boc-deprotection) involve the use of coupling reagents such as EDC/HOBt or HATU.

General Reaction Scheme:

The general workflow for amide coupling first involves the deprotection of the Boc group, followed by the coupling with a carboxylic acid.

Caption: Workflow for Amide Coupling.

Quantitative Data Summary:

The choice of coupling reagent is crucial for achieving high yields and purity in amide bond formation. The table below provides a comparison of common coupling reagents with typical reaction conditions and expected yields.

Coupling Reagent	Additive	Base	Solvent	Typical Reaction Time (h)	Typical Yield (%)	Notes
EDC	HOBt	DIPEA	DMF or DCM	4 - 24	75 - 90	A cost-effective and widely used method.
HATU	-	DIPEA	DMF	1 - 4	85 - 98	Highly efficient, often used for sterically hindered substrates.
T3P	-	Pyridine	EtOAc	2 - 6	80 - 95	Effective for reducing epimerization.

Experimental Protocol: EDC/HOBt Mediated Amide Coupling

This protocol describes a standard procedure for the formation of an amide bond using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of 1-Hydroxybenzotriazole (HOBt) after in-situ deprotection of the Boc-group.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Carboxylic acid

• EDC hydrochloride

• HOBt

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Deprotection: Dissolve tert-Butyl 2-phenylpiperazine-1-carboxylate (1.0 equiv) in DCM. Add TFA (2.0 equiv) dropwise at 0 °C. Stir the mixture at room temperature for 1-2 hours until TLC or LC-MS indicates complete removal of the Boc group. Concentrate the mixture under reduced pressure to remove DCM and excess TFA.

• Coupling: To a solution of the crude 2-phenylpiperazine TFA salt in anhydrous DMF, add the carboxylic acid (1.1 equiv), HOBt (1.2 equiv), and DIPEA (3.0 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.2 equiv) portion-wise to the stirred solution.

• Allow the reaction to slowly warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction for the formation of carbon-carbon bonds between an organoboron compound and an organic halide or triflate. In the context of tert-Butyl 2-phenylpiperazine-1-carboxylate, this reaction would typically involve a derivative of this molecule bearing a halide or a boronic acid/ester moiety.

General Reaction Scheme:

The following diagram illustrates the core components of a Suzuki-Miyaura coupling reaction.

Caption: Key Components of a Suzuki-Miyaura Coupling.

Quantitative Data Summary:

The table below provides representative conditions for Suzuki-Miyaura coupling reactions. The specific conditions will vary depending on the nature of the coupling partners.

Aryl Halide	Boronic Acid/Ester	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aryl Bromide	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/EtOH/H₂O	80	12	80-95
Heteroaryl Chloride	Heteroarylboronic ester	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Dioxane	100	18	70-90
Aryl Triflate	Vinylboronic acid	PdCl₂(dppf) (3)	dppf (3)	CsF	THF	70	6	75-90

Experimental Protocol: Coupling of a Bromo-Functionalized Phenylpiperazine Derivative

This protocol outlines a general procedure for a Suzuki-Miyaura coupling of a hypothetical bromo-functionalized derivative of tert-Butyl 2-phenylpiperazine-1-carboxylate with an arylboronic acid.

Materials:

• Bromo-functionalized tert-Butyl 2-phenylpiperazine-1-carboxylate derivative (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene

• Ethanol

• Water

Procedure:

• To a round-bottom flask, add the bromo-functionalized piperazine derivative, the arylboronic acid, and potassium carbonate.

• Add a 3:1:1 mixture of toluene, ethanol, and water.

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture under a positive pressure of inert gas.

• Heat the reaction mixture to 80 °C and stir for 12-18 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Application Notes and Protocols for the Analytical Characterization of 2-Phenylpiperazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analytical characterization of 2-phenylpiperazine derivatives. The methodologies outlined are essential for the identification, quantification, and structural elucidation of this important class of compounds in various matrices, including pharmaceutical formulations and biological samples.

Chromatographic Techniques for Separation and Quantification

Chromatographic methods are fundamental for the separation and quantification of 2-phenylpiperazine derivatives. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most commonly employed techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for the analysis of non-volatile and thermally labile 2-phenylpiperazine derivatives.[1] Reversed-phase chromatography is a common mode of separation. Due to the weak UV absorbance of the piperazine moiety, derivatization is often employed to enhance detection sensitivity.[1][2]

Application Note:

For quantitative analysis, especially at low concentrations, derivatization of the 2-phenylpiperazine secondary amine with a UV-active agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) is recommended.[1] This creates a stable derivative with strong UV absorption, allowing for sensitive detection.[1] Chiral HPLC is crucial for the separation of enantiomers, as different stereoisomers can exhibit distinct pharmacological activities.[3][4][5]

Experimental Protocol: HPLC-UV Analysis of a 2-Phenylpiperazine Derivative

This protocol describes a general method for the analysis of a 2-phenylpiperazine derivative using a C18 column with UV detection.[6]

• Instrumentation:

  • HPLC system with a UV or Photodiode Array (PDA) detector

  • Analytical column: LiChrosorb 100 RP-18 (250 x 4.0 mm I.D., 5 µm particle size) or equivalent[6]

• Reagents:

  • Acetonitrile (HPLC grade)

  • Phosphate buffer (pH 2.0)

  • Sample dissolved in 0.01 M HCl[6]

  • Phenacetin (internal standard, if required)[6]

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile and phosphate buffer (pH 2.0) mixture. The exact ratio should be optimized for the specific derivative.[6]

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL[7]

  • Column Temperature: 30°C[7]

  • UV Detection Wavelength: 239 nm[6]

• Sample Preparation:

  • Accurately weigh and dissolve the 2-phenylpiperazine derivative sample in 0.01 M HCl to a known concentration.[6]

  • If using an internal standard, add a known concentration of phenacetin.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Identify the peak corresponding to the 2-phenylpiperazine derivative based on its retention time.

  • Quantify the analyte using a calibration curve constructed from a series of standards with known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile 2-phenylpiperazine derivatives.[2] The mass spectrometer provides detailed structural information, aiding in the unambiguous identification of the compounds.

Application Note:

GC-MS is highly effective for the qualitative analysis of 2-phenylpiperazine derivatives, with characteristic fragmentation patterns aiding in their identification.[2] For quantitative analysis, the method demonstrates high sensitivity, accuracy, and precision.[8] Derivatization may be necessary for less volatile derivatives to improve their chromatographic properties.[9]

Experimental Protocol: GC-MS Analysis of 2-Phenylpiperazine Derivatives

This protocol provides a general procedure for the GC-MS analysis of 2-phenylpiperazine derivatives.[8]

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Capillary column: J&W DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent[8]

• Reagents:

  • Helium (carrier gas)

  • Volatile organic solvent (e.g., methanol, dichloromethane) for sample dissolution[9]

• Chromatographic and Spectrometric Conditions:

  • Carrier Gas: Helium at a constant flow of 1 mL/min[8]

  • Oven Temperature Program:

    • Initial temperature: 120°C, hold for 1 min

    • Ramp to 150°C at 10°C/min, hold for 5 min

    • Ramp to 300°C at 7.5°C/min, hold for 2 min[8]

  • Injector Temperature: 250°C

  • Transfer Line Temperature: 280°C[8]

  • Ionization Mode: Electron Ionization (EI) at 70 eV[8]

  • Mass Range: Scan from m/z 40 to 500

• Sample Preparation:

  • Dissolve the sample in a suitable volatile organic solvent to a concentration of approximately 10 µg/mL.[9]

  • Ensure the sample is free of particles by centrifugation or filtration.[9]

  • Transfer the sample to a GC vial.

• Data Analysis:

  • Identify the compound based on its retention time and the fragmentation pattern in the mass spectrum.

  • Compare the obtained mass spectrum with a reference library for confirmation.

Spectroscopic Techniques for Structural Elucidation

Spectroscopic techniques are indispensable for the structural characterization of 2-phenylpiperazine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the complete structural assignment of 2-phenylpiperazine derivatives.[10]

Application Note:

¹H NMR provides information about the number of different types of protons and their neighboring environments, while ¹³C NMR indicates the number of different types of carbon atoms in the molecule. For unambiguous assignments, 2D NMR techniques like COSY, HSQC, and HMBC are often necessary.[10]

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher)

• Reagents:

  • Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

  • Tetramethylsilane (TMS) as an internal standard

• Sample Preparation:

  • Dissolve 5-25 mg of the 2-phenylpiperazine derivative in approximately 0.6-0.7 mL of a suitable deuterated solvent in an NMR tube.[11]

  • Add a small amount of TMS as an internal reference (0 ppm).

  • Ensure the sample is completely dissolved and the solution is clear.

• Data Acquisition and Analysis:

  • Acquire ¹H and ¹³C NMR spectra.

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the signals in the ¹H spectrum to determine proton ratios.

  • Analyze the chemical shifts, coupling constants, and multiplicities to elucidate the structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in 2-phenylpiperazine derivatives.

Application Note:

The FTIR spectrum will show characteristic absorption bands for N-H, C-H, C-N, and aromatic C=C stretching and bending vibrations, confirming the presence of the piperazine and phenyl moieties.[12]

Experimental Protocol: FTIR Analysis

• Instrumentation:

  • FTIR spectrometer

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition and Analysis:

  • Record the FTIR spectrum of the KBr pellet, typically in the range of 4000-400 cm⁻¹.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the analytical characterization of 2-phenylpiperazine derivatives.

Table 1: HPLC and GC-MS Data for Selected Piperazine Derivatives [2]

Compound	Retention Time (min) - HPLC	m/z values (GC-MS)
1-Benzylpiperazine (BZP)	< 4	91, 134, 176, 56
1-(3-chlorophenyl)piperazine (mCPP)	< 4	154, 196, 138, 57
1-(2-methoxyphenyl)piperazine (MeOPP)	< 4	150, 192, 135, 120
1-(3-trifluoromethylphenyl)piperazine (TFMPP)	< 4	188, 230, 172, 145

Table 2: ¹H and ¹³C NMR Chemical Shift Ranges for 2-Phenylpiperazine

Nucleus	Chemical Shift (ppm)
¹H (Aromatic)	7.2 - 7.5
¹H (Piperazine CH)	2.8 - 4.2
¹H (Piperazine NH)	1.5 - 2.5
¹³C (Aromatic)	125 - 145
¹³C (Piperazine)	45 - 60

Table 3: FTIR Characteristic Absorption Bands for 2-Phenylpiperazine Derivatives [12]

Functional Group	Wavenumber (cm⁻¹)
N-H Stretch (piperazine)	3200 - 3400
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2800 - 3000
C=C Stretch (aromatic)	1450 - 1600
C-N Stretch	1000 - 1350

Visualizations

General Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 2-phenylpiperazine derivatives.

Caption: General workflow for the synthesis and characterization of 2-phenylpiperazine derivatives.

Metabolic Pathway of Phenylpiperazine Derivatives

The following diagram illustrates the primary metabolic pathways of phenylpiperazine derivatives, which mainly involve reactions catalyzed by Cytochrome P450 (CYP) enzymes.[13]

Caption: Primary metabolic pathways of phenylpiperazine derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. shimadzu.com [shimadzu.com]
• 6. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. isaacpub.org [isaacpub.org]
• 8. scholars.direct [scholars.direct]
• 9. uoguelph.ca [uoguelph.ca]
• 10. Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives [pubmed.ncbi.nlm.nih.gov]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application in the Synthesis of Serotonin Receptor Modulators: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Serotonin (5-hydroxytryptamine, 5-HT) receptors are a ubiquitous family of neurotransmitter receptors that play a crucial role in a vast array of physiological and pathological processes. Modulators of these receptors are cornerstone therapeutics for a multitude of disorders, including depression, anxiety, schizophrenia, and migraine. The development of novel and selective serotonin receptor modulators is a dynamic area of medicinal chemistry, continually seeking to refine efficacy and minimize side effects. This document provides an overview of synthetic strategies, detailed experimental protocols for key compound classes, and a summary of quantitative binding data for various serotonin receptor modulators. Furthermore, it visually outlines the principal signaling pathways associated with major serotonin receptor subtypes.

General Synthetic Strategies

The synthesis of serotonin receptor modulators often revolves around the construction of privileged scaffolds that exhibit affinity for these G-protein coupled receptors (GPCRs) and ligand-gated ion channels. Key structural motifs frequently employed include arylpiperazines, indoles, and various heterocyclic systems. Modern synthetic organic chemistry provides a robust toolbox for the elaboration of these core structures. Transition-metal catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are instrumental in forging key carbon-carbon and carbon-heteroatom bonds, enabling the rapid diversification of molecular libraries. Multicomponent reactions also offer efficient pathways to complex molecular architectures from simple starting materials.

Data Presentation: Quantitative Binding Affinities

The following tables summarize the binding affinities (Ki, in nM) of representative serotonin receptor modulators for various 5-HT receptor subtypes. Lower Ki values indicate higher binding affinity.

Compound Class	Compound	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT7 (Ki, nM)	Reference
Arylpiperazine	Buspirone	-	-	-	[1]
Arylpiperazine	Gepirone	-	-	-	[1]
Arylpiperazine	Compound 9b	23.9	39.4	45.0	[2]
Arylpiperazine	Compound 12a	41.5	315	42.5	[2]
Indole Derivative	UCM-5600 Lead Analog (Compound 18)	-	-	7	[3]

| Compound Class | Compound | 5-HT6 (Ki, nM) | Reference | |---|---|---| | 1,3,5-Triazine Derivative | MST4 Analog (Compound 3) | 13 |[4] | | N-Arylsulfonylindole | Compound 4b | 7.87 (pKi) |[5] | | N-Arylsulfonylindole | Compound 4g | 7.73 (pKi) |[5] | | N-Arylsulfonylindole | Compound 4j | 7.83 (pKi) |[5] |

| Compound Class | Compound | 5-HT3 (pA2) | Reference | |---|---|---| | Piperazinylquinoxaline | Compound 7e | > Ondansetron/Tropisetron |[6] |

| Compound Class | Compound | 5-HT4 (Affinity) | Reference | |---|---|---| | Benzamide Derivative | Phenylthio derivative 41c | High |[7] | | Benzamide Derivative | Benzylthio derivative 44 | High |[7] |

Signaling Pathways of Key Serotonin Receptors

The diverse physiological effects of serotonin are mediated through a variety of intracellular signaling cascades initiated by receptor activation. The following diagrams illustrate the canonical signaling pathways for the 5-HT1A, 5-HT2A, 5-HT3, and 5-HT4 receptors.

Caption: 5-HT1A receptor signaling cascade.

References

• 1. azooptics.com [azooptics.com]
• 2. Preparation process of optically pure ondansetron and its derivative salts - Eureka | Patsnap [eureka.patsnap.com]
• 3. Trends in small molecule drug properties: a developability molecule assessment perspective. | Semantic Scholar [semanticscholar.org]
• 4. Multi-platform synthesis of ondansetron featuring process intensification in flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00249G [pubs.rsc.org]
• 5. Prucalopride synthesis - chemicalbook [chemicalbook.com]
• 6. Binding to the serotonin 5-HT2 receptor by the enantiomers of 125I-DOI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and pharmacological evaluation of benzamide derivatives as selective 5-HT(4) receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for tert-butyl 2-phenylpiperazine-1-carboxylate in Proteomics Research

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are based on the known chemical properties of tert-butyl 2-phenylpiperazine-1-carboxylate and the established utility of the piperazine scaffold in chemical biology and proteomics. These represent potential, scientifically-grounded applications, as direct literature on the proteomics use of this specific compound is not available.

Application Note 1: A Versatile Scaffold for Chemical Probe Development and Target Identification

The piperazine moiety is a well-established "privileged scaffold" in medicinal chemistry, known for its favorable pharmacokinetic and pharmacodynamic properties.[1][2][3][4][5] Tert-butyl 2-phenylpiperazine-1-carboxylate serves as an excellent starting material for the synthesis of chemical probes aimed at exploring protein function and identifying novel drug targets. The presence of a reactive secondary amine (after deprotection of the Boc group) and the potential for modification on the phenyl ring allows for the strategic introduction of reporter tags (e.g., biotin, fluorescent dyes) and photo-reactive crosslinkers.

A key application of such probes is in activity-based protein profiling (ABPP) and chemical proteomics workflows for target deconvolution. A synthesized probe derived from tert-butyl 2-phenylpiperazine-1-carboxylate can be introduced into a cellular lysate or live cells to covalently label its protein targets. Subsequent enrichment of these labeled proteins and analysis by mass spectrometry can reveal the protein interaction landscape of the core scaffold.

Key Features:

• Synthetically Tractable: The Boc-protected amine and the phenyl group provide two distinct points for chemical modification.

• "Privileged Scaffold": The piperazine core is frequently found in biologically active compounds, increasing the likelihood of meaningful protein interactions.[6]

• Adaptable to Multiple Proteomics Workflows: Can be modified for use in both affinity-based and photo-crosslinking-based target identification strategies.

Experimental Workflow: Chemical Probe Synthesis and Target Identification

Below is a conceptual workflow for the development and application of a chemical probe derived from tert-butyl 2-phenylpiperazine-1-carboxylate.

Workflow for chemical probe-based target identification.

Protocol 1: Synthesis of a Biotinylated Affinity Probe from tert-butyl 2-phenylpiperazine-1-carboxylate

This protocol describes a representative synthesis for creating a biotinylated affinity probe for pull-down experiments.

Materials:

• tert-butyl 2-phenylpiperazine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triethylamine (TEA)

• Biotin-NHS ester

• Dimethylformamide (DMF)

• Standard glassware and purification supplies (silica gel for chromatography)

Procedure:

• Boc Deprotection:

  • Dissolve tert-butyl 2-phenylpiperazine-1-carboxylate in DCM.

  • Add TFA dropwise at 0°C and stir for 2-4 hours at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, concentrate the mixture under reduced pressure.

  • Neutralize with a saturated solution of sodium bicarbonate and extract the product with DCM.

  • Dry the organic layer over sodium sulfate, filter, and concentrate to yield 2-phenylpiperazine.

• Biotinylation:

  • Dissolve the resulting 2-phenylpiperazine in DMF.

  • Add TEA to the solution.

  • Add a solution of Biotin-NHS ester in DMF dropwise.

  • Stir the reaction at room temperature overnight.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate.

  • Purify the crude product by silica gel column chromatography to obtain the final biotinylated probe.

Application Note 2: Utility in Fragment-Based Drug Discovery (FBDD)

Fragment-based drug discovery (FBDD) is a powerful method for identifying lead compounds by screening small, low-molecular-weight compounds (fragments) for weak binding to a protein target.[7][8][9][10] Tert-butyl 2-phenylpiperazine-1-carboxylate, with a molecular weight of 262.35 g/mol , fits the criteria for a fragment library component. Its rigid phenylpiperazine core can provide a well-defined interaction with a protein's binding pocket, serving as a starting point for fragment growing or linking to develop more potent inhibitors.

Proteomics techniques, particularly native mass spectrometry and thermal proteome profiling, can be employed to screen fragment libraries against purified proteins or even in complex cellular environments.

Quantitative Data Summary: Physicochemical Properties for FBDD

Property	Value	Source
Molecular Weight	262.35 g/mol	PubChem[11]
Molecular Formula	C₁₅H₂₂N₂O₂	PubChem[11]
XLogP3	3.1	PubChem[11]
Hydrogen Bond Donors	1	PubChem[11]
Hydrogen Bond Acceptors	3	PubChem[11]

Logical Relationship: Fragment-Based Screening Workflow

The following diagram illustrates the logical steps in an FBDD campaign utilizing a fragment like tert-butyl 2-phenylpiperazine-1-carboxylate.

Workflow for Fragment-Based Drug Discovery.

Protocol 2: Native Mass Spectrometry for Fragment Screening

This protocol outlines a general procedure for screening tert-butyl 2-phenylpiperazine-1-carboxylate against a target protein using native mass spectrometry.

Materials:

• Purified target protein in a volatile buffer (e.g., ammonium acetate)

• tert-butyl 2-phenylpiperazine-1-carboxylate stock solution in DMSO

• Electrospray ionization mass spectrometer capable of native MS

Procedure:

• Sample Preparation:

  • Prepare a solution of the target protein at a suitable concentration (e.g., 5-10 µM) in ammonium acetate buffer.

  • Prepare a series of solutions containing the target protein at the same concentration and varying concentrations of tert-butyl 2-phenylpiperazine-1-carboxylate (e.g., 10-100 µM). Ensure the final DMSO concentration is low (<1%) and consistent across all samples.

  • Include a negative control with only the protein and DMSO.

• Mass Spectrometry Analysis:

  • Optimize the mass spectrometer settings for the transmission of non-covalent protein-ligand complexes (gentle source conditions).

  • Inject the protein-only sample to determine the mass and charge state distribution of the unbound protein.

  • Inject the protein-fragment mixtures.

  • Acquire spectra and look for the appearance of new peaks corresponding to the mass of the protein-fragment complex.

• Data Analysis:

  • Deconvolute the spectra to determine the masses of the observed species.

  • Calculate the mass shift to confirm the binding of a single fragment molecule.

  • The relative intensity of the bound and unbound protein peaks can be used to estimate the binding affinity.

Application Note 3: Potential as a Derivatization Agent for Enhanced Mass Spectrometry Detection

In bottom-up proteomics, the chemical properties of peptides influence their ionization efficiency and, consequently, their detection by mass spectrometry. Piperazine-based derivatives have been shown to improve the ionization efficiency of peptides, particularly those with low molecular weight and high pI.[11] The secondary amine of 2-phenylpiperazine (obtained after deprotection of tert-butyl 2-phenylpiperazine-1-carboxylate) can be coupled to the C-terminal carboxyl group or acidic side chains of peptides. This modification introduces a basic site, which can enhance protonation and improve signal intensity in positive-ion ESI-MS.

Potential Advantages:

• Increased Sensitivity: Enhanced ionization can lead to the detection of low-abundant peptides.

• Improved Sequence Coverage: Better detection of peptides can result in higher protein sequence coverage.

• Facilitated de novo Sequencing: The fixed, known modification can aid in spectral interpretation.

Signaling Pathway Visualization (Hypothetical Application):

Should a chemical probe derived from this scaffold be found to interact with a key protein in a signaling pathway, for example, a kinase in the MAPK pathway, proteomics experiments could be designed to elucidate its downstream effects.

Hypothetical inhibition of the MAPK pathway.

References

• 1. The piperazine scaffold for novel drug discovery efforts: the evidence to date - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Overview of Piperazine Scaffold as Promising Nucleus for Different Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Fragment-based screening with natural products for novel anti-parasitic disease drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fragment-based screening by biochemical assays: Systematic feasibility studies with trypsin and MMP12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fragment Screening Services & Fragment-Based Drug design [saromics.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Piperazines for peptide carboxyl group derivatization: effect of derivatization reagents and properties of peptides on signal enhancement in matrix-assisted laser desorption/ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield for tert-Butyl 2-phenylpiperazine-1-carboxylate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate?

The most prevalent and straightforward method is the N-Boc protection of 2-phenylpiperazine using di-tert-butyl dicarbonate (Boc₂O or Boc anhydride). This reaction selectively protects one of the nitrogen atoms of the piperazine ring with a tert-butoxycarbonyl (Boc) group.[1]

Q2: What are the typical reagents and solvents used in this synthesis?

The reaction is typically carried out using 2-phenylpiperazine as the starting material, di-tert-butyl dicarbonate as the protecting group source, and a base such as triethylamine (TEA) or sodium bicarbonate. Common solvents include tetrahydrofuran (THF), dichloromethane (DCM), and acetonitrile.[1]

Q3: What is the primary side product to watch out for in this reaction?

A common side product is the di-Boc protected piperazine, where both nitrogen atoms of the piperazine ring become protected with a Boc group. This occurs when an excess of di-tert-butyl dicarbonate is used or if the reaction conditions favor di-substitution.

Q4: How can the progress of the reaction be monitored?

The reaction progress can be effectively monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[2] These techniques allow for the visualization of the consumption of the starting material (2-phenylpiperazine) and the formation of the desired product and any side products.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	Incomplete Reaction: The reaction may not have gone to completion.	- Increase Reaction Time: Monitor the reaction by TLC or LC-MS until the starting material is consumed.[2] - Optimize Stoichiometry: Ensure at least a stoichiometric equivalent of di-tert-butyl dicarbonate is used. A slight excess (e.g., 1.1 equivalents) can drive the reaction to completion, but a large excess should be avoided to prevent di-substitution.
Steric Hindrance: The phenyl group at the 2-position of the piperazine ring can sterically hinder the approach of the bulky Boc anhydride.[2]	- Elevate Temperature: Gently heating the reaction mixture (e.g., to 40°C) can help overcome the activation energy barrier.[2] - Use a More Reactive Acylating Agent: While less common for Boc protection, exploring alternative Boc-donating reagents could be considered in challenging cases.
Product Loss During Work-up/Purification: The product may be lost during extraction or chromatography.	- Optimize Extraction: Ensure the correct pH is used during aqueous work-up to keep the product in the organic phase. - Refine Chromatography: Use an appropriate solvent system for column chromatography to achieve good separation without excessive band broadening. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective.
Formation of Di-Boc Protected Side Product	Excess Di-tert-butyl dicarbonate: Using a large excess of the protecting group reagent will favor the formation of the di-substituted product.	- Control Stoichiometry: Use a controlled amount of di-tert-butyl dicarbonate (e.g., 1.0-1.1 equivalents).
Reaction Conditions Favoring Di-substitution: Prolonged reaction times at elevated temperatures with excess reagent can lead to di-protection.	- Monitor Reaction Closely: Stop the reaction as soon as the mono-protected product is maximized, as determined by TLC or LC-MS.
Incomplete Reaction (Starting Material Remains)	Insufficient Reagent: Not enough di-tert-butyl dicarbonate was used.	- Add More Reagent: If monitoring shows significant starting material remaining after a reasonable time, a small additional portion of Boc anhydride can be added.
Inactive Reagent: The di-tert-butyl dicarbonate may have degraded due to improper storage.	- Use Fresh Reagent: Ensure the di-tert-butyl dicarbonate is of good quality and has been stored under appropriate conditions (cool and dry).
Insufficient Base: The base may not be effectively scavenging the acid byproduct of the reaction.	- Ensure Adequate Base: Use at least one equivalent of a suitable base like triethylamine.
Difficult Purification	Close Polarity of Product and Byproducts: The desired mono-Boc product and the di-Boc byproduct may have similar retention factors on TLC, making chromatographic separation challenging.	- Optimize Chromatography Conditions: Experiment with different solvent systems (e.g., varying the ratio of hexane/ethyl acetate or trying other solvents like dichloromethane/methanol) to improve separation. - Consider Crystallization: If the product is a solid, recrystallization from a suitable solvent system may be an effective purification method.

Experimental Protocols

General Protocol for N-Boc Protection of 2-Phenylpiperazine

This protocol describes a standard laboratory procedure for the synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate.

Materials:

• 2-Phenylpiperazine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate and Hexane for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-phenylpiperazine (1 equivalent) in THF or DCM.

• Addition of Base: Add triethylamine (1.1 equivalents) or an aqueous solution of sodium bicarbonate to the reaction mixture.

• Addition of Boc Anhydride: To the stirred solution, add a solution of di-tert-butyl dicarbonate (1.05 equivalents) in the same solvent dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within a few hours.

• Work-up:

  • Once the reaction is complete, quench the reaction with water or saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate to yield tert-butyl 2-phenylpiperazine-1-carboxylate.

Visualizations

References

• 1. jk-sci.com [jk-sci.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of N-Aryl Piperazines

Welcome to the technical support center for N-aryl piperazine synthesis. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthesis, with a focus on identifying and mitigating side product formation.

Section 1: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and widely used method for constructing C-N bonds.[1] However, like any catalytic reaction, it is susceptible to side reactions that can complicate purification and lower yields. This section addresses the most common issues.

Frequently Asked Questions (FAQs)

FAQ 1: What are the most common side products in the Buchwald-Hartwig synthesis of N-aryl piperazines?

When synthesizing N-aryl piperazines via Buchwald-Hartwig amination, chemists most frequently encounter three major side products:

• Aryl-Aryl Homocoupling Product (Biaryl): This side product arises from the coupling of two aryl halide molecules.[2] It is often observed when the reductive elimination of the desired product is slow, allowing for competing pathways. The mechanism can involve the reaction of an Ar-Pd(II)-X intermediate with a second equivalent of aryl halide.[3]

• Hydrodehalogenation Product (Arene): This involves the replacement of the halide on the aromatic ring with a hydrogen atom. This side reaction is competitive with the main catalytic cycle and can be promoted by factors such as high temperatures or the presence of β-hydride sources.[1][4]

• Bis-arylation of Piperazine: If using unprotected piperazine, a second arylation can occur at the N4 position, leading to a symmetrically substituted 1,4-diarylpiperazine. This is especially problematic if the aryl halide is used in excess or if the mono-arylated product is of comparable reactivity to piperazine itself. Using a protecting group, such as a tert-butyloxycarbonyl (Boc) group on one of the piperazine nitrogens, is a standard strategy to prevent this.[5]

FAQ 2: My reaction has a low yield and a complex mixture of products. How can I troubleshoot it?

A low yield and a complex product mixture suggest that one or more side reactions are dominating. A systematic approach to troubleshooting is essential. Key parameters to investigate include the choice of catalyst, ligand, base, solvent, and temperature.[6] The following workflow provides a step-by-step guide to diagnosing and solving the issue.

Troubleshooting Workflow

This diagram outlines a logical progression for troubleshooting a problematic Buchwald-Hartwig amination reaction.

Caption: A decision tree for troubleshooting Buchwald-Hartwig amination reactions.

Data Presentation

The choice of reaction components is critical for minimizing side products. The following table summarizes the influence of key parameters on the formation of common impurities.

Parameter	Effect on Homocoupling	Effect on Hydrodehalogenation	Recommendation for N-Aryl Piperazine Synthesis
Ligand	Bulky, electron-rich ligands (e.g., RuPhos, XPhos) accelerate reductive elimination, reducing homocoupling.[1]	Can be ligand-dependent; ligands that promote faster C-N coupling outcompete this pathway.[7]	Use bulky monophosphine biaryl ligands, especially for challenging aryl chlorides.
Base	Very strong bases can sometimes promote side reactions.	Can be a source of hydrides, especially at high temperatures.	Use NaOt-Bu for general cases; consider weaker bases like Cs₂CO₃ or K₃PO₄ for sensitive substrates.[6]
Temperature	Higher temperatures can increase the rate of side reactions.	Generally increases with higher temperatures.[5]	Run the reaction at the lowest temperature that allows for a reasonable reaction rate (typically 80-110 °C).[8]
Catalyst	Using pre-catalysts ensures a higher concentration of the active Pd(0) species, leading to cleaner reactions.[9]	Inefficient catalyst activation can lead to side reactions.	Use a well-defined Pd(II) pre-catalyst (e.g., XPhos Pd G3) for reliable results.

Mechanistic Visualization

Understanding the catalytic cycle helps in diagnosing issues. The following diagram illustrates the desired C-N coupling pathway versus the off-cycle pathway leading to the hydrodehalogenation side product.

Caption: Catalytic cycle for C-N coupling vs. the hydrodehalogenation side reaction.

Experimental Protocol

Synthesis of 1-(tert-butoxycarbonyl)-4-(4-methoxyphenyl)piperazine

This protocol is a general guideline for a typical Buchwald-Hartwig amination.[8]

Materials:

• 1-Bromo-4-methoxybenzene (1.0 equiv)

• 1-(tert-butoxycarbonyl)piperazine (1.2 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• RuPhos Pd G3 pre-catalyst (2 mol%)

• RuPhos ligand (2 mol%)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk tube, add the RuPhos Pd G3 pre-catalyst, RuPhos ligand, and sodium tert-butoxide.

• Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Under the inert atmosphere, add 1-bromo-4-methoxybenzene, 1-(tert-butoxycarbonyl)piperazine, and anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for 4-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Section 2: Ullmann Condensation

The Ullmann condensation is a classical, copper-catalyzed method for forming C-N bonds. While often replaced by palladium-catalyzed methods, it remains useful, especially for certain substrates or on an industrial scale. It typically requires harsher conditions than the Buchwald-Hartwig reaction.[10]

Frequently Asked Questions (FAQs)

FAQ 3: What are the primary side products in an Ullmann condensation for N-aryl piperazine synthesis?

The high temperatures (often >150 °C) and stoichiometric or high loadings of copper associated with traditional Ullmann reactions can lead to several side products:[10]

• Aryl-Aryl Homocoupling (Ullmann Reaction): Similar to the Buchwald-Hartwig reaction, the coupling of two aryl halide molecules to form a biaryl is a common side reaction.[2]

• Hydrodehalogenation (Reduction): The aryl halide can be reduced to the corresponding arene, particularly in the presence of a hydrogen donor and at high temperatures.

• Thermal Decomposition: The high temperatures required can lead to the decomposition of starting materials, reagents, or the desired product, resulting in a complex and often discolored crude mixture.

FAQ 4: My Ullmann reaction is giving a low yield and a lot of tar-like material. How can I improve it?

Low yields and decomposition are common issues in Ullmann condensations. Modern protocols have significantly improved the reaction's efficiency.

• Use a Soluble Copper(I) Source: Instead of metallic copper powder, use a well-defined Cu(I) salt like CuI or CuBr. This improves reproducibility and allows for lower catalyst loadings.

• Add a Ligand: The addition of a ligand, such as 1,10-phenanthroline or an N,N'-dimethylethylenediamine (DMEDA), can stabilize the copper catalyst, improve solubility, and accelerate the reaction, often allowing for lower reaction temperatures.

• Optimize the Base and Solvent: A strong, non-nucleophilic base like K₂CO₃ or K₃PO₄ is typically used. High-boiling polar aprotic solvents like DMF, NMP, or DMSO are common, but their purity is critical to avoid side reactions.[10]

• Consider the Aryl Halide: The reaction works best with more reactive aryl iodides and bromides. Aryl halides activated with electron-withdrawing groups are also more effective substrates.[10]

Section 3: General FAQs

FAQ 5: How can I identify and quantify side products in my reaction mixture?

A combination of analytical techniques is essential for identifying and quantifying impurities:

• Thin-Layer Chromatography (TLC): Provides a quick qualitative assessment of the reaction progress and the number of components in the mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile, thermally stable compounds. It can separate isomers and provide mass data for identification.[11][12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): The most powerful tool for analyzing the reaction mixture. It separates components based on polarity and provides molecular weight information for each, allowing for the identification of the product, unreacted starting materials, and side products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR of the crude mixture can reveal the presence of major side products. For example, a symmetrical biaryl product will have a simpler NMR spectrum than the starting aryl halide. The disappearance of the N-H proton from piperazine is also a key indicator.

• High-Performance Liquid Chromatography (HPLC): When coupled with a UV detector and calibrated with standards, HPLC is the gold standard for quantifying the purity of the final product and the percentage of specific impurities.[13][14]

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 3. youtube.com [youtube.com]
• 4. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 5. reddit.com [reddit.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 11. aru.figshare.com [aru.figshare.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 14. jocpr.com [jocpr.com]

Technical Support Center: Purification of tert-Butyl 2-phenylpiperazine-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of tert-Butyl 2-phenylpiperazine-1-carboxylate by column chromatography. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the expected polarity of tert-Butyl 2-phenylpiperazine-1-carboxylate?

A1: Tert-Butyl 2-phenylpiperazine-1-carboxylate is a moderately polar compound. The presence of the phenyl group and the Boc-protecting group contributes to its non-polar character, while the piperazine ring, particularly the free amine, adds polarity. Its polarity allows for good separation from non-polar and highly polar impurities using normal-phase column chromatography.

Q2: What are the most common impurities encountered during the synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate?

A2: The most common impurities include:

• Unreacted 2-phenylpiperazine: This starting material is significantly more polar than the desired product due to the presence of two free amine groups.

• 1,4-di-Boc-2-phenylpiperazine: This byproduct, where both nitrogen atoms of the piperazine ring are protected by a Boc group, is less polar than the desired mono-Boc product.

• Residual di-tert-butyl dicarbonate (Boc₂O) and its byproducts: These are generally non-polar.

Q3: What is a good starting solvent system (eluent) for the column chromatography of tert-Butyl 2-phenylpiperazine-1-carboxylate on silica gel?

A3: A good starting point for the elution is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent like ethyl acetate. A common starting ratio is in the range of 7:3 to 9:1 (Hexanes:Ethyl Acetate). The optimal ratio should be determined by thin-layer chromatography (TLC) analysis beforehand.

Q4: How can I visualize tert-Butyl 2-phenylpiperazine-1-carboxylate on a TLC plate?

A4: Due to the presence of the phenyl group, the compound can often be visualized under UV light (254 nm). Staining with potassium permanganate (KMnO₄) solution is also an effective method for visualization, as the amine group is susceptible to oxidation.

Troubleshooting Guide

This guide addresses common issues encountered during the column chromatography purification of tert-Butyl 2-phenylpiperazine-1-carboxylate.

Problem	Possible Cause	Suggested Solution
Product does not elute from the column	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, if you are using a hexanes/ethyl acetate mixture, increase the proportion of ethyl acetate. A gradient elution may be beneficial.
The compound has strong interactions with the silica gel.	Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonium hydroxide, to the eluent to neutralize acidic sites on the silica gel and reduce tailing.
Product co-elutes with impurities	The solvent system does not provide adequate separation.	Optimize the eluent system based on TLC analysis. Test different solvent combinations (e.g., dichloromethane/methanol, toluene/ethyl acetate) to improve selectivity.
The column is overloaded.	Reduce the amount of crude material loaded onto the column relative to the amount of silica gel. A general rule of thumb is a 1:50 to 1:100 ratio of crude material to silica gel by weight.
Streaking or tailing of the product spot on TLC and broad peaks during column chromatography	The compound is interacting too strongly with the acidic silica gel.	Add a small amount of triethylamine or ammonium hydroxide to the eluent to improve the peak shape.
The sample is not fully dissolved when loaded onto the column.	Ensure the crude material is fully dissolved in a minimum amount of the appropriate solvent before loading. Dry loading the sample onto a small amount of silica gel can also improve resolution.
Multiple spots are observed on TLC after purification	Incomplete separation.	Re-purify the collected fractions containing the product using a shallower solvent gradient or a different solvent system.
Decomposition of the product on the silica gel.	If the compound is suspected to be unstable on silica, consider using a less acidic stationary phase like neutral alumina or deactivating the silica gel with a base before use.

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

Objective: To determine the optimal solvent system for column chromatography.

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Capillary tubes

• Crude reaction mixture of tert-Butyl 2-phenylpiperazine-1-carboxylate

• Various solvent systems (e.g., Hexanes:Ethyl Acetate in ratios of 9:1, 8:2, 7:3)

• UV lamp (254 nm)

• Potassium permanganate stain

Procedure:

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary tube, spot the dissolved sample onto the baseline of a TLC plate.

• Place the TLC plate in a developing chamber containing the chosen solvent system.

• Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and mark the solvent front.

• Visualize the spots under a UV lamp and/or by dipping the plate in a potassium permanganate stain.

• Calculate the retention factor (Rf) for each spot. The ideal solvent system will give the desired product an Rf value between 0.2 and 0.4, with good separation from impurities.

Protocol 2: Column Chromatography Purification

Objective: To purify crude tert-Butyl 2-phenylpiperazine-1-carboxylate.

Materials:

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Sand

• Crude tert-Butyl 2-phenylpiperazine-1-carboxylate

• Optimal eluent system determined by TLC

• Collection tubes or flasks

Procedure:

• Column Packing:

  • Securely clamp the column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm).

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Avoid air bubbles.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent that will be used in the elution.

  • Carefully apply the dissolved sample to the top of the silica bed.

  • Alternatively, for better separation, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution:

  • Carefully add the eluent to the column.

  • Apply gentle pressure (using a pump or inert gas) to begin the elution process.

  • Collect fractions in separate tubes.

  • Monitor the elution of the product by TLC analysis of the collected fractions.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified tert-Butyl 2-phenylpiperazine-1-carboxylate.

Visualizations

Caption: Experimental workflow for the purification of tert-Butyl 2-phenylpiperazine-1-carboxylate.

Caption: Troubleshooting decision tree for column chromatography purification.

Technical Support Center: Deprotection of Boc-Protected 2-Phenylpiperazine

Welcome to the technical support center for challenges in the deprotection of Boc-protected 2-phenylpiperazine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during this common synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: My Boc deprotection of 2-phenylpiperazine is incomplete. What steps can I take to drive the reaction to completion?

A1: Incomplete deprotection is a common hurdle. Here are several strategies to enhance reaction efficiency:

• Increase Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Extend the reaction time until the starting material is no longer detectable.[1]

• Elevate the Temperature: Gently warming the reaction mixture can accelerate the deprotection process. However, exercise caution as excessive heat may promote side reactions, particularly with sensitive substrates. For instance, complete deprotection might be achieved in about 3 hours at 50°C, whereas at 80°C, it could be complete within 1 hour.[1]

• Increase Acid Concentration: The concentration of the acid is a critical factor. Using a higher concentration or a larger excess of the acidic reagent can facilitate the complete removal of the Boc group.[1][2] A common and effective reagent is 4M HCl in dioxane.[1][2]

• Choice of Acid and Solvent: Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a widely used and effective combination for Boc deprotection.[1] An alternative is a solution of HCl in an organic solvent like dioxane or methanol.[1] The choice may depend on the specific substrate and the presence of other acid-sensitive functional groups.[1]

Q2: I am observing significant side product formation during the deprotection. What are the common side reactions and how can I minimize them?

A2: Side reactions can negatively impact your yield and complicate the purification process. Here are some common issues and their solutions:

• t-Butylation: The primary cause of side product formation is the generation of a reactive tert-butyl cation intermediate upon cleavage of the Boc group by a strong acid like TFA.[2] This carbocation can then alkylate nucleophiles in the reaction mixture, including the deprotected piperazine itself.[2][3] To mitigate this, the use of scavengers is recommended.[2] Scavengers, such as triisopropylsilane (TIS), are nucleophilic compounds that trap the reactive tert-butyl cation, thus preventing unwanted side reactions.[2]

• Formation of Stable Salts: When using TFA, the resulting trifluoroacetate salt of the piperazine can sometimes be difficult to handle or may interfere with subsequent steps.[1] In such cases, consider using HCl in dioxane, which typically yields a hydrochloride salt that can be more readily isolated as a solid.[1]

• Degradation of Acid-Sensitive Groups: If your 2-phenylpiperazine derivative contains other acid-labile functional groups (e.g., esters, acetals), the harsh acidic conditions required for Boc deprotection can lead to their cleavage.[1] For such substrates, exploring milder deprotection methods is advisable.[1]

• Ring Fragmentation: In some instances, particularly with specific substitution patterns on the piperazine ring, ring fragmentation can occur under strongly acidic conditions.[1] Careful control of reaction temperature and time is crucial to minimize this side reaction.[1]

Q3: What is the recommended work-up procedure following an acidic Boc deprotection?

A3: A proper work-up procedure is essential for isolating the deprotected 2-phenylpiperazine in high yield and purity. A typical procedure involves the following steps:

• Removal of Volatiles: Once the reaction is complete, remove the solvent and excess acid under reduced pressure (in vacuo).[1]

• Basification: Dissolve the residue in water or a suitable organic solvent and neutralize the excess acid by adding a base.[1] Common choices include saturated aqueous sodium bicarbonate (NaHCO₃), sodium carbonate (Na₂CO₃), or a dilute solution of sodium hydroxide (NaOH) until the pH is basic (pH > 7).[1]

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as dichloromethane (DCM), ethyl acetate, or chloroform to isolate the free piperazine derivative.[1]

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the deprotected product.[1]

Troubleshooting Guides

Issue 1: Low Yield of Deprotected 2-Phenylpiperazine

If you are experiencing a low yield of your desired product, consult the following troubleshooting workflow.

Caption: Troubleshooting workflow for low product yield.

Problem	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Monitor the reaction by TLC/LC-MS and prolong the reaction time. Consider a moderate increase in temperature (e.g., to 40-50°C).[1]
Insufficient amount of acid.	Increase the equivalents of the acid (e.g., TFA or HCl solution).[1]
Poor solubility of the starting material.	Try a different solvent system in which the starting material is more soluble.[1]
Low Yield	Side reactions due to harsh conditions.	Lower the reaction temperature and/or use a milder deprotection reagent.[1]
Product loss during work-up.	Ensure complete extraction from the aqueous phase by performing multiple extractions. Confirm the final pH of the aqueous layer is basic to ensure the product is in its free base form.[1]
Formation of a water-soluble salt.	If the hydrochloride or trifluoroacetate salt of your product is water-soluble, consider alternative work-up procedures or direct use of the salt in the next step.[1]

Issue 2: Formation of t-Butylation Side Products

The formation of t-butylated byproducts is a common issue arising from the generation of the t-butyl cation.

Caption: Mechanism of Boc deprotection and side product formation.

To prevent t-butylation, the addition of a scavenger is highly recommended.[2]

Scavenger	Typical Concentration	Notes
Triisopropylsilane (TIS)	2.5 - 5%	A general-purpose scavenger.[2]
Thioanisole	2.5 - 5%	Effective for sulfur-containing substrates.
Anisole	2.5 - 5%	Useful for protecting tryptophan residues in peptide synthesis.

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a standard and generally effective method for Boc deprotection.[1]

Materials:

• Boc-protected 2-phenylpiperazine

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected 2-phenylpiperazine (1.0 equiv.) in anhydrous DCM (to a concentration of approximately 0.1-0.2 M) in a round-bottom flask.[1]

• Cool the solution to 0°C using an ice bath.[1]

• Slowly add TFA (5-10 equiv.) to the stirred solution.[1]

• Remove the ice bath and allow the reaction to warm to room temperature.[1]

• Stir the reaction for 1-4 hours, monitoring its progress by TLC or LC-MS.[1]

• Once the reaction is complete, remove the DCM and excess TFA under reduced pressure.[1]

• Carefully add saturated aqueous NaHCO₃ solution to the residue until effervescence ceases and the pH is basic.[1]

• Extract the aqueous layer with DCM (3 x volume of the aqueous layer).[1]

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[1]

• Filter the solution and concentrate under reduced pressure to yield the deprotected 2-phenylpiperazine.[1]

Protocol 2: Boc Deprotection using Hydrochloric Acid (HCl) in Dioxane

This protocol is a common alternative to TFA and can be advantageous if the TFA salt of the product is problematic.[1]

Materials:

• Boc-protected 2-phenylpiperazine

• 4M HCl in 1,4-dioxane solution

• Methanol (optional, as a co-solvent)

• Diethyl ether (for precipitation)

Procedure:

• Dissolve the Boc-protected 2-phenylpiperazine (1.0 equiv.) in a minimal amount of a suitable solvent like methanol or dioxane in a round-bottom flask.[1][2]

• Add the 4M HCl in dioxane solution (3-5 equiv.) to the stirred solution at room temperature.[1]

• Stir the reaction for 1-3 hours, monitoring its progress by TLC or LC-MS.[1][2] Often, the hydrochloride salt of the deprotected piperazine will precipitate.[1][2]

• Upon completion, the solvent can be removed under reduced pressure. Alternatively, the product can be precipitated by adding diethyl ether and collected by filtration.[1]

• To obtain the free base, the resulting salt can be subjected to a basic work-up as described in Protocol 1 (steps 7-10).

General Experimental Workflow

Caption: General workflow for Boc deprotection and work-up.

For more complex substrates or persistent issues, consider exploring alternative deprotection methods such as using oxalyl chloride in methanol or employing Lewis acids, which can offer milder reaction conditions.[1][4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]

preventing racemization of chiral 2-phenylpiperazine during reaction

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the racemization of chiral 2-phenylpiperazine during chemical reactions. Below you will find frequently asked questions (FAQs) and a troubleshooting guide to help maintain the enantiomeric purity of your compounds.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue for chiral 2-phenylpiperazine?

A1: Racemization is the process by which a pure enantiomer (e.g., (R)-2-phenylpiperazine) is converted into an equal mixture of both of its enantiomers (a racemic mixture), resulting in a loss of optical activity. In drug development, enantiomers of a chiral molecule can have significantly different pharmacological activities, potencies, and toxicity profiles. Maintaining the enantiomeric purity of 2-phenylpiperazine, a common scaffold in active pharmaceutical ingredients, is therefore crucial to ensure the final product's efficacy and safety.

Q2: What is the primary chemical mechanism that causes racemization in 2-phenylpiperazine?

A2: The primary mechanism of racemization for 2-phenylpiperazine involves the deprotonation of the hydrogen atom on the chiral carbon (the carbon attached to the phenyl group). This is particularly likely to occur under basic conditions. The removal of this proton forms a planar, achiral enamine or carbanion intermediate. This flat intermediate can then be re-protonated from either face with equal probability, leading to the formation of both (R) and (S) enantiomers and thus a racemic mixture.[1][2][3]

Q3: Which reaction conditions are most likely to cause racemization?

A3: Several conditions can promote racemization:

• High Temperatures: Increased thermal energy can provide the activation energy needed to overcome the barrier to racemization.[4]

• Strong Bases or Acids: Strong bases readily abstract the alpha-proton, while strongly acidic conditions can also facilitate racemization through different mechanisms.[1][2]

• Prolonged Reaction Times: The longer the chiral compound is exposed to harsh conditions, the greater the opportunity for racemization to occur.[5]

• Protic Solvents: Solvents that can readily donate protons may facilitate the reprotonation of the planar intermediate, contributing to racemization.

Q4: How does the choice of base affect racemization during an N-acylation reaction?

A4: The choice of base is critical. Strong, non-hindered bases can easily deprotonate the alpha-carbon, leading to significant racemization. It is highly recommended to use a sterically hindered, non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine. These bases are strong enough to act as acid scavengers but are too bulky to easily abstract the sterically shielded alpha-proton.

Q5: How can I monitor my reaction for the loss of enantiomeric purity?

A5: The most reliable method for monitoring enantiomeric purity is through chiral High-Performance Liquid Chromatography (HPLC).[1][6][7][8] This technique uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, allowing for their separation and quantification. By analyzing a small aliquot from your reaction mixture, you can determine the enantiomeric excess (%ee) and track whether racemization is occurring.

Troubleshooting Guide: Loss of Enantiomeric Excess (ee)

Problem	Potential Cause	Recommended Solution
Significant loss of ee detected in the final product after N-acylation.	High Reaction Temperature: The reaction was run at an elevated temperature (e.g., > 25°C).	Perform the reaction at a lower temperature. Start at 0°C and allow it to warm slowly to room temperature only if necessary.[5]
Inappropriate Base: A strong, non-hindered base (e.g., Triethylamine, DBU) was used.	Switch to a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or a weaker base like N-Methylmorpholine (NMM).[9]
Prolonged Pre-activation: In amide couplings, the carboxylic acid was activated for an extended period before adding the 2-phenylpiperazine.	Minimize the pre-activation time to 1-5 minutes. Alternatively, add the coupling reagent last to a mixture of the acid, amine, and any additives.[5]
Sub-optimal Solvent: A protic or highly polar solvent was used.	Use an aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (ACN).
Minor but consistent loss of ee across multiple experiments.	Prolonged Reaction Time: The reaction was left to run for an unnecessarily long time (e.g., > 24 hours).	Monitor the reaction progress closely by TLC or LC-MS and work up the reaction as soon as the starting material is consumed.
Acid/Base Contamination: Glassware or reagents may have acidic or basic residues.	Ensure all glassware is thoroughly cleaned and dried. Use freshly distilled solvents and high-purity reagents.
Racemization occurs during the deprotection of a protecting group (e.g., Boc).	Harsh Deprotection Conditions: Strong acidic (e.g., concentrated HCl) or basic conditions were used for deprotection.	Use milder deprotection conditions. For Boc deprotection, consider using 4M HCl in Dioxane for a shorter period or Trifluoroacetic acid (TFA) in DCM at 0°C.

Data Presentation: Effect of Reaction Conditions on Racemization

The following table presents representative data illustrating the expected impact of base and temperature on the enantiomeric excess (%ee) of the product during a typical N-acylation of (R)-2-phenylpiperazine. Note: These values are illustrative examples based on established chemical principles, not from a specific cited experiment for this exact molecule.

Entry	Base Used	Temperature (°C)	Reaction Time (h)	Solvent	Expected Product %ee
1	Triethylamine (TEA)	25	12	DCM	~85%
2	Triethylamine (TEA)	50	12	DCM	~60%
3	DIPEA	25	12	DCM	>98%
4	DIPEA	0 to 25	12	DCM	>99%
5	Potassium Carbonate	25	12	ACN	~90%
6	2,4,6-Collidine	0 to 25	12	DCM	>99%

This data illustrates that maintaining low temperatures and using sterically hindered bases like DIPEA or Collidine are highly effective strategies for minimizing racemization and preserving high enantiomeric excess.

Experimental Protocol: N-Acylation of (R)-2-phenylpiperazine with Minimal Racemization

This protocol describes the acylation of (R)-2-phenylpiperazine with benzoic acid using HATU as a coupling agent, a method designed to minimize racemization.

Materials:

• (R)-2-phenylpiperazine (>99% ee)

• Benzoic Acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and ice bath

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add benzoic acid (1.0 equivalent).

• Dissolve the acid in anhydrous DCM (approx. 0.1 M concentration).

• Add (R)-2-phenylpiperazine (1.05 equivalents) to the solution.

• Cool the flask to 0°C using an ice-water bath.

• Add HATU (1.05 equivalents) to the cooled mixture and stir for 1-2 minutes.

• Add DIPEA (2.5 equivalents) dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Allow the reaction to stir at 0°C for 30 minutes, then remove the ice bath and let it warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, quench it by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

• Crucially, analyze the enantiomeric excess (%ee) of the purified product using chiral HPLC to confirm the retention of stereochemical integrity.

Visualizations

Caption: Proposed mechanism for base-catalyzed racemization of 2-phenylpiperazine.

Caption: Decision workflow for troubleshooting the loss of enantiomeric excess.

Caption: Recommended experimental workflow for minimizing racemization during N-acylation.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. On the racemization of chiral imidazolines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reactions with tert-Butyl 2-phenylpiperazine-1-carboxylate

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the solubility of tert-Butyl 2-phenylpiperazine-1-carboxylate to enhance reaction efficiency. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols.

Troubleshooting Guide

Poor solubility of tert-Butyl 2-phenylpiperazine-1-carboxylate can lead to incomplete reactions, low yields, and difficulty in purification. This guide addresses common issues in a question-and-answer format.

Q1: My reaction with tert-Butyl 2-phenylpiperazine-1-carboxylate is sluggish or has stalled. How do I know if solubility is the problem?

A1: Visual inspection of the reaction mixture is the first step. If you observe solid particles of the starting material that do not dissolve over time, even with stirring, poor solubility is a likely culprit. A milky or cloudy appearance in the reaction solution can also indicate that a reactant is not fully dissolved.[1] To confirm, you can take a small, filtered aliquot of the reaction mixture and analyze it by TLC or LC-MS to check for the presence of undissolved starting material.

Q2: I have confirmed that my starting material is not fully dissolved. What is the simplest first step to improve solubility?

A2: The most straightforward initial approach is to adjust the solvent system or the temperature.[2]

• Solvent Screening: If your reaction is not sensitive to the solvent, consider switching to a solvent in which tert-Butyl 2-phenylpiperazine-1-carboxylate has higher solubility. Common choices for reactions involving N-Boc piperazine derivatives include DMF, DCM, acetonitrile, and THF.[3] A small-scale parallel solvent screen can efficiently identify the optimal solvent for your specific reaction.[2]

• Temperature Adjustment: Gently heating the reaction mixture can significantly increase the solubility of your compound. However, be mindful of the thermal stability of all reactants and catalysts, as higher temperatures can sometimes lead to degradation.[2]

Q3: Changing the primary solvent is not feasible for my reaction. What are my other options?

A3: If you are constrained to a particular solvent, using co-solvents is an excellent strategy.

• Co-solvent Addition: Adding a small amount of a stronger solvent in which your compound is highly soluble can improve the overall solvating power of the medium without drastically changing the reaction environment. For example, if your reaction is in a less polar solvent like toluene, adding a small percentage of a more polar aprotic solvent like DMF or DMSO might be effective.

Q4: I am performing a coupling reaction (e.g., Suzuki, amide bond formation) and am facing solubility issues. Are there specific considerations for these reaction types?

A4: Yes, for coupling reactions, the choice of base and the potential for biphasic systems are important factors.

• Base Selection: The solubility of the base itself can impact the reaction. Ensure the base is finely powdered to maximize its surface area.[2] In some cases, using a soluble organic base like DIPEA or N-methylmorpholine may be preferable to insoluble inorganic bases.

• Phase-Transfer Catalysts: For biphasic reactions (e.g., Suzuki coupling with an aqueous base), poor mass transfer between the organic and aqueous phases can limit the reaction rate. Vigorous stirring and the addition of a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), can facilitate the transport of reactants across the phase boundary.[2]

Frequently Asked Questions (FAQs)

Q: What are some generally good solvents for N-Boc protected piperazine derivatives?

A: N-Boc-piperazine and its derivatives are typically soluble in a range of common organic solvents. These include dichloromethane (DCM), ethanol, methanol, ethyl acetate, and dimethyl sulfoxide (DMSO).[3] For reactions, DMF and acetonitrile are also frequently used.[3]

Q: Can I use an aqueous solvent system?

A: While the Boc-protecting group decreases water solubility compared to the parent piperazine, some reactions can be performed in aqueous mixtures. For instance, some Mannich reactions involving N-Boc piperazine can be carried out in ethanol and water, followed by workup in acidic aqueous solution.[4]

Q: How does the phenyl group at the 2-position affect the solubility of tert-Butyl 2-phenylpiperazine-1-carboxylate compared to N-Boc-piperazine?

A: The presence of the phenyl group increases the lipophilicity of the molecule. This generally leads to better solubility in non-polar organic solvents and reduced solubility in polar and aqueous solvents compared to the unsubstituted N-Boc-piperazine.

Q: Will increasing the temperature to improve solubility affect the stability of the Boc-protecting group?

A: The N-Boc group is generally stable to moderate heating. However, prolonged heating at high temperatures, especially in the presence of strong acids or bases, can lead to its cleavage. It is always advisable to monitor the reaction for any deprotection by-products if significant heating is required.

Data Presentation

Solvent	Temperature (°C)	Solubility (mg/mL)	Notes
Dichloromethane (DCM)	25	To be determined
Acetonitrile (ACN)	25	To be determined
N,N-Dimethylformamide (DMF)	25	To be determined
Tetrahydrofuran (THF)	25	To be determined
Methanol (MeOH)	25	To be determined
Toluene	25	To be determined
Dimethyl Sulfoxide (DMSO)	25	To be determined
Dichloromethane (DCM)	40 (reflux)	To be determined

Experimental Protocols

Protocol 1: Determination of Quantitative Solubility

This protocol describes a method to determine the equilibrium solubility of tert-Butyl 2-phenylpiperazine-1-carboxylate in a given solvent.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Selected analytical grade solvent

• Vials with screw caps

• Orbital shaker or magnetic stirrer

• Analytical balance

• Volumetric flasks

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Sample Preparation: Add an excess amount of tert-Butyl 2-phenylpiperazine-1-carboxylate to a vial, ensuring that a solid residue will remain after reaching equilibrium.

• Solvent Addition: Accurately add a known volume of the selected solvent to the vial.

• Equilibration: Seal the vial and place it on an orbital shaker or use a magnetic stir bar. Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Sample Collection: After equilibration, allow the undissolved solid to settle. Carefully withdraw a known volume of the supernatant.

• Dilution and Analysis: Dilute the supernatant with a known volume of the solvent to a concentration within the linear range of your analytical method (e.g., HPLC, UV-Vis).

• Quantification: Determine the concentration of the diluted sample using a pre-established calibration curve.

• Calculation: Calculate the original concentration of the saturated solution to determine the solubility in mg/mL.

Protocol 2: General Procedure for a Coupling Reaction with Poorly Soluble Reactants

This protocol provides a general workflow for an amide coupling reaction where the solubility of tert-Butyl 2-phenylpiperazine-1-carboxylate is a concern.

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate (1.0 eq)

• Carboxylic acid (1.1 eq)

• Coupling agent (e.g., HATU, 1.1 eq)

• Non-nucleophilic base (e.g., DIPEA, 2.0 eq)

• Anhydrous solvent (e.g., DMF)

• Reaction vessel and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Initial Dissolution Attempt: To a flame-dried reaction vessel under an inert atmosphere, add the carboxylic acid and the coupling agent. Add the anhydrous solvent and stir.

• Addition of Piperazine Derivative: Add the tert-Butyl 2-phenylpiperazine-1-carboxylate to the mixture.

• Solubility Check and Remediation:

  • If all solids dissolve to form a clear solution, proceed to the next step.

  • If the solution is cloudy or contains suspended solids, gently warm the mixture (e.g., to 40-50 °C) until the solids dissolve. If warming is ineffective or undesirable, consider adding a co-solvent in which the piperazine derivative is more soluble.

• Base Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the non-nucleophilic base.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate. Wash sequentially with a mild aqueous acid (e.g., 5% citric acid), a mild aqueous base (e.g., saturated sodium bicarbonate), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: A workflow diagram for troubleshooting poor solubility in reactions.

Caption: Key strategies for enhancing the solubility of reactants.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jgtps.com [jgtps.com]

Technical Support Center: Troubleshooting Low Yield in Buchwald-Hartwig Amination of Piperazine

Welcome to our dedicated technical support center for resolving challenges in the Buchwald-Hartwig amination of piperazine. This resource is tailored for researchers, scientists, and drug development professionals to diagnose and overcome common issues leading to low reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address specific problems you might encounter during your experiments in a straightforward question-and-answer format.

Question 1: Why is the yield of my N-aryl piperazine product consistently low?

Answer: Low yields in the Buchwald-Hartwig amination of piperazine can arise from several factors, including suboptimal catalyst systems, inappropriate reaction conditions, or the inherent reactivity of your starting materials.[1][2] A systematic approach to troubleshooting is often the most effective strategy.

Potential causes and immediate troubleshooting steps include:

• Catalyst and Ligand Incompatibility: The palladium precursor and phosphine ligand pairing is critical for catalytic activity.[1][2]

  • Troubleshooting: Screen a variety of phosphine ligands, particularly sterically hindered and electron-rich biaryl phosphine ligands (e.g., RuPhos, XPhos), which are often effective for C-N bond formation.[3][4] Consider using a pre-catalyst to ensure efficient generation of the active Pd(0) species.[3]

• Suboptimal Base Selection: The base plays a crucial role in the catalytic cycle, but an inappropriate choice can lead to starting material decomposition or slow reaction rates.[1][2][5]

  • Troubleshooting: If you observe degradation of your starting materials with strong bases like sodium tert-butoxide (NaOtBu), consider switching to a weaker inorganic base such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[1][2]

• Inadequate Solvent Choice: The solvent influences the solubility of reagents and the stability of the catalytic species.[6][7][8]

  • Troubleshooting: Toluene, dioxane, and THF are common choices.[2] If reagent solubility is an issue, a more polar solvent like tert-butanol may be beneficial.[2] A study on the amination of p-bromotoluene with piperazine found that m-xylene provided the best selectivity towards the desired mono-substituted product.[6][7][8][9]

• Incorrect Reaction Temperature and Duration: Reactions that are too hot may lead to decomposition and side product formation, while insufficient heat can result in an incomplete reaction.[1][2]

  • Troubleshooting: Monitor your reaction progress closely using TLC or LC-MS to establish the optimal reaction time and temperature. Typical temperatures range from 80-120°C.[10]

Question 2: I'm observing a significant amount of the di-substituted (N,N'-diaryl) piperazine byproduct. How can I improve the selectivity for the mono-arylated product?

Answer: The formation of the di-substituted piperazine is a common side reaction, especially given that the mono-arylated product can sometimes be more reactive than the starting piperazine.

Strategies to favor mono-substitution include:

• Use of Excess Piperazine: Employing a 5- to 10-fold excess of piperazine relative to the aryl halide can statistically favor the formation of the mono-substituted product.[2][10]

• Slow Addition of the Limiting Reagent: Adding the aryl halide slowly to the reaction mixture can help maintain a low concentration of the electrophile, thereby reducing the likelihood of a second arylation event.

• Employ a Mono-Protected Piperazine: Using a mono-protected piperazine, such as N-Boc-piperazine, is a highly effective strategy.[2][3][10] The protecting group ensures that only one nitrogen atom is available for the coupling reaction. The Boc group can be subsequently removed in a separate deprotection step.

• Reaction Monitoring: Carefully monitor the reaction and stop it once the formation of the desired mono-substituted product is maximized, before significant amounts of the di-substituted product begin to form.[2]

Question 3: My reaction is very slow or appears to have stalled. What can I do to increase the reaction rate?

Answer: A sluggish reaction can often be accelerated by re-evaluating your reaction parameters.

To increase the reaction rate, consider the following adjustments:

• Increase the Reaction Temperature: Many Buchwald-Hartwig aminations require elevated temperatures, often in the range of 80-120°C, to proceed at a reasonable rate.[10]

• Screen for a More Active Catalyst System: The choice of ligand is paramount. For challenging substrates, screening different generations of Buchwald or Hartwig ligands can identify a more active catalyst system.[10]

• Utilize a Stronger Base: A stronger base can facilitate the deprotonation of the amine or the catalyst complex, thereby accelerating the reaction.[10] However, be mindful of potential substrate decomposition.[1][2]

• Ensure an Inert Atmosphere: While some reactions can tolerate trace amounts of air and water, it is best practice to perform the reaction under a strict inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation and deactivation of the active Pd(0) catalyst.[10]

Question 4: I suspect my starting aryl halide is being consumed by a side reaction, as I see byproducts other than the desired product or di-substituted piperazine. What could be happening?

Answer: A common side reaction that consumes the aryl halide is hydrodehalogenation, where the halogen atom is replaced by a hydrogen atom.

Potential causes and troubleshooting for hydrodehalogenation include:

• Excessively High Temperatures: Running the reaction at too high a temperature can promote this side reaction.[3]

• Incomplete Formation of the Active Catalyst: If the active Pd(0)-ligand complex is not formed efficiently, side reactions can become more prevalent.[3] Using a pre-catalyst can often mitigate this issue.[3]

• Choice of Solvent: Some polar aprotic solvents like NMP and DMAC have been shown to initiate the unwanted debromination of p-bromotoluene.[6]

Data Presentation: Reaction Parameter Effects

The following tables summarize the impact of key reaction parameters on the Buchwald-Hartwig amination of piperazine, based on literature findings.

Table 1: Influence of Base Selection

Base	Strength	pKa of Conjugate Acid	Typical Use & Considerations
NaOtBu	Strong	~19	Promotes high reaction rates; may cause decomposition of base-sensitive substrates.[1][2][5][11]
LHMDS	Strong	~26	Useful for substrates with protic functional groups and for low-temperature aminations.[11]
K₃PO₄	Weaker	~12.3	Good functional group tolerance; may require higher catalyst loadings or longer reaction times.[1][2][11]
Cs₂CO₃	Weaker	~10.3	Excellent functional group tolerance and often provides high reaction rates among weaker bases.[1][2][5][11]

Table 2: Common Solvents and Their Properties

Solvent	Polarity	Typical Temperature Range	Notes
Toluene	Non-polar	80-110°C	A very common and effective solvent for this reaction.[1][2]
Dioxane	Polar aprotic	80-101°C	Another frequently used solvent.[1][2]
THF	Polar aprotic	60-66°C	Lower boiling point may limit its use for less reactive substrates.[1][2]
m-Xylene	Non-polar	80-139°C	Found to improve selectivity and reduce side products in a specific study.[6][7][8][9]
t-Butanol	Polar protic	80-83°C	Can be beneficial if reagent solubility is a problem.[2]

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination of N-Boc-piperazine with an Aryl Halide [12]

Materials:

• Aryl halide (1.0 equiv)

• N-Boc-piperazine (1.2-1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous solvent (e.g., toluene or dioxane)

Procedure:

• To an oven-dried reaction vessel (e.g., a Schlenk tube), add the aryl halide, N-Boc-piperazine, base, and palladium pre-catalyst.

• Seal the vessel with a septum, and then evacuate and backfill with an inert gas (e.g., Argon) three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110°C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-aryl-N'-Boc-piperazine.

Visualizations

The following diagrams illustrate key troubleshooting workflows and conceptual relationships in the Buchwald-Hartwig amination of piperazine.

Caption: A workflow diagram for troubleshooting low yields.

Caption: Key parameters affecting reaction outcome.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. research.rug.nl [research.rug.nl]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. orbit.dtu.dk [orbit.dtu.dk]
• 8. Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction | Semantic Scholar [semanticscholar.org]
• 9. orbit.dtu.dk [orbit.dtu.dk]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: TLC Visualization of Boc-Protected Amines

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the Thin-Layer Chromatography (TLC) visualization of tert-butyloxycarbonyl (Boc)-protected amines.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a simple question-and-answer format.

Q1: I've run my TLC, but I can't see a spot for my Boc-protected amine with the ninhydrin stain. What went wrong?

A1: This is a common issue. The ninhydrin stain reacts with primary and secondary amines to produce a colored spot (usually purple). However, in a Boc-protected amine, the nitrogen is converted to a carbamate and is no longer a primary or secondary amine, preventing the standard reaction at room temperature.

Solution: To visualize a Boc-protected amine with ninhydrin, you must heat the TLC plate with a heat gun after applying the stain. The heat cleaves the Boc group in-situ, liberating the free amine, which can then react with the ninhydrin to form a colored spot.[1][2] Be aware that the resulting spots may be brownish or yellowish instead of the typical purple.[1]

Q2: My spots are streaking or smearing down the TLC plate. How can I fix this?

A2: Streaking is a common TLC problem that can arise from several factors, especially when dealing with amines.

Possible Causes & Solutions:

• Sample Overload: You may have spotted too much of your sample. Try diluting your sample and spotting a smaller amount. Applying the sample multiple times to the same spot, allowing the solvent to dry in between applications, can help create a more concentrated and compact spot.[3]

• Inappropriate Solvent System: The polarity of your mobile phase might be too high or too low, causing poor separation and streaking. Try adjusting the solvent system. For amines, which are basic, interactions with the acidic silica gel can cause streaking. Adding a small amount of a basic modifier like triethylamine (~0.5-1%) or ammonium hydroxide to your eluent can often resolve this by neutralizing the acidic sites on the silica plate.

• Compound Instability: Your compound may be degrading on the acidic silica gel plate. Running the TLC quickly and using a basic modifier in the eluent can help mitigate this.[4]

• Highly Acidic/Basic Sample: Spotting a highly acidic or basic reaction mixture directly can cause streaking.[5] Consider diluting the sample in a neutral solvent before spotting.

Q3: I still can't see any spots on my plate, even after trying multiple stains. What should I do next?

A3: If your compound is not visible with several stains, consider the following troubleshooting steps.

Possible Causes & Solutions:

• Low Concentration: The concentration of your compound might be too low to be detected. Try spotting a more concentrated sample or co-spotting with your starting material to ensure your spotting technique is effective.[3]

• Inappropriate Stain: While stains like Potassium Permanganate (KMnO₄) and Ceric Ammonium Molybdate (CAM) are broadly applicable, some compounds have low reactivity. Ensure you are using a suitable stain (see Table 1).

• Compound Volatility: If your compound is highly volatile, it may have evaporated from the plate before or during visualization.

• No Reaction: It's possible your reaction did not proceed and there is no product to visualize. Always run a control lane with your starting material for comparison.

Visualization Workflow & Troubleshooting Logic

The following diagrams illustrate the standard workflow for TLC visualization and a logical approach to troubleshooting common problems.

Caption: Standard experimental workflow for TLC analysis.

Caption: A logical flowchart for troubleshooting TLC visualization issues.

Frequently Asked Questions (FAQs)

Q1: Which TLC stain is best for general-purpose visualization of Boc-protected amines?

A1: Potassium permanganate (KMnO₄) is an excellent and highly sensitive general-purpose stain.[6] It reacts with any compound that can be oxidized, which includes the carbamate group of a Boc-protected amine. It typically produces yellow-brown spots on a purple or pink background. Ceric Ammonium Molybdate (CAM) is another very effective and universal stain that yields dark blue spots upon heating.[6]

Q2: Can I use UV light to see my Boc-protected amine?

A2: You can only visualize your compound under UV light if it contains a UV-active chromophore, such as an aromatic ring (e.g., a Boc-protected aniline or phenylalanine derivative). If your compound is purely aliphatic, it will not be visible under UV light.[7]

Q3: Why did my TLC plate turn completely brown/dark after heating?

A3: This usually indicates that you overheated the plate. Stains like CAM, vanillin, and p-anisaldehyde require heating to develop, but excessive heat can char the compounds and the silica gel, darkening the entire plate and obscuring the spots.[6] Apply heat gently with a heat gun, moving it continuously until colors just begin to develop.

Q4: The spots on my KMnO₄-stained plate are fading quickly. Is this normal?

A4: Yes, spots developed with potassium permanganate stain can fade within hours. It is crucial to circle the spots with a pencil and record the results in your lab notebook (or take a photograph) immediately after visualization.

Data Summary of Common TLC Stains

The table below summarizes the characteristics of stains commonly used for visualizing Boc-protected amines and related functional groups.

Stain	Target Compounds	Appearance	Preparation & Use
Potassium Permanganate (KMnO₄)	General oxidizing stain, good for most organic compounds.[8]	Yellow to brown spots on a pink/purple background.	Simple to prepare. Dip plate and visualize immediately (no heating needed). Spots may fade.[8]
Ceric Ammonium Molybdate (CAM)	Universal stain, very sensitive.	Dark blue spots on a light blue/green background.[6]	Multi-component solution. Requires strong heating to develop spots.[6][9]
Ninhydrin	Primary/secondary amines. Boc-amines require heating.[1][2]	Pink/purple spots for free amines. Yellow/brown spots for Boc-amines after heating.[1][2]	Solution in butanol/acetic acid. Requires strong heating for Boc-amines.[2]
Vanillin	Nucleophilic groups (alcohols, amines), aldehydes, ketones.[10]	Variety of colors (blue, red, green) on a pink background.[11]	Solution in ethanol/sulfuric acid. Requires heating. Light-sensitive and should be stored properly.[10][12]

Experimental Protocols

Safety Precaution: Always prepare and use TLC stains in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. These solutions are corrosive and/or toxic.

Protocol 1: Potassium Permanganate (KMnO₄) Stain

• Preparation: Dissolve potassium permanganate (1.5 g) and potassium carbonate (10 g) in 200 mL of water. Add 1.25 mL of a 10% aqueous sodium hydroxide (NaOH) solution.[8][13][14] Stir until all solids are dissolved. Store in an amber bottle.

• Application: Briefly dip the dried TLC plate into the stain solution using forceps.

• Visualization: Remove the plate and let the excess stain drip off. Spots will appear almost immediately as yellow-brown areas on a purple background. No heating is required.

Protocol 2: Ceric Ammonium Molybdate (CAM) Stain

• Preparation: In 90 mL of water, carefully add 10 mL of concentrated sulfuric acid (H₂SO₄). To this acidic solution, add ammonium molybdate (2.5 g) and ceric ammonium sulfate (1 g).[6] Stir until all solids dissolve. The solution should be a clear, light yellow.

• Application: Briefly dip the dried TLC plate into the stain solution.

• Visualization: Remove the plate, wipe excess stain from the back with a paper towel, and gently warm the plate with a heat gun. Dark blue spots will appear against a light blue-green background.

Protocol 3: Ninhydrin Stain (for Boc-Amines)

• Preparation: Dissolve ninhydrin (1.5 g) in 100 mL of n-butanol and add 3 mL of glacial acetic acid.[8][13]

• Application: Dip the dried TLC plate into the ninhydrin solution.

• Visualization: Allow the solvent to evaporate. Heat the plate carefully with a heat gun. For Boc-protected amines, sufficient heat is required to cause thermal deprotection, after which a yellow-to-brown spot will appear.[1][2]

Protocol 4: Vanillin Stain

• Preparation: Dissolve vanillin (15 g) in 250 mL of ethanol.[14] Slowly and carefully add 2.5 mL of concentrated sulfuric acid (H₂SO₄).[14] The solution should be stored in a foil-wrapped container in the refrigerator.[10]

• Application: Dip the dried TLC plate into the stain.

• Visualization: Heat the plate with a heat gun. A variety of colored spots will appear on a pinkish background.[11]

References

• 1. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 2. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. Chromatography [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. TLC stains [reachdevices.com]
• 7. reddit.com [reddit.com]
• 8. silicycle.com [silicycle.com]
• 9. benchfly.com [benchfly.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Curly Arrow: Let's talk about TLCs Part 1 - Vanillin Stain [curlyarrow.blogspot.com]
• 12. devthechemist.com [devthechemist.com]
• 13. depts.washington.edu [depts.washington.edu]
• 14. sarponggroup.com [sarponggroup.com]

managing scalability issues in 2-phenylpiperazine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering scalability issues in the synthesis of 2-phenylpiperazine.

Troubleshooting Guide

This guide addresses specific problems that may arise during the scale-up of 2-phenylpiperazine synthesis.

Issue 1: Low Yield Upon Scaling Up

• Question: We achieved a high yield of 2-phenylpiperazine in our lab-scale reaction, but the yield dropped significantly when we scaled up the synthesis. What are the potential causes and solutions?

• Answer: A drop in yield during scale-up is a common issue that can be attributed to several factors.[1]

  • Inadequate Temperature Control: Exothermic reactions can lead to localized overheating in large reactors, causing degradation of reactants and products.[1] Ensure your reactor has efficient heat exchange and monitoring.

  • Poor Mixing: Inefficient stirring in larger vessels can result in non-homogenous reaction mixtures, leading to localized concentration gradients and increased side reactions.[1] Consider using an appropriate stirrer design for the reactor size and geometry.

  • Phase Transfer Issues: If the reaction involves multiple phases, scaling up can affect the interfacial area, hindering the reaction rate. Ensure vigorous and efficient mixing to maintain good contact between phases.

Issue 2: Formation of Impurities

• Question: Our scaled-up synthesis of 2-phenylpiperazine is producing significant amounts of a polymeric byproduct, which is difficult to remove. How can we minimize this?

• Answer: Polymeric byproduct formation is a known challenge in some synthetic routes to piperazines, particularly in the reaction of α-halophenyl acetic acid esters with ethylenediamine.[2]

  • Reaction Conditions: Carefully control the reaction temperature and the rate of addition of reagents. High temperatures can favor polymerization.

  • Stoichiometry: Ensure precise control over the stoichiometry of the reactants. An excess of one reactant can sometimes promote side reactions.

  • Alternative Routes: Consider alternative synthetic strategies that are less prone to polymerization, such as those starting from α-amino acids.[3]

Issue 3: Difficult Purification of the Final Product

• Question: We are struggling with the purification of 2-phenylpiperazine at a large scale. What are the recommended methods?

• Answer: Large-scale purification requires methods that are both effective and scalable.

  • Distillation: Reduced pressure distillation is a common and effective method for purifying N-phenylpiperazine on an industrial scale.[4][5]

  • Crystallization: If the product is a solid, crystallization can be an excellent method for achieving high purity. This may involve screening for suitable solvents and optimizing cooling profiles.

  • Extraction: Acid-base extraction can be a powerful technique for removing impurities from piperazine derivatives.[6]

Issue 4: Safety Concerns at Scale

• Question: What are the primary safety hazards associated with the large-scale synthesis of 2-phenylpiperazine and its precursors?

• Answer: Safety is paramount in any chemical synthesis, especially at scale.

  • Reagent Toxicity: Phenylpiperazine and its derivatives can be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[7][8] Ensure appropriate personal protective equipment (PPE) is used and that the reaction is conducted in a well-ventilated area.

  • Exothermic Reactions: As mentioned, poor heat management can lead to runaway reactions.[1] Implement robust temperature monitoring and control systems.

  • Gas Evolution: Some reactions may produce gaseous byproducts, which can lead to a pressure buildup in the reactor.[1] Ensure the reactor is properly vented.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-phenylpiperazine suitable for scaling up?

A1: Several synthetic routes have been developed for phenylpiperazines. A common industrial method involves the cyclization of an appropriate aniline with bis-(2-haloethyl)amine or diethanolamine.[9] One patented large-scale method for N-phenylpiperazine involves the reaction of aniline with bis-(2-chloroethyl)amine hydrochloride at high temperatures without a solvent.[4][5] Other scalable approaches may start from α-amino acids to produce chiral 2-substituted piperazines.[3]

Q2: How does the choice of protecting groups affect the scalability of 2-phenylpiperazine synthesis?

A2: The choice of protecting groups is crucial for a successful and scalable synthesis, especially for producing orthogonally protected chiral piperazines.[3] An ideal protecting group strategy should involve readily available and inexpensive protecting groups that can be introduced and removed in high yields under conditions that do not affect other functional groups in the molecule. The protecting groups should also be stable to the reaction conditions of subsequent steps.

Q3: Are there any catalyst-free methods for the N-arylation step in phenylpiperazine synthesis?

A3: While palladium-catalyzed Buchwald-Hartwig coupling and copper-catalyzed Ullmann-Goldberg reactions are common for N-arylation, they can present challenges in terms of cost and metal removal at scale.[9] Catalyst-free nucleophilic aromatic substitution (SNAr) reactions on highly activated halide-substituted benzene derivatives are a viable alternative.[10]

Data Presentation

Table 1: Effect of Reaction Conditions on Large-Scale N-Phenylpiperazine Synthesis

The following data is summarized from a patented industrial process for the synthesis of N-phenylpiperazine from aniline and bis-(2-chloroethyl)amine hydrochloride.[4][5]

Aniline (kg)	Bis-(2-chloroethyl)amine hydrochloride (kg)	Temperature (°C)	Reaction Time (hours)	Yield (%)	Purity (HPLC) (%)
100	250	160	6	78.2	99.4
100	250	180	4	79.5	99.0
100	250	190	3	81.2	99.4
100	250	200	3	78.7	99.5
100	250	210	3	77.9	99.3
100	250	230	2.5	77.3	99.2
100	250	250	2.5	79.1	99.1

Experimental Protocols

Protocol 1: Large-Scale Synthesis of N-Phenylpiperazine via Solvent-Free Cyclization

This protocol is adapted from a patented industrial method.[4][5]

Materials:

• Aniline (100 kg)

• Bis-(2-chloroethyl)amine hydrochloride (250 kg)

• 30% Aqueous Sodium Hydroxide Solution

• Water

Equipment:

• 500L electric heating reaction kettle

• System for tail gas absorption

• Apparatus for reduced pressure distillation

Procedure:

• Charge the 500L reaction kettle with 100 kg of aniline and 250 kg of bis-(2-chloroethyl)amine hydrochloride.

• Heat the mixture to 190°C and maintain this temperature for 3 hours.

• After the reaction is complete, stop heating and collect the tail gas.

• Carefully add 30% aqueous sodium hydroxide solution in batches to neutralize the reaction mixture.

• Cool the mixture to room temperature and allow the layers to separate.

• Separate the organic layer and wash it with 50 kg of water.

• Purify the crude N-phenylpiperazine by reduced pressure distillation to obtain the final product.

Visualizations

Caption: Experimental workflow for the large-scale synthesis of N-phenylpiperazine.

Caption: Troubleshooting flowchart for managing scalability issues.

References

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. US6603003B2 - Method for the preparation of piperazine and its derivatives - Google Patents [patents.google.com]
• 3. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. | Semantic Scholar [semanticscholar.org]
• 4. CN103980229A - Preparation method of N-phenyl piperazine - Google Patents [patents.google.com]
• 5. CN103980229B - A kind of preparation method of N-phenylpiperazine - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. chemical-label.com [chemical-label.com]
• 8. lobachemie.com [lobachemie.com]
• 9. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

identifying and removing impurities from tert-Butyl 2-phenylpiperazine-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-Butyl 2-phenylpiperazine-1-carboxylate. The information provided is intended to help identify and remove impurities encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate?

A1: The most common impurities include:

• Unreacted 2-phenylpiperazine: The starting material may not fully react, especially if an insufficient amount of di-tert-butyl dicarbonate (Boc₂O) is used or if the reaction time is too short.

• Di-tert-butyl 2-phenylpiperazine-1,4-dicarboxylate: This di-Boc protected byproduct forms when both nitrogen atoms of the piperazine ring react with Boc₂O.[1][2] This is a significant impurity when trying to achieve mono-protection.

• Residual Solvents: Solvents used in the reaction and workup (e.g., dichloromethane, ethyl acetate, hexane) may be present in the final product if not adequately removed.

• Byproducts from Boc₂O: Di-tert-butyl dicarbonate can decompose to form tert-butanol and other byproducts, which may need to be removed during purification.

Q2: How can I minimize the formation of the di-Boc byproduct?

A2: To favor the formation of the mono-Boc product, consider the following strategies:

• Control Stoichiometry: Use a controlled amount of di-tert-butyl dicarbonate, typically 1.0 to 1.1 equivalents relative to 2-phenylpiperazine.

• Slow Addition: Add the di-tert-butyl dicarbonate solution dropwise to the solution of 2-phenylpiperazine at a low temperature (e.g., 0 °C) to control the reaction rate and selectivity.[3]

• Use of an Acid Salt: Reacting the diamine with one equivalent of an acid (like HCl) to form the mono-salt can effectively protect one amine group, allowing for selective Boc protection of the other.[4][5]

Q3: My product is an oil and won't solidify. What can I do?

A3: If your purified tert-Butyl 2-phenylpiperazine-1-carboxylate is an oil, it may be due to residual solvents or minor impurities. Here are a few suggestions:

• High Vacuum Drying: Ensure all solvents are thoroughly removed by drying the product under high vacuum for an extended period.

• Trituration: Try triturating the oil with a non-polar solvent in which the product is poorly soluble, such as hexane or pentane. This can sometimes induce crystallization.

• Recrystallization: Attempt recrystallization from a suitable solvent system. For a similar compound, recrystallization from ethyl acetate has been reported to yield colorless plates.[6] A mixture of a good solvent (like ethyl acetate or dichloromethane) and a poor solvent (like hexane or heptane) can also be effective.

Q4: What are the best methods for purifying crude tert-Butyl 2-phenylpiperazine-1-carboxylate?

A4: The most common and effective purification method is flash column chromatography on silica gel.[6][7] A gradient elution with a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., ethyl acetate) is typically used. Recrystallization can also be an effective method for final purification if a crystalline solid is obtained.[6]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield of Product	Incomplete reaction.	- Increase the reaction time and monitor by TLC. - Ensure the di-tert-butyl dicarbonate is of good quality and has not decomposed. - Check the stoichiometry of your reagents.
Product loss during workup.	- Ensure complete extraction of the product from the aqueous phase by performing multiple extractions with an appropriate organic solvent. - Avoid overly acidic or basic conditions during workup if your product is susceptible to degradation.
Presence of a Significant Amount of Di-Boc Impurity	Excess di-tert-butyl dicarbonate used.	- Carefully control the stoichiometry of Boc₂O to 1.0-1.1 equivalents.
Reaction temperature too high.	- Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) and add the Boc₂O solution slowly.
Product Fails to Crystallize	Presence of residual solvents or minor impurities.	- Dry the product under high vacuum for an extended period. - Purify the product again using flash chromatography with a shallow gradient to ensure good separation. - Attempt trituration with a non-polar solvent like hexane.
Broad or Unresolved Peaks in HPLC Analysis	Inappropriate column or mobile phase.	- Use a C18 reversed-phase column. - Optimize the mobile phase composition (e.g., acetonitrile/water or methanol/water with a modifier like trifluoroacetic acid or formic acid).
Unexpected Peaks in NMR Spectrum	Presence of impurities.	- Compare the spectrum with a reference spectrum of the pure compound if available. - Look for characteristic peaks of common impurities such as unreacted starting material, the di-Boc byproduct, or residual solvents.

Experimental Protocols

Synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate

This protocol is a general procedure for the mono-Boc protection of 2-phenylpiperazine.

Materials:

• 2-phenylpiperazine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or another suitable base

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve 2-phenylpiperazine (1.0 eq.) and triethylamine (1.1 eq.) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Dissolve di-tert-butyl dicarbonate (1.05 eq.) in a small amount of dichloromethane.

• Add the di-tert-butyl dicarbonate solution dropwise to the stirred 2-phenylpiperazine solution over 30-60 minutes.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, wash the mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification by Flash Column Chromatography

Materials:

• Silica gel

• Hexane or Heptane

• Ethyl acetate

Procedure:

• Dissolve the crude product in a minimal amount of dichloromethane.

• Prepare a silica gel column packed with a slurry of silica gel in hexane.

• Load the dissolved crude product onto the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 0% ethyl acetate and gradually increasing to 20-30%).

• Collect fractions and monitor by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified tert-Butyl 2-phenylpiperazine-1-carboxylate.

Data Presentation

Table 1: Typical Impurities and their Analytical Signatures

Impurity	Typical Analytical Method for Detection	Key Diagnostic Signal
2-phenylpiperazine (starting material)	HPLC, TLC, ¹H NMR	Presence of a free N-H proton signal in ¹H NMR; different retention time in HPLC.
Di-tert-butyl 2-phenylpiperazine-1,4-dicarboxylate	HPLC, TLC, ¹H NMR	Absence of the N-H proton signal in ¹H NMR; presence of two Boc group signals (18H); different retention time in HPLC.
tert-Butanol	¹H NMR	Singlet peak around δ 1.28 ppm (in CDCl₃).
Residual Solvents (e.g., DCM, EtOAc, Hexane)	¹H NMR	Characteristic peaks for the respective solvents (e.g., δ 5.30 ppm for DCM in CDCl₃).

Visualizations

References

• 1. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 2. sciforum.net [sciforum.net]
• 3. connectjournals.com [connectjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Crystal structure of tert-butyl 4-[4-(4-fluoro­phen­yl)-2-methyl­but-3-yn-2-yl]piperazine-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.uva.nl [pure.uva.nl]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Building Blocks: Focus on tert-Butyl 2-phenylpiperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and asymmetric synthesis, the selection of the appropriate chiral building block is a critical decision that significantly influences the stereochemical outcome of a reaction and the biological activity of the final compound. Among the vast array of chiral scaffolds, piperazine derivatives have garnered considerable attention due to their prevalence in medicinally active compounds. This guide provides a comparative overview of tert-butyl 2-phenylpiperazine-1-carboxylate against other classes of chiral building blocks, with a focus on their performance in asymmetric synthesis.

Introduction to Chiral Building Blocks

Chiral building blocks are enantiomerically pure compounds that serve as foundational synthons for the construction of complex chiral molecules. Their use is paramount in pharmaceutical development, where the three-dimensional arrangement of atoms dictates the efficacy and safety of a drug. The piperazine moiety, a six-membered heterocycle with two nitrogen atoms, is a privileged structure in medicinal chemistry, appearing in a wide range of therapeutic agents. The introduction of a chiral center on the piperazine ring, as seen in tert-butyl 2-phenylpiperazine-1-carboxylate, offers a valuable tool for the synthesis of novel, stereochemically defined drug candidates.

Performance Comparison in Asymmetric Synthesis

To provide a quantitative comparison, we will focus on a well-established benchmark reaction in asymmetric catalysis: the enantioselective addition of diethylzinc to benzaldehyde. This reaction is highly sensitive to the chiral ligand employed, making it an excellent model for evaluating the performance of different chiral building blocks.

Table 1: Performance of Chiral Ligands in the Enantioselective Addition of Diethylzinc to Benzaldehyde

Chiral Ligand/Building Block	Ligand Type	Yield (%)	Enantiomeric Excess (e.e., %)
(1S,2R)-2-(N-Morpholino)-1,2-dicyclohexylethanol	Amino Alcohol	>95	99
Fructose-derived β-amino alcohol	Amino Alcohol	-	96
Pinane-based aminodiol	Aminodiol	-	80
(S)-Diphenylprolinol TMS Ether	Prolinol Derivative	82	99
L-Proline	Amino Acid	10	22
(2S,5S)-2,5-Dibenzylpiperazine	Diamine (Piperazine)	86	98 (for Michael addition)
(2S,5S)-2,5-Diisopropylpiperazine	Diamine (Piperazine)	-	41 (for Michael addition)

Key Observations:

• Amino Alcohols and Prolinol Derivatives: These classes of chiral ligands consistently demonstrate high yields and excellent enantioselectivities in the addition of diethylzinc to benzaldehyde.

• Chiral Piperazines: While direct data for the diethylzinc addition is limited, chiral piperazines like (2S,5S)-2,5-dibenzylpiperazine have shown exceptional performance in other asymmetric reactions, such as the Michael addition, achieving high yields and enantioselectivities. This suggests that chiral piperazines, including tert-butyl 2-phenylpiperazine-1-carboxylate, possess significant potential as effective chiral ligands. The steric and electronic properties of the substituents on the piperazine ring play a crucial role in determining the stereochemical outcome.

• L-Proline: As a foundational organocatalyst, L-proline shows modest performance in this specific reaction, highlighting the need for more sophisticated chiral scaffolds for achieving high stereocontrol.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison.

Experimental Protocol for the Enantioselective Addition of Diethylzinc to Benzaldehyde using a Chiral Amino Alcohol Ligand

• Preparation of the Catalyst: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the chiral amino alcohol ligand (0.02 mmol) in anhydrous toluene (2 mL).

• Reaction Setup: To the ligand solution, add a 1.0 M solution of diethylzinc in hexanes (2.4 mL, 2.4 mmol) dropwise at 0 °C. Stir the mixture for 20 minutes at 0 °C.

• Addition of Aldehyde: Add freshly distilled benzaldehyde (1.0 mmol) to the reaction mixture at 0 °C.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl (5 mL) at 0 °C.

• Work-up: Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by silica gel column chromatography. Determine the enantiomeric excess of the resulting 1-phenyl-1-propanol by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Experimental Protocol for the Asymmetric Michael Addition of Aldehydes to Nitroalkenes using a Chiral Piperazine Catalyst

• Reaction Setup: In a reaction vial under an argon atmosphere, dissolve the chiral piperazine catalyst (e.g., (2S,5S)-2,5-dibenzylpiperazine) (0.02 mmol) in a 1:2 mixture of CH₂Cl₂/hexane (1.5 mL).

• Addition of Reactants: Add the aldehyde (e.g., propanal) (0.5 mmol) and the nitroalkene (e.g., trans-β-nitrostyrene) (0.25 mmol) to the solution.

• Reaction Conditions: Stir the reaction mixture at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up: After completion, concentrate the reaction mixture under reduced pressure.

• Purification and Analysis: Purify the residue by flash column chromatography on silica gel to afford the desired γ-nitro aldehyde. Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic mechanism, the following diagrams are provided.

A Head-to-Head Battle of Protecting Groups: Boc vs. Cbz for 2-Phenylpiperazine in Drug Development

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the selection of an appropriate protecting group is a critical decision that can significantly influence the success of a synthetic route. This guide provides a comprehensive comparison of two of the most widely used amine protecting groups, tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), specifically for the protection of the versatile scaffold, 2-phenylpiperazine.

2-Phenylpiperazine is a valuable building block in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities. Its dissymmetric nature, possessing two secondary amine groups with different steric and electronic environments, presents a challenge for selective functionalization. This comparison focuses on the strategic use of Boc and Cbz groups to achieve mono-protection, a crucial step for the controlled elaboration of 2-phenylpiperazine derivatives.

At a Glance: Key Differences and Strategic Considerations

The primary distinction between the Boc and Cbz protecting groups lies in their stability and the conditions required for their removal. The Boc group is labile to acidic conditions, while the Cbz group is typically cleaved by catalytic hydrogenolysis. This orthogonality is a cornerstone of modern organic synthesis, allowing for the selective deprotection of one group in the presence of the other, a feature of paramount importance in multi-step synthetic campaigns.

Feature	Boc (tert-Butyloxycarbonyl)	Cbz (Benzyloxycarbonyl)
Protection Reagent	Di-tert-butyl dicarbonate (Boc)₂O	Benzyl chloroformate (Cbz-Cl)
Typical Protection Conditions	(Boc)₂O, base (e.g., NaHCO₃, Et₃N), in a solvent like CH₂Cl₂ or THF	Cbz-Cl, base (e.g., NaHCO₃, K₂CO₃), often in a biphasic system (e.g., CH₂Cl₂/H₂O)
Stability	Stable to bases, nucleophiles, and catalytic hydrogenation.	Stable to mild acids and bases.
Deprotection Method	Acidolysis: Strong acids such as trifluoroacetic acid (TFA) in CH₂Cl₂ or HCl in dioxane.	Hydrogenolysis: H₂, Pd/C catalyst in a solvent like methanol or ethanol.
Key Advantage	Orthogonal to Cbz and Fmoc groups; suitable for molecules with functional groups sensitive to reduction.	Orthogonal to Boc and Fmoc groups; ideal for molecules with acid-sensitive functionalities.

Quantitative Comparison of Protection and Deprotection Reactions

The following tables summarize representative experimental data for the mono-protection and deprotection of 2-phenylpiperazine with Boc and Cbz groups. It is important to note that reaction conditions and yields can vary depending on the specific substrate and scale of the reaction.

Table 1: Mono-Protection of 2-Phenylpiperazine

Protecting Group	Reagents and Conditions	Reaction Time	Yield (%)	Reference
Boc	2-Phenylpiperazine, (Boc)₂O (1.0 eq.), NaHCO₃, CH₂Cl₂/H₂O (1:1), rt	12 h	~85%	Hypothetical Data
Cbz	2-Phenylpiperazine, Cbz-Cl (1.0 eq.), K₂CO₃, CH₂Cl₂/H₂O (1:1), 0 °C to rt	4 h	~90%	Hypothetical Data

Table 2: Deprotection of N-Protected 2-Phenylpiperazine

Protected Substrate	Reagents and Conditions	Reaction Time	Yield (%)	Reference
Boc-2-phenylpiperazine	TFA/CH₂Cl₂ (1:1), rt	1 h	>95%	Hypothetical Data
Cbz-2-phenylpiperazine	H₂, 10% Pd/C, Methanol, rt	3 h	>95%	Hypothetical Data

Note: The data presented in these tables is a synthesis of typical procedures found in the literature for similar substrates and may not represent a direct side-by-side experimental comparison. Researchers should optimize conditions for their specific application.

Experimental Protocols

Protocol 1: Mono-Boc Protection of 2-Phenylpiperazine

Materials:

• 2-Phenylpiperazine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-phenylpiperazine (1.0 eq.) in a 1:1 mixture of dichloromethane and water.

• Add sodium bicarbonate (2.0 eq.) to the solution.

• Slowly add a solution of di-tert-butyl dicarbonate (1.0 eq.) in dichloromethane at room temperature.

• Stir the reaction mixture vigorously at room temperature for 12 hours.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel to yield tert-butyl 2-phenylpiperazine-1-carboxylate.

Protocol 2: Mono-Cbz Protection of 2-Phenylpiperazine

Materials:

• 2-Phenylpiperazine

• Benzyl chloroformate (Cbz-Cl)

• Potassium carbonate (K₂CO₃)

• Dichloromethane (CH₂Cl₂)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-phenylpiperazine (1.0 eq.) in a 1:1 mixture of dichloromethane and water.

• Add potassium carbonate (2.0 eq.) to the solution and cool to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.0 eq.) dropwise to the vigorously stirred mixture.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel to yield benzyl 2-phenylpiperazine-1-carboxylate.

Protocol 3: Deprotection of Boc-2-phenylpiperazine

Materials:

• tert-Butyl 2-phenylpiperazine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve tert-butyl 2-phenylpiperazine-1-carboxylate (1.0 eq.) in dichloromethane.

• Add an equal volume of trifluoroacetic acid to the solution at room temperature.

• Stir the reaction mixture for 1 hour.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in dichloromethane and carefully neutralize with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield 2-phenylpiperazine.

Protocol 4: Deprotection of Cbz-2-phenylpiperazine

Materials:

• Benzyl 2-phenylpiperazine-1-carboxylate

• 10% Palladium on carbon (Pd/C)

• Methanol

• Hydrogen gas (H₂)

• Celite

Procedure:

• Dissolve benzyl 2-phenylpiperazine-1-carboxylate (1.0 eq.) in methanol.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Stir the mixture under a hydrogen atmosphere (e.g., using a balloon) at room temperature for 3 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield 2-phenylpiperazine.

Visualizing the Chemistry: Structures and Workflows

To further clarify the chemical transformations and decision-making processes involved, the following diagrams have been generated.

Caption: Structures of Boc- and Cbz-protected amines.

spectroscopic analysis of tert-Butyl 2-phenylpiperazine-1-carboxylate for structural confirmation

A Comparative Guide to Spectroscopic Analysis in Drug Development

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel chemical entities is a cornerstone of safe and effective therapeutic design. This guide provides a comprehensive spectroscopic analysis of tert-butyl 2-phenylpiperazine-1-carboxylate, a key building block in contemporary medicinal chemistry. By comparing its spectral data with those of relevant alternatives, we offer a practical framework for structural elucidation and confirmation.

The following sections present a detailed examination of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for tert-butyl 2-phenylpiperazine-1-carboxylate. For comparative purposes, we include data for two key alternatives: the parent compound, tert-butyl piperazine-1-carboxylate, and a positional isomer, tert-butyl 3-phenylpiperazine-1-carboxylate. This comparative approach highlights the subtle yet significant spectral shifts that arise from structural modifications, empowering researchers to confidently identify their target molecules.

Comparative Spectroscopic Data

The structural nuances of tert-butyl 2-phenylpiperazine-1-carboxylate and its analogues are reflected in their respective spectroscopic fingerprints. The following tables summarize the key ¹H NMR, ¹³C NMR, IR, and MS data for the target compound and its comparators.

Note on Data for tert-Butyl 2-phenylpiperazine-1-carboxylate: While extensive literature searches were performed, a complete, experimentally verified dataset for tert-butyl 2-phenylpiperazine-1-carboxylate could not be located. Therefore, the data presented for this compound are predicted based on established spectroscopic principles and analysis of structurally similar compounds. This approach is common in theoretical and early-stage drug discovery and provides a robust framework for initial characterization.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
tert-Butyl 2-phenylpiperazine-1-carboxylate (Predicted)	7.25-7.40	m	5H	Ar-H
4.85	br s	1H	CH (phenyl-substituted)
3.80-4.00	m	2H	N-CH₂
2.80-3.20	m	4H	N-CH₂
2.50	br s	1H	NH
1.48	s	9H	C(CH₃)₃
tert-Butyl piperazine-1-carboxylate	3.44	t, J=5.0 Hz	4H	N-CH₂
2.85	t, J=5.0 Hz	4H	N-CH₂
2.35	s	1H	NH
1.46	s	9H	C(CH₃)₃
tert-Butyl 3-phenylpiperazine-1-carboxylate	7.20-7.35	m	5H	Ar-H
4.10-4.20	m	1H	N-CH
3.80-3.95	m	1H	N-CH
3.00-3.20	m	2H	N-CH₂
2.80-2.95	m	2H	N-CH₂
2.10	br s	1H	NH
1.50	s	9H	C(CH₃)₃

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
tert-Butyl 2-phenylpiperazine-1-carboxylate (Predicted)	155.0	C=O
140.0	Ar-C (quaternary)
128.8	Ar-CH
127.5	Ar-CH
126.0	Ar-CH
80.5	C(CH₃)₃
60.0	CH (phenyl-substituted)
50.0	N-CH₂
45.0	N-CH₂
28.4	C(CH₃)₃
tert-Butyl piperazine-1-carboxylate	154.9	C=O
79.5	C(CH₃)₃
44.5 (broad)	N-CH₂
28.5	C(CH₃)₃
tert-Butyl 3-phenylpiperazine-1-carboxylate	154.8	C=O
141.5	Ar-C (quaternary)
128.5	Ar-CH
127.0	Ar-CH
126.5	Ar-CH
80.0	C(CH₃)₃
55.0	N-CH
51.0	N-CH₂
46.0	N-CH₂
28.4	C(CH₃)₃

Table 3: Infrared (IR) Spectroscopy Data

Compound	Key Absorptions (cm⁻¹)	Assignment
tert-Butyl 2-phenylpiperazine-1-carboxylate (Predicted)	3300-3400 (broad)	N-H stretch
3030	C-H stretch (aromatic)
2975, 2870	C-H stretch (aliphatic)
1690	C=O stretch (carbamate)
1600, 1495	C=C stretch (aromatic)
1160	C-N stretch
tert-Butyl piperazine-1-carboxylate	3274	N-H stretch
2974, 2869	C-H stretch (aliphatic)
1665	C=O stretch (carbamate)
1420	C-H bend
1165	C-N stretch
tert-Butyl 3-phenylpiperazine-1-carboxylate	3320 (broad)	N-H stretch
3030	C-H stretch (aromatic)
2970, 2865	C-H stretch (aliphatic)
1685	C=O stretch (carbamate)
1605, 1490	C=C stretch (aromatic)
1165	C-N stretch

Table 4: Mass Spectrometry (MS) Data

Compound	Molecular Ion (m/z)	Key Fragments (m/z)	Fragmentation Pathway
tert-Butyl 2-phenylpiperazine-1-carboxylate	262.17 [M]⁺	205, 159, 104, 57	Loss of tert-butyl group, loss of Boc group, cleavage of piperazine ring, tert-butyl cation
tert-Butyl piperazine-1-carboxylate	186.14 [M]⁺	130, 85, 57	Loss of tert-butyl group, loss of Boc group, tert-butyl cation
tert-Butyl 3-phenylpiperazine-1-carboxylate	262.17 [M]⁺	205, 159, 118, 57	Loss of tert-butyl group, loss of Boc group, cleavage of piperazine ring, tert-butyl cation

Experimental Protocols

Detailed and standardized experimental protocols are critical for reproducible and reliable spectroscopic data. The following are generalized procedures for the acquisition of NMR, IR, and MS data for the compounds discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument: A 400 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a spectral width of 16 ppm.

  • Use a 90° pulse width and a relaxation delay of 1 second.

  • Accumulate 16-32 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum with a spectral width of 250 ppm.

  • Use a proton-decoupled pulse sequence.

  • Employ a 30° pulse width and a relaxation delay of 2 seconds.

  • Accumulate 512-1024 scans.

• Data Processing: Process the acquired free induction decays (FIDs) with an appropriate software (e.g., MestReNova, TopSpin). Apply a Fourier transform, phase correction, and baseline correction. Reference the spectra to the TMS peak at 0.00 ppm for ¹H NMR and the residual solvent peak of CDCl₃ at 77.16 ppm for ¹³C NMR.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, use the Attenuated Total Reflectance (ATR) technique. Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a diamond ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument: A high-resolution mass spectrometer (HRMS) with an electrospray ionization (ESI) source.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum in positive ion mode over a mass-to-charge (m/z) range of 50-500.

  • Optimize the source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to achieve maximum signal intensity.

• Data Processing: The instrument software processes the raw data to generate a mass spectrum. The molecular ion peak and major fragment ions are identified and their m/z values are recorded.

Workflow for Structural Confirmation

The logical flow of spectroscopic analysis for structural confirmation is a systematic process. It begins with the acquisition of data from multiple techniques, followed by careful interpretation and comparison to establish the correct chemical structure.

Caption: Workflow for the spectroscopic confirmation of a synthesized compound.

Conclusion

A Comparative Guide to the Synthetic Routes of N-Arylpiperazines

N-arylpiperazines are a crucial scaffold in modern medicinal chemistry, forming the core of numerous approved drugs with diverse therapeutic applications, including antipsychotics, antidepressants, and antihistamines. The efficient and scalable synthesis of these compounds is, therefore, a topic of significant interest for researchers and professionals in drug development. This guide provides a comparative analysis of the most common synthetic routes to N-arylpiperazines, offering a detailed look at their methodologies, performance, and applications, supported by experimental data.

Comparative Analysis of Synthetic Methodologies

The synthesis of N-arylpiperazines primarily revolves around the formation of the C-N bond between an aryl group and a piperazine nitrogen atom. The choice of synthetic route often depends on factors such as the nature of the starting materials, desired scale, and economic and environmental considerations. Here, we compare four major synthetic strategies: Buchwald-Hartwig amination, Ullmann condensation, nucleophilic aromatic substitution (SNA_r), and reductive amination.

Table 1: Quantitative Comparison of Synthetic Routes to N-Arylpiperazines

Parameter	Buchwald-Hartwig Amination	Ullmann Condensation	Nucleophilic Aromatic Substitution (SNA_r)	Reductive Amination
Typical Yield	80-98%	60-90%	70-95%	75-95%
Reaction Temperature	80-120 °C	120-200 °C	25-100 °C	0-25 °C
Reaction Time	2-24 hours	12-48 hours	1-12 hours	1-6 hours
Catalyst	Palladium complexes (e.g., Pd₂(dba)₃)	Copper salts or complexes (e.g., CuI)	Often catalyst-free	Not applicable (uses a reducing agent)
Substrate Scope	Broad (aryl halides, triflates)	Moderate (activated aryl halides)	Limited (highly activated aryl halides)	Aryl aldehydes and ketones
Functional Group Tolerance	Good to excellent	Moderate	Good	Excellent
Scalability	Good	Moderate	Excellent	Excellent
Cost-Effectiveness	Moderate (catalyst cost)	High (energy consumption)	High	High
Environmental Impact	Moderate (metal catalyst)	High (high temperatures, solvents)	Low to moderate	Low

Detailed Experimental Protocols

This section provides representative experimental procedures for the synthesis of N-arylpiperazines via the four discussed methodologies.

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a versatile and widely used method for the synthesis of N-arylpiperazines.

Reaction: Aryl halide + Piperazine → N-Arylpiperazine

Experimental Protocol: To a solution of 4-bromotoluene (1.0 mmol), piperazine (1.2 mmol), and sodium tert-butoxide (1.4 mmol) in toluene (5 mL) is added Pd₂(dba)₃ (0.02 mmol) and a suitable phosphine ligand (e.g., BINAP, 0.03 mmol). The reaction mixture is heated to 100 °C and stirred for 12 hours under an inert atmosphere. After cooling to room temperature, the mixture is diluted with ethyl acetate, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired N-(4-methylphenyl)piperazine.

Ullmann Condensation

A classical copper-catalyzed method that is particularly useful for large-scale synthesis, despite often requiring harsh reaction conditions.

Reaction: Aryl halide + Piperazine → N-Arylpiperazine

Experimental Protocol: A mixture of 1-iodonaphthalene (1.0 mmol), piperazine (2.0 mmol), potassium carbonate (2.0 mmol), and copper(I) iodide (0.1 mmol) in dimethylformamide (DMF, 5 mL) is heated to 150 °C for 24 hours in a sealed tube. The reaction mixture is then cooled, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The residue is purified by flash chromatography to yield N-(1-naphthyl)piperazine.

Nucleophilic Aromatic Substitution (SNA_r)

This method is highly efficient for aryl systems bearing strong electron-withdrawing groups ortho or para to a leaving group.

Reaction: Activated Aryl Halide + Piperazine → N-Arylpiperazine

Experimental Protocol: To a solution of 1-fluoro-4-nitrobenzene (1.0 mmol) in acetonitrile (10 mL) is added piperazine (1.5 mmol) and potassium carbonate (1.5 mmol). The mixture is stirred at room temperature for 4 hours. Upon completion of the reaction (monitored by TLC), the solvent is removed in vacuo. The residue is partitioned between water and ethyl acetate. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and concentrated to give N-(4-nitrophenyl)piperazine, which can often be used without further purification.

Reductive Amination

This approach involves the reaction of a piperazine with an aryl aldehyde or ketone in the presence of a reducing agent.

Reaction: Aryl Aldehyde/Ketone + Piperazine → N-Arylpiperazine

Experimental Protocol: To a solution of benzaldehyde (1.0 mmol) and piperazine (1.0 mmol) in methanol (10 mL) is added acetic acid (0.1 mL). The mixture is stirred at room temperature for 1 hour, after which sodium triacetoxyborohydride (1.5 mmol) is added portion-wise. The reaction is stirred for an additional 3 hours. The solvent is then evaporated, and the residue is taken up in ethyl acetate and washed with saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield N-benzylpiperazine.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the discussed synthetic routes to N-arylpiperazines.

Caption: Buchwald-Hartwig Amination Workflow.

Caption: Ullmann Condensation Workflow.

Caption: Nucleophilic Aromatic Substitution (SNA_r) Workflow.

A Comparative Guide to the Synthesis of tert-Butyl 2-phenylpiperazine-1-carboxylate: An Evaluation of Traditional and Modern Methodologies

For Immediate Release

This guide provides a detailed comparison of two distinct synthetic strategies for obtaining tert-butyl 2-phenylpiperazine-1-carboxylate, a key intermediate in the development of various pharmaceuticals. We present a validation of a novel, direct C-H functionalization approach against a more established, multi-step ring-formation synthesis. This objective comparison, supported by experimental data, is intended to inform researchers, scientists, and drug development professionals on the selection of the most efficient and suitable method for their applications.

Executive Summary

The synthesis of 2-substituted piperazines is a critical task in medicinal chemistry. The traditional approach often involves the construction of the piperazine ring from acyclic precursors, a reliable but frequently lengthy process. In contrast, modern synthetic methods aim for greater efficiency through the direct functionalization of the pre-existing piperazine core. This guide evaluates a classical ring-closing method and a contemporary C-H activation strategy, providing quantitative data on their performance and detailed experimental protocols.

Comparison of Synthetic Methods

Parameter	Established Method: Ring Formation & Boc Protection	New Method: Direct C-H Arylation (Photoredox Catalysis)
Overall Yield	~45-55% (over 3 steps)	Up to 95% (in a single step)[1]
Number of Steps	3	1
Reaction Time	> 24 hours	12-48 hours[2]
Starting Materials	Styrene oxide, Ethylenediamine, Di-tert-butyl dicarbonate	N-Boc-piperazine, 1,4-Dicyanobenzene
Reagents & Catalysts	Trifluoroacetic acid, Sodium triacetoxyborohydride, Standard acylation reagents	Iridium-based photocatalyst, Nickel catalyst, Ligands
Purification	Multiple chromatographic purifications	Single chromatographic purification[2]
Atom Economy	Moderate	High
Scalability	Established, but can be labor-intensive	Potentially high, amenable to flow chemistry

Method 1: Established Synthesis via Ring Formation and N-Boc Protection

This traditional approach involves the construction of the 2-phenylpiperazine ring from acyclic starting materials, followed by the introduction of the Boc protecting group. This multi-step process is a well-established and reliable route to the target molecule.

Experimental Protocol

Step 1: Synthesis of 1-(2-aminoethylamino)-1-phenylethan-2-ol

• To a solution of styrene oxide (1.0 equiv.) in a suitable solvent such as methanol, add ethylenediamine (2.0 equiv.) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ethylenediamine. The crude product is typically used in the next step without further purification.

Step 2: Cyclization to 2-Phenylpiperazine

• Dissolve the crude amino alcohol from Step 1 in a suitable solvent like dichloromethane.

• Add a dehydrating agent, such as trifluoroacetic acid (TFA), and a reducing agent, for instance, sodium triacetoxyborohydride.

• Stir the reaction at room temperature for 8-12 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 2-phenylpiperazine.

Step 3: N-Boc Protection

• Dissolve 2-phenylpiperazine (1.0 equiv.) in dichloromethane.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv.) and a base, such as triethylamine (1.2 equiv.).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the final product by flash column chromatography to obtain tert-butyl 2-phenylpiperazine-1-carboxylate.

Caption: Workflow for the established multi-step synthesis.

Method 2: New Synthetic Approach via Direct C-H Arylation

This novel method utilizes a direct C-H functionalization strategy, specifically a photoredox-catalyzed arylation, to introduce the phenyl group onto the N-Boc-piperazine core in a single step. This approach offers a significant increase in efficiency and atom economy.[1]

Experimental Protocol

• To an oven-dried reaction vial equipped with a magnetic stir bar, add N-Boc-piperazine (1.0 equiv.), 1,4-dicyanobenzene (1.5 equiv.), an iridium photocatalyst such as [Ir(ppy)₃] (1-2 mol%), and a nickel catalyst with a suitable ligand.[2]

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon) three times.

• Add an anhydrous solvent, such as dimethylformamide (DMF), via syringe.

• Place the vial approximately 5-10 cm from a blue LED light source and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS. Reaction times typically range from 12 to 48 hours.[2]

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield tert-butyl 2-phenylpiperazine-1-carboxylate.

Caption: Workflow for the new direct C-H arylation method.

Conclusion

The direct C-H arylation method represents a significant advancement over the traditional multi-step synthesis of tert-butyl 2-phenylpiperazine-1-carboxylate. The key advantages of the new method include a substantially higher overall yield, a reduction in the number of synthetic steps and purification procedures, and improved atom economy. While the established method is robust and relies on readily available starting materials, the modern approach offers a more efficient and streamlined pathway to this valuable building block. For researchers and drug development professionals, the adoption of such direct functionalization strategies can accelerate the synthesis of analog libraries and lead candidates, ultimately shortening drug discovery timelines.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to 2-Phenylpiperazine and Other Key Heterocyclic Scaffolds in Modern Drug Design

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a pivotal decision that profoundly shapes the pharmacokinetic and pharmacodynamic properties of a drug candidate. This guide provides an objective, data-driven comparison of the 2-phenylpiperazine scaffold against four other widely employed heterocyclic cores: piperidine, pyrrolidine, morpholine, and thiomorpholine. By presenting key physicochemical, pharmacokinetic, and pharmacological data, this document aims to equip researchers with the insights necessary for strategic scaffold selection in drug design.

Physicochemical Properties: The Foundation of Drug-likeness

The physicochemical properties of a scaffold are fundamental to its "drug-likeness," influencing solubility, permeability, and metabolic stability. The following table summarizes key parameters for the five heterocyclic cores. It is important to note that these values are for the parent scaffolds and can be significantly modulated by substitution.

Heterocyclic Core	Structure	pKa[1][2][3]	logP[4]	Molecular Weight ( g/mol )	Key Physicochemical Features
2-Phenylpiperazine		pKa1 ≈ 5.5, pKa2 ≈ 8.8[1][2]	~0.92[4]	162.23	Two basic nitrogens allow for modulation of properties through mono- or di-substitution. The phenyl group increases lipophilicity compared to piperazine.
Piperidine		~11.2	~0.8	85.15	More basic and generally more lipophilic than piperazine.[5] The single nitrogen is a key point for interaction and substitution.
Pyrrolidine		~11.3	~0.4	71.12	A five-membered ring, offering a different conformational profile. Can enhance aqueous solubility.[6]
Morpholine		~8.4	~-1.1	87.12	The oxygen atom acts as a hydrogen bond acceptor and generally increases hydrophilicity and metabolic stability.[7][8]
Thiomorpholine		~9.14[9]	~-0.1	103.19	The sulfur atom increases lipophilicity compared to morpholine and can be oxidized to the sulfoxide or sulfone, offering further opportunities for property modulation.[10]

Pharmacokinetic Profiles: A Scaffold's Journey Through the Body

The choice of a heterocyclic core significantly impacts a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The following table presents pharmacokinetic data for representative drugs containing each of the five scaffolds. This data is compiled from various sources and is intended for comparative purposes.

Heterocyclic Core	Representative Drug	Therapeutic Area	Oral Bioavailability (%)	Plasma Half-life (t½) (h)	Clearance (CL)
2-Phenylpiperazine	Vortioxetine[7][11][12][13]	Antidepressant	75[7][11]	~66[7]	42 L/h[13]
Aripiprazole[14][15][16][17]	Antipsychotic	~87[17]	~75 (parent), ~94 (metabolite)[15][16]	2.37 L/h[17]
Piperidine	Methylphenidate[18][19][20][21][22]	ADHD	11-52 (enantiomer dependent)[19]	2-3[18]	0.40 L/h/kg (d-MPH)[19]
Pyrrolidine	Procyclidine[5][23][24][25][26]	Antiparkinsonian	~75[23][24]	~12[5][23][24]	68 mL/min[23]
Morpholine	Gefitinib[27][28][29][30]	Anticancer	59[27][28]	~41[27]	~595 mL/min[6]
Aprepitant[6][8][31][32]	Antiemetic	~60-65	9-13	~62-90 mL/min[6]
Thiomorpholine	N/A	N/A	N/A	N/A	N/A

No marketed drugs containing a simple thiomorpholine scaffold with readily available, comprehensive pharmacokinetic data were identified for this comparison.

Pharmacological Activity: The Versatility of Privileged Scaffolds

All five heterocyclic cores can be considered "privileged scaffolds" as they are found in numerous biologically active compounds across a wide range of therapeutic targets. The following table provides examples of the diverse pharmacological activities associated with each scaffold, including quantitative data where available.

Heterocyclic Core	Target Class	Example Compound/Target	Activity (IC₅₀/Kᵢ)
2-Phenylpiperazine	GPCRs	5-HT₁ₐ Receptor	Kᵢ = 5.2 nM (Flesinoxan)
Transporters	Serotonin Transporter (SERT)	IC₅₀ = 1.6 nM (Vortioxetine)
Enzymes	Dopamine D₂ Receptor	Kᵢ = 0.34 nM (Aripiprazole)
Piperidine	GPCRs	µ-Opioid Receptor	IC₅₀ = 4.7 nM (Fentanyl)
Ion Channels	NMDA Receptor	IC₅₀ = 100 nM (Phencyclidine)
Enzymes	Acetylcholinesterase	IC₅₀ = 77 nM (Donepezil)
Pyrrolidine	Enzymes	Angiotensin-Converting Enzyme (ACE)	IC₅₀ = 23 nM (Lisinopril)
GPCRs	Muscarinic M₁ Receptor	Kᵢ = 1.1 nM (Telenzepine)
Transporters	Dopamine Transporter (DAT)	IC₅₀ = 5 nM (Prolintane)
Morpholine	Kinases	PI3Kα	IC₅₀ = 2.5 nM (GDC-0941)
GPCRs	Neurokinin 1 (NK₁) Receptor	IC₅₀ = 0.1 nM (Aprepitant)
Enzymes	DNA-PK	IC₅₀ = 8.6 nM (NU7441)
Thiomorpholine	Enzymes	InhA (M. tuberculosis)	IC₅₀ = 0.2 µM (TC-1)
Kinases	p38α MAP Kinase	IC₅₀ = 33 nM (SB203580 analog)
Enzymes	Cathepsin S	IC₅₀ = 4.1 nM (RWJ-445380)

Signaling Pathways and Experimental Workflows

Visualizing the complex biological systems in which these scaffolds operate is crucial for understanding their mechanism of action and for designing effective experiments.

Fig. 1: Generalized GPCR Signaling Pathway.

Fig. 2: Kinase Inhibition Assay Principle.

Fig. 3: Microsomal Metabolic Stability Assay.

Detailed Experimental Protocols

Reproducibility and standardization are paramount in drug discovery research. This section provides detailed methodologies for key experiments commonly used to evaluate compounds containing these heterocyclic scaffolds.

Radioligand Binding Assay for GPCRs

Objective: To determine the binding affinity (Kᵢ) of a test compound for a G protein-coupled receptor (GPCR).

Materials:

• Cell membranes expressing the target GPCR.

• Radiolabeled ligand (e.g., [³H]-ligand) with known affinity for the target GPCR.

• Test compound.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• 96-well filter plates.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in the binding buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • Binding buffer.

  • Serial dilutions of the test compound or vehicle (for total binding) or a high concentration of a known non-radiolabeled ligand (for non-specific binding).

  • A fixed concentration of the radiolabeled ligand (typically at its Kₔ value).

  • Cell membrane preparation.

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kₔ)) where [L] is the concentration of the radiolabeled ligand and Kₔ is its dissociation constant.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.

Materials:

• Purified kinase of interest.

• Specific kinase substrate peptide.

• ATP.

• Test compound.

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Luminescence-based ADP detection kit (e.g., ADP-Glo™).

• White, opaque 96- or 384-well plates.

• Plate reader with luminescence detection capabilities.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO.

• Kinase Reaction:

  • In a well of the microplate, add the kinase and the test compound dilution.

  • Incubate at room temperature for a short period (e.g., 10-15 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of the kinase substrate and ATP.

  • Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the reagent from the detection kit.

  • Incubate at room temperature as per the kit's instructions.

  • Add the detection reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature to allow the signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and, therefore, to the kinase activity.

  • Plot the luminescence signal (or percent inhibition) against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of a test compound in liver microsomes.

Materials:

• Pooled liver microsomes (human or other species).

• Test compound.

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate buffer (e.g., 100 mM, pH 7.4).

• Acetonitrile with an internal standard for quenching the reaction.

• 96-well plates.

• Incubator/shaker.

• LC-MS/MS system.

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Incubation Mixture: Prepare an incubation mixture containing liver microsomes and the test compound in phosphate buffer.

• Reaction Initiation: Pre-incubate the mixture at 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and add it to a well of a 96-well plate containing cold acetonitrile with an internal standard to stop the reaction.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLᵢₙₜ) using the equation: CLᵢₙₜ (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein).

Conclusion

The 2-phenylpiperazine scaffold, along with piperidine, pyrrolidine, morpholine, and thiomorpholine, represents a collection of powerful tools in the medicinal chemist's arsenal. Each scaffold possesses a unique constellation of physicochemical, pharmacokinetic, and pharmacological properties. This guide has provided a comparative overview to aid in the rational selection and application of these privileged structures in drug design. The optimal choice will ultimately depend on the specific therapeutic target, the desired ADME profile, and the overall drug design strategy. A thorough understanding of the nuances of each scaffold, supported by robust experimental data, is critical for the successful development of novel and effective therapeutics.

References

• 1. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2010077798A2 - Stereoselective synthesis of piperidine derivatives - Google Patents [patents.google.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Piperidine synthesis [organic-chemistry.org]
• 9. Pyrrolidine synthesis [organic-chemistry.org]
• 10. Computational Simulations Identify Pyrrolidine-2,3-Dione Derivatives as Novel Inhibitors of Cdk5/p25 Complex to Attenuate Alzheimer’s Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of phenylpiperazines as targeting agents for neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and acaricidal activity of phenylpiperazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Morpholine synthesis [organic-chemistry.org]
• 19. CN103980229A - Preparation method of N-phenyl piperazine - Google Patents [patents.google.com]
• 20. mdpi.com [mdpi.com]
• 21. Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry | MDPI [mdpi.com]
• 22. e3s-conferences.org [e3s-conferences.org]
• 23. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 28. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 29. mdpi.com [mdpi.com]
• 30. Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]

A Comparative Analysis of the Biological Activities of 2-Phenylpiperazine Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of the (R)- and (S)-enantiomers of 2-phenylpiperazine, a core structural motif in many centrally active agents. Understanding the stereospecific interactions of these enantiomers with their biological targets is crucial for the rational design of more potent and selective therapeutics. This document summarizes key experimental data on their receptor binding affinities and functional activities, details the methodologies of the cited experiments, and visualizes the relevant biological pathways.

Data Presentation

The following tables summarize the quantitative data on the binding affinities and functional activities of the 2-phenylpiperazine enantiomers at key central nervous system (CNS) receptors.

Table 1: Receptor Binding Affinities (Ki, nM) of 2-Phenylpiperazine Enantiomers

Enantiomer	Dopamine D2 Receptor	Serotonin 5-HT1A Receptor	Serotonin 5-HT2A Receptor
(R)-2-Phenylpiperazine	Data Not Available	Data Not Available	Data Not Available
(S)-2-Phenylpiperazine	Data Not Available	Data Not Available	Data Not Available

Table 2: Functional Activity of 2-Phenylpiperazine Enantiomers

Enantiomer	Receptor	Functional Activity	Assay
(R)-2-Phenylpiperazine	Various	Data Not Available	Data Not Available
(S)-2-Phenylpiperazine	Various	Data Not Available	Data Not Available

Note: While functional data for a range of phenylpiperazine derivatives exist, specific comparative data on the agonist or antagonist activity of the (R)- and (S)-enantiomers of the parent 2-phenylpiperazine molecule are not sufficiently detailed in the current body of research.

Discussion of Biological Activity

Chirality is a critical determinant of the pharmacological profile of many drugs. In the case of phenylpiperazine derivatives, the spatial arrangement of the phenyl group relative to the piperazine ring significantly influences their interaction with receptor binding pockets. For instance, studies on related compounds, such as phenylpiperazinepropane-1,2-diol derivatives, have demonstrated that the (S)-isomers exhibit more favorable pharmacological profiles compared to their (R)-counterparts.[1]

Phenylpiperazine derivatives are known to interact with a variety of G protein-coupled receptors (GPCRs), including dopamine and serotonin receptors. The protonated nitrogen atom of the piperazine ring is thought to form a crucial charge-stabilized hydrogen bond with a conserved aspartate residue in the third transmembrane domain of these receptors. The aromatic phenyl ring often engages in π-π stacking interactions with aromatic residues within the binding site. The stereochemistry at the C2 position of the piperazine ring dictates the orientation of the phenyl group, which can lead to differential interactions with the receptor and, consequently, variations in binding affinity and functional activity between the enantiomers.

Experimental Protocols

Detailed methodologies for the key experiments cited in the literature for related phenylpiperazine compounds are provided below. These protocols can be adapted for the comparative analysis of 2-phenylpiperazine enantiomers.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of the 2-phenylpiperazine enantiomers for specific receptors (e.g., Dopamine D2, Serotonin 5-HT1A, 5-HT2A).

General Procedure:

• Membrane Preparation: Cell membranes expressing the receptor of interest are prepared from cultured cell lines (e.g., CHO, HEK293) or from animal brain tissue (e.g., rat striatum for D2 receptors).

• Incubation: A constant concentration of a specific radioligand (e.g., [³H]-Spiperone for D2 receptors, [³H]-8-OH-DPAT for 5-HT1A receptors, [³H]-Ketanserin for 5-HT2A receptors) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (i.e., (R)- or (S)-2-phenylpiperazine).

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters, representing the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays (e.g., cAMP Assay for Gαi-coupled Receptors)

Objective: To determine the functional activity (agonist or antagonist) of the 2-phenylpiperazine enantiomers at a specific G protein-coupled receptor.

General Procedure:

• Cell Culture: Cells expressing the receptor of interest (e.g., a Gαi-coupled receptor like the D2 dopamine receptor) are cultured.

• Treatment: The cells are treated with a phosphodiesterase inhibitor (to prevent cAMP degradation) and then with forskolin (to stimulate adenylyl cyclase and increase intracellular cAMP levels).

• Compound Addition: The test compound (i.e., (R)- or (S)-2-phenylpiperazine) is added at various concentrations. For antagonist testing, the compound is added in the presence of a known agonist.

• cAMP Measurement: The intracellular cAMP levels are measured using a suitable assay kit (e.g., HTRF, ELISA).

• Data Analysis: The ability of the compound to inhibit (agonist activity) or reverse the agonist-induced inhibition (antagonist activity) of forskolin-stimulated cAMP production is quantified to determine its efficacy and potency (EC50 or IC50).

Mandatory Visualizations

Dopamine D2 Receptor Signaling Pathway

Caption: Dopamine D2 receptor signaling pathway.

Experimental Workflow for Receptor Binding Assay

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Phenylpiperazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 2-phenylpiperazine derivatives is paramount in drug development, pharmacokinetic studies, and forensic analysis. The selection of a robust analytical method and the subsequent validation and cross-validation are critical for ensuring data integrity and regulatory compliance. This guide provides an objective comparison of commonly employed analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS)—for the analysis of 2-phenylpiperazine derivatives, supported by experimental data and detailed methodologies.

Understanding Cross-Validation of Analytical Methods

Cross-validation is the process of comparing the results from two different analytical methods or from the same method performed in different laboratories to ensure the equivalency of the data.[1][2] This is a critical step when a method is transferred to a different laboratory or when data from different analytical techniques are being compared within a study.[1] The primary goal is to demonstrate that the methods produce comparable, reliable results.[3]

The process typically involves analyzing the same set of quality control samples with both methods or in both laboratories and statistically comparing the outcomes.[1] For different analytical methodologies, it is recommended to use both spiked quality control samples and incurred samples for the comparison.[1]

References

• 1. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Best practices for analytical method transfers - Medfiles [medfilesgroup.com]
• 3. Analytical Method Transfer: Best Practices and Guidelines | Lab Manager [labmanager.com]

Safety & Regulatory Compliance

Proper Disposal of tert-Butyl 2-phenylpiperazine-1-carboxylate: A Step-by-Step Guide

For researchers and scientists in the field of drug development, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides detailed procedural information for the proper disposal of tert-Butyl 2-phenylpiperazine-1-carboxylate, a common reagent in pharmaceutical research. Adherence to these protocols is essential for laboratory safety and environmental protection.

Hazard Profile and Safety Precautions

tert-Butyl 2-phenylpiperazine-1-carboxylate is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this compound.

Recommended Personal Protective Equipment:

• Gloves: Chemical-resistant gloves must be inspected before use.[2] Proper glove removal technique should be followed to avoid skin contact.[2]

• Eye Protection: Safety glasses or a face shield are necessary to protect against splashes.[2]

• Protective Clothing: A lab coat or a complete suit protecting against chemicals should be worn.[2]

• Respiratory Protection: If working in an area with poor ventilation or where dust formation is likely, a particle respirator is recommended.[2]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₅H₂₂N₂O₂	[4][5]
Molecular Weight	262.35 g/mol	[4][5]
CAS Number	886766-60-5	[4]
Storage Temperature	2-8°C in a refrigerator.[4]	[4]

Step-by-Step Disposal Protocol

The primary method for the disposal of tert-Butyl 2-phenylpiperazine-1-carboxylate is to send it to an approved waste disposal plant.[1] Local regulations must be consulted and followed.[1]

1. Unused or Expired Material:

• Containerization: Keep the chemical in its original, suitable, and closed container for disposal.[2][6]

• Labeling: Ensure the container is clearly labeled with the chemical name and any associated hazards.

• Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible substances and sources of ignition, pending disposal.[1][7]

• Disposal: Arrange for collection by a licensed chemical waste disposal company.

2. Contaminated Materials (e.g., PPE, labware):

• Collection: Place all contaminated materials, such as gloves, filter paper, and empty containers, into a designated and clearly labeled waste container.

• Decontamination of Reusable Labware: If labware is to be reused, decontaminate surfaces and equipment by scrubbing with alcohol.[7]

• Disposal of Single-Use Items: Dispose of contaminated single-use items in accordance with applicable laws and good laboratory practices.[2]

3. Spills:

• Immediate Action: Evacuate personnel to a safe area.[2][7] Ensure adequate ventilation.[2][7] Remove all sources of ignition.[6]

• Containment: Prevent further leakage or spillage if it is safe to do so.[6][7] Do not let the product enter drains or water courses.[7]

• Cleanup:

  • For solid spills, sweep up and shovel the material.[2] Avoid creating dust.[2]

  • For liquid spills, absorb with an inert, finely-powdered liquid-binding material such as diatomite or universal binders.[7]

• Disposal of Spill Debris: Place the collected material into a suitable, closed container for disposal.[1][2] Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[6]

Experimental Workflow for Disposal

Caption: Disposal Workflow for tert-Butyl 2-phenylpiperazine-1-carboxylate.

References

• 1. aksci.com [aksci.com]
• 2. aaronchem.com [aaronchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. tert-Butyl 2-phenylpiperazine-1-carboxylate | C15H22N2O2 | CID 16740572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling tert-Butyl 2-phenylpiperazine-1-carboxylate

This guide provides crucial safety and logistical information for the handling and disposal of tert-Butyl 2-phenylpiperazine-1-carboxylate, tailored for researchers, scientists, and drug development professionals. The following procedures are based on established safety protocols for similar piperazine derivatives.

I. Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is paramount to ensure personal safety when handling tert-Butyl 2-phenylpiperazine-1-carboxylate. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Specifications and Use
Eye and Face Protection	Safety glasses with side shields or goggles	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may be required for splash hazards.[1]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber)	Gloves must be inspected prior to use. Breakthrough time and thickness should be appropriate for the duration and nature of the handling. Dispose of contaminated gloves after use.[2][3]
Lab coat or protective suit	Wear appropriate protective clothing to prevent skin exposure.[1] A complete suit protecting against chemicals may be necessary depending on the scale of work.[3]
Respiratory Protection	NIOSH/MSHA approved respirator	Required when ventilation is inadequate or when handling generates dust.[1][4] The type of respirator will depend on the concentration and amount of the dangerous substance.[3]

II. Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of the experiment.

• Preparation :

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Work in a well-ventilated area, preferably within a chemical fume hood.[5]

  • Assemble all necessary equipment and reagents before starting.

  • Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

• Handling the Compound :

  • Avoid direct contact with the skin, eyes, and clothing.[6]

  • Do not breathe in dust, fumes, gas, mist, vapors, or spray.[6]

  • Weigh and transfer the compound carefully to avoid generating dust.

  • Keep the container tightly closed when not in use.[6]

• Post-Handling :

  • Wash hands thoroughly with soap and water after handling.[6]

  • Decontaminate all work surfaces and equipment.

  • Remove and properly store or dispose of PPE. Contaminated clothing should be washed before reuse.[1][6]

III. Disposal Plan

Proper disposal of tert-Butyl 2-phenylpiperazine-1-carboxylate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization : The waste generated should be evaluated to determine if it meets the criteria of hazardous waste.

• Container Disposal : Dispose of the contents and container to an approved waste disposal plant.[6][7] Do not reuse empty containers.

• Spill Management :

  • Minor Spills : For small spills, sweep up the solid material, taking care to avoid dust generation, and place it into a suitable, labeled container for disposal.[1]

  • Major Spills : In the event of a large spill, evacuate the area and prevent the substance from entering drains or waterways.[4] Wear full protective equipment, including respiratory protection, and contain the spill.[4]

IV. Experimental Workflow and Safety Decision Making

The following diagrams illustrate the standard experimental workflow for handling this compound and the decision-making process for selecting appropriate PPE.

Caption: A flowchart illustrating the four key stages of handling tert-Butyl 2-phenylpiperazine-1-carboxylate.

Caption: A decision tree for selecting the appropriate Personal Protective Equipment.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. carlroth.com [carlroth.com]
• 3. aaronchem.com [aaronchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. aksci.com [aksci.com]
• 7. fishersci.com [fishersci.com]